13(S)-HpOTrE(gamma)

• CAS: 121107-97-9

Core Science & Biosynthesis

Chemical Identity and Nomenclature of 13(S)-HpOTrE(γ)

An In-depth Technical Guide to 13(S)-HpOTrE(γ): Nomenclature, Biosynthesis, and Biological Functions

This guide provides a comprehensive overview of 13(S)-HpOTrE(γ), a hydroperoxy fatty acid derived from γ-linolenic acid. It is intended for researchers, scientists, and drug development professionals interested in the chemistry, biosynthesis, and physiological roles of this lipid mediator.

The designation 13(S)-HpOTrE(γ) is a shorthand notation for a specific lipid hydroperoxide. Understanding its full chemical name is crucial for accurate identification and differentiation from related molecules.

• Full IUPAC Name : The formal name for 13(S)-HpOTrE(γ) according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature is 13S-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid [1]. This name precisely describes the molecule's structure: an eighteen-carbon fatty acid with three double bonds (trienoic acid) and a hydroperoxy group (-OOH) at the 13th carbon, with a specific stereochemistry (S). The "6Z,9Z,11E" denotes the geometry of the double bonds.

• The "(γ)" Designator : The "(γ)" in the common name signifies that this molecule is derived from γ-linolenic acid (GLA) , an omega-6 fatty acid[1]. This is a critical distinction from a closely related isomer, 13(S)-HpOTrE, which is derived from α-linolenic acid (ALA), an omega-3 fatty acid. The precursor fatty acid dictates the positions of the double bonds in the resulting hydroperoxide[2][3].

• Synonyms and Identifiers : This compound is also known by several synonyms, including 13(S)-HPOTRE(GAMMA) and 13S-Hydroperoxy-6Z,9Z,11E-octadecadienoic acid. Its unique Chemical Abstracts Service (CAS) number is 121107-97-9[1].

Identifier	Value
Full IUPAC Name	13S-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid
Common Name	13(S)-HpOTrE(γ)
CAS Number	121107-97-9
Molecular Formula	C18H30O4
Molecular Weight	310.4 g/mol

Biosynthesis and Metabolism

13(S)-HpOTrE(γ) is not a primary dietary component but is synthesized endogenously from γ-linolenic acid through enzymatic oxidation.

Enzymatic Synthesis via Lipoxygenase

The primary pathway for the formation of 13(S)-HpOTrE(γ) involves the action of lipoxygenase (LOX) enzymes. Specifically, soybean lipoxygenase-1 (LO-1) has been shown to catalyze the conversion of γ-linolenic acid into 13(S)-HpOTrE(γ)[1]. Lipoxygenases are non-heme iron-containing dioxygenases that catalyze the stereospecific insertion of molecular oxygen into polyunsaturated fatty acids.

The causality behind this specific reaction lies in the enzyme's active site, which orients the fatty acid substrate in a way that favors the abstraction of a hydrogen atom from a specific methylene group, leading to the formation of a hydroperoxy group at a defined position and with a specific stereochemistry.

Caption: Enzymatic conversion of γ-linolenic acid to 13(S)-HpOTrE(γ) and its subsequent metabolism.

Downstream Metabolism

13(S)-HpOTrE(γ) is a relatively unstable intermediate that can be further metabolized by various enzymes. For instance, the continued action of soybean LO-1 can convert 13(S)-HpOTrE(γ) into four isomers of 6,13-dihydroxyoctadecatrienoic acid (6,13-DiHOTrE)[1]. In other biological contexts, hydroperoxy fatty acids can be reduced to their corresponding hydroxy derivatives (e.g., 13(S)-HOTrE(γ)) or serve as substrates for enzymes like hydroperoxide lyases or allene oxide synthases, leading to a diverse array of signaling molecules[2].

Biological Significance and Anti-inflammatory Role

While initially studied in the context of plant biology, recent research has highlighted a significant anti-inflammatory role for 13(S)-HpOTrE and its reduced form, 13(S)-HOTrE, in mammalian systems.

Inactivation of the NLRP3 Inflammasome

A key mechanism underlying the anti-inflammatory effects of 13(S)-HpOTrE and 13(S)-HOTrE is the inactivation of the NLRP3 inflammasome complex[4]. The NLRP3 inflammasome is a multiprotein complex in immune cells that, when activated by cellular stress or pathogens, triggers the release of potent pro-inflammatory cytokines, such as IL-1β and IL-18.

Studies have shown that metabolites of α-linolenic acid, specifically 13-(S)-HPOTrE and 13-(S)-HOTrE, can suppress lipopolysaccharide (LPS)-induced inflammation by inactivating the NLRP3 inflammasome. This effect is mediated through the Peroxisome Proliferator-Activated Receptor-γ (PPAR-γ) pathway[4].

Caption: Proposed mechanism for the anti-inflammatory action of 13(S)-HpOTrE(γ) via PPAR-γ mediated inactivation of the NLRP3 inflammasome.

This inhibitory action on a key inflammatory hub makes 13(S)-HpOTrE(γ) and related compounds promising candidates for further investigation in the context of inflammatory diseases.

Experimental Protocols: Extraction and Analysis

The analysis of hydroperoxy fatty acids like 13(S)-HpOTrE(γ) requires careful handling due to their instability. The following outlines a general workflow for their extraction and analysis.

Extraction of Fatty Acids

A common method for extracting lipids, including fatty acids, from biological samples is a modified Folch method, which uses a chloroform and methanol solvent system. Commercial kits are also available that streamline this process.

Step-by-Step General Protocol:

• Homogenization : Homogenize the biological sample (e.g., cell pellet, tissue) in a solvent mixture, often containing an internal standard for quantification.

• Phase Separation : Use a solvent system (e.g., chloroform, methanol, water) to separate the lipids into an organic phase, while polar molecules remain in the aqueous phase.

• Isolation : The lipid-containing organic layer (typically the bottom chloroform layer) is carefully collected. This step can be facilitated by centrifugation or specialized filter syringes to ensure clean separation.

• Drying and Reconstitution : The solvent from the lipid extract is evaporated under a stream of nitrogen, and the dried lipid residue is reconstituted in an appropriate solvent for analysis.

Self-Validating System Note: The inclusion of a known quantity of an internal standard (a structurally similar lipid not present in the sample) at the beginning of the extraction process is critical. The recovery of this standard provides a measure of the extraction efficiency for each sample, allowing for accurate quantification of the target analyte.

Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of lipid mediators like 13(S)-HpOTrE(γ).

Workflow:

• Reduction Step : Due to the thermal instability of the hydroperoxy group, it is common practice to reduce the hydroperoxides in the extract to their more stable hydroxy analogs (e.g., 13(S)-HOTrE(γ)) using a mild reducing agent like sodium borohydride or triphenylphosphine prior to analysis.

• Chromatographic Separation : The reduced lipid extract is injected into a high-performance liquid chromatography (HPLC) system, typically using a C18 reversed-phase column. A solvent gradient is used to separate the different fatty acids based on their polarity.

• Mass Spectrometric Detection : The eluent from the HPLC is directed into a mass spectrometer. The instrument is operated in a mode such as Multiple Reaction Monitoring (MRM), where a specific precursor ion (the molecular weight of the target analyte) is selected and fragmented, and a specific product ion is monitored. This highly selective detection method allows for accurate quantification even in complex biological matrices.

Caption: General workflow for the extraction and LC-MS/MS analysis of 13(S)-HpOTrE(γ).

References

• Kumar, N., Gupta, I., & Keshari, R. S. (2016). 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome. ResearchGate. Retrieved from [Link]

• Human Metabolome Database. (2021). Showing metabocard for 13(S)-Hydroperoxylinolenic acid (HMDB0301803). Retrieved from [Link]

• PubChem. (n.d.). (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid. Retrieved from [Link]

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• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to 13(S)-Hydroperoxy-γ-linolenic Acid (13(S)-HpOTrE(γ))

For Researchers, Scientists, and Drug Development Professionals

Introduction

13(S)-Hydroperoxy-γ-linolenic acid, commonly abbreviated as 13(S)-HpOTrE(γ), is a bioactive lipid mediator derived from the enzymatic oxidation of γ-linolenic acid (GLA). As a member of the octadecanoid family, this hydroperoxy fatty acid is a critical intermediate in a cascade of signaling pathways that modulate inflammatory responses and cellular homeostasis.[1] The growing interest in the therapeutic potential of omega-6 fatty acid metabolites has positioned 13(S)-HpOTrE(γ) and its downstream products as significant targets for research and drug development, particularly in the context of inflammatory diseases and metabolic disorders.

This technical guide provides a comprehensive overview of 13(S)-HpOTrE(γ), encompassing its chemical and physical properties, biological significance and mechanism of action, and detailed methodologies for its synthesis, extraction, and analysis.

Physicochemical Properties of 13(S)-HpOTrE(γ)

The accurate identification and quantification of 13(S)-HpOTrE(γ) are predicated on a thorough understanding of its physicochemical properties. This molecule is characterized by a CAS Number of 121107-97-9.[2]

Property	Value	Source
CAS Number	121107-97-9	[2]
Molecular Formula	C₁₈H₃₀O₄	[2]
Molecular Weight	310.4 g/mol	[2]
Formal Name	13S-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid	[2]
Synonyms	13(S)-HpOTrE(gamma), 13-HpOTrE(r)
Appearance	Solution in ethanol	[3]
λmax	236 nm	[2]
Solubility (DMF)	50 mg/ml	[2]
Solubility (DMSO)	50 mg/ml	[2]
Solubility (Ethanol)	50 mg/ml	[2]
Solubility (PBS pH 7.2)	1 mg/ml	[2]
Storage	-80°C	[2]
Stability	≥ 2 years at -80°C	[2]

Biological Role and Mechanism of Action

13(S)-HpOTrE(γ) is endogenously produced from γ-linolenic acid through the action of lipoxygenases (LOX).[2] While its roles in plant biology as a precursor to defense signaling molecules like jasmonic acid are well-documented, its functions in mammalian systems are an active area of investigation.[3] Emerging evidence highlights its potent anti-inflammatory properties, primarily mediated through the regulation of the NLRP3 inflammasome and activation of Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ).[1][4]

Anti-inflammatory Signaling Cascade

In response to inflammatory stimuli, such as lipopolysaccharide (LPS), the NLRP3 inflammasome is activated, leading to the maturation and release of pro-inflammatory cytokines IL-1β and IL-18.[1] 13(S)-HpOTrE(γ) and its reduced form, 13(S)-hydroxy-γ-linolenic acid (13(S)-HOTrE(γ)), have been shown to inactivate the NLRP3 inflammasome in a PPAR-γ dependent manner.[1][4] This action suppresses the downstream inflammatory cascade.

Furthermore, the downstream metabolite of 13(S)-HpOTrE(γ), 13-oxo-9(Z),11(E),15(Z)-octadecatrienoic acid (13-oxo-OTA), is a potent agonist of PPAR-γ.[5] Activation of PPAR-γ by 13-oxo-OTA in adipocytes promotes glucose uptake and the expression of genes involved in adipogenesis, suggesting a role in regulating glucose metabolism.[5]

The proposed signaling pathway is illustrated in the diagram below:

Biosynthesis and anti-inflammatory signaling of 13(S)-HpOTrE(gamma).

Methodologies: Synthesis, Extraction, and Analysis

The study of 13(S)-HpOTrE(γ) necessitates robust and reliable methods for its preparation and quantification. The following sections detail established protocols for enzymatic synthesis, extraction from biological matrices, and analysis by LC-MS/MS and NMR spectroscopy.

Enzymatic Synthesis of 13(S)-HpOTrE(γ)

A common and effective method for the preparation of 13(S)-HpOTrE(γ) is through the enzymatic reaction of γ-linolenic acid with soybean lipoxygenase-1.[2][6]

Protocol:

• Substrate Preparation: Prepare a solution of γ-linolenic acid in ethanol.

• Reaction Buffer: Prepare a borate buffer at a pH that favors 13S-specific lipoxygenase activity (typically alkaline, around pH 9.0).

• Enzyme Solution: Prepare a solution of soybean lipoxygenase-1 in the reaction buffer.

• Reaction Initiation: Add the γ-linolenic acid solution to the reaction buffer with vigorous stirring. Initiate the reaction by adding the soybean lipoxygenase-1 solution.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., room temperature) with continuous stirring and aeration to ensure sufficient oxygen supply.

• Reaction Termination: After a predetermined time, terminate the reaction by acidifying the mixture to a pH of approximately 3.0 with hydrochloric acid.

• Extraction: Extract the product from the acidified reaction mixture using an organic solvent such as diethyl ether or ethyl acetate.

• Purification: Purify the extracted 13(S)-HpOTrE(γ) using silica gel chromatography.

Extraction from Biological Samples

The extraction of hydroperoxy fatty acids from biological matrices like plasma requires careful handling to prevent auto-oxidation and degradation. Solid-phase extraction (SPE) is a widely used technique for this purpose.

Protocol:

• Sample Preparation: To a plasma sample, add an antioxidant solution (e.g., butylated hydroxytoluene in ethanol) and an internal standard.

• Protein Precipitation: Precipitate proteins by adding a cold organic solvent such as acetonitrile or methanol.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

  • Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with a low-percentage organic solvent in water to remove polar impurities.

  • Elution: Elute the 13(S)-HpOTrE(γ) from the cartridge using a high-percentage organic solvent such as methanol or acetonitrile.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Analytical Techniques

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

LC-MS/MS is the gold standard for the sensitive and specific quantification of 13(S)-HpOTrE(γ).

Protocol:

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Employ a suitable gradient to separate 13(S)-HpOTrE(γ) from other lipid species.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode.

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for 13(S)-HpOTrE(γ) and the internal standard for quantification. A potential transition for the [M-H]⁻ ion of 13(S)-HpOTrE(γ) (m/z 309.2) could involve fragmentation to characteristic product ions.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Expected ¹H NMR Features:

• Olefinic Protons: Resonances in the range of 5.3-6.6 ppm corresponding to the protons of the conjugated diene system.

• Hydroperoxy-methine Proton: A characteristic signal for the proton attached to the carbon bearing the hydroperoxy group.

• Allylic Protons: Signals for the protons on the carbons adjacent to the double bonds.

• Aliphatic Protons: A complex multiplet for the methylene protons of the fatty acid chain.

• Terminal Methyl Group: A triplet corresponding to the protons of the terminal methyl group.

The workflow for the analysis of 13(S)-HpOTrE(γ) is summarized in the following diagram:

General analytical workflow for 13(S)-HpOTrE(gamma).

Conclusion

13(S)-HpOTrE(γ) is a pivotal lipid mediator with significant potential in the regulation of inflammation and metabolic processes. Its ability to modulate the PPAR-γ and NLRP3 inflammasome signaling pathways underscores its importance as a target for therapeutic intervention. The methodologies outlined in this guide provide a robust framework for researchers to further explore the biological functions and therapeutic applications of this intriguing molecule. As our understanding of the intricate network of lipid signaling continues to expand, the in-depth study of molecules like 13(S)-HpOTrE(γ) will undoubtedly pave the way for novel therapeutic strategies in a range of human diseases.

References

• (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid. PubChem. [Link]

• 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome. National Institutes of Health. [Link]

• 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor γ in Adipocytes. ResearchGate. [Link]

• Standard operation protocol for analysis of lipid hydroperoxides in human serum using a fully automated method based on solid-phase extraction and liquid chromatography-mass spectrometry in selected reaction monitoring. ResearchGate. [Link]

• LC-MS/MS analysis of the transformation of 13S-and 13R-HPODE and... ResearchGate. [Link]

• Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. National Institutes of Health. [Link]

• PPAR-γ Activation Exerts an Anti-inflammatory Effect by Suppressing the NLRP3 Inflammasome in Spinal Cord-Derived Neurons. National Institutes of Health. [Link]

• Diagnostic 1 H NMR Chemical Shifts and Coupling Constants of Products B and C a Number. ResearchGate. [Link]

• Chemo-Enzymatic Synthesis of 13-S-Hydroxyoctadecadienoic Acid (13-S-HODE). ResearchGate. [Link]

• A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. National Institutes of Health. [Link]

• Hydroxy and Hydroperoxy Fatty Acids. AOCS. [Link]

• Solid Phase Extraction (SPE) Sample Preparation - Fundamentals. YouTube. [Link]

• Peroxisome Proliferator-Activated Receptor Signaling-Mediated 13-S-Hydroxyoctadecenoic Acid Is Involved in Lipid Metabolic Disorder and Oxidative Stress in the Liver of Freshwater Drum, Aplodinotus grunniens. MDPI. [Link]

• Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism. PubMed. [Link]

• An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research. [Link]

• equivalent of 13-Ls-hydroperoxy-9-cis, ll-trans-octadecadienoic acid to the native enzyme (linoleate:oxygen. DSpace. [Link]

• Standard operation protocol for analysis of lipid hydroperoxides in human serum using a fully automated method based on solid-phase extraction and liquid chromatography-mass spectrometry in selected reaction monitoring. PubMed. [Link]

• 13-HpOTrE. PubChem. [Link]

• Untitled. DSpace. [Link]

• Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice. PLOS. [Link]

• LC MS/MS analysis of 5 steroids in plasma in a clinical study of Congenital Adrenal Hyperplasia V.2. Protocols.io. [Link]

• Nuclear Receptors in the Control of the NLRP3 Inflammasome Pathway. Frontiers. [Link]

• 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. PubMed. [Link]

• Analysis of oxylipins by high-performance liquid chromatography with evaporative light-scattering detection and particle beam-mass spectrometry. PubMed. [Link]

• Solid-Phase Extraction Approaches for Improving Oligosaccharide and Small Peptide Identification with Liquid Chromatography-High. eScholarship.org. [Link]

• Physicochemical Properties of Cellulose Ethers. MDPI. [Link]

• Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. MDPI. [Link]

• Inhibitory effect of PPARγ on NLRP3 inflammasome activation. National Institutes of Health. [Link]

• LC-quadrupole/Orbitrap high resolution mass spectrometry enables stable isotope resolved simultaneous quantification and 13C-iso. eScholarship.org. [Link]

• How the Physicochemical Properties of Manufactured Nanomaterials Affect Their Performance in Dispersion and Their Applications in Biomedicine: A Review. MDPI. [Link]

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biosynthesis of 13(S)-HpOTrE(gamma) from gamma-linolenic acid

An In-Depth Technical Guide: Enzymatic Synthesis and Analysis of 13(S)-HpOTrE(γ) from Gamma-Linolenic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the biosynthesis of 13(S)-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid [13(S)-HpOTrE(γ)] from its precursor, gamma-linolenic acid (GLA). Gamma-linolenic acid is an omega-6 polyunsaturated fatty acid (PUFA) of significant biological interest, primarily sourced from plant seed oils.[1][2][3][4] Its metabolic products play crucial roles in cellular signaling and the modulation of inflammatory responses.[1][3] This document details the enzymatic conversion of GLA to 13(S)-HpOTrE(γ) via the action of lipoxygenase (LOX), outlines a validated laboratory-scale protocol for its synthesis and purification, specifies methods for its physicochemical characterization, and discusses its potential biological significance. The methodologies and insights presented herein are designed to equip researchers in lipid biochemistry and drug development with the foundational knowledge required to produce and study this specific oxylipin.

Foundational Concepts: Gamma-Linolenic Acid (GLA) as a Bioactive Precursor

Gamma-linolenic acid (cis-6,cis-9,cis-12-octadecatrienoic acid) is an 18-carbon omega-6 fatty acid found in botanical sources such as evening primrose, borage, and blackcurrant seed oils.[1][5] While present in the human diet, its primary importance lies in its role as a metabolic intermediate. In biological systems, GLA is efficiently elongated to dihomo-gamma-linolenic acid (DGLA).[1][6] DGLA is a substrate for cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, leading to the production of series-1 prostaglandins and 15-hydroxy-eicosatrienoic acid (15-HETrE), respectively, which are compounds generally recognized for their anti-inflammatory properties.[1][7]

The direct, stereospecific oxygenation of GLA itself by lipoxygenases yields hydroperoxy fatty acids, such as 13(S)-HpOTrE(γ). These molecules are not merely metabolic byproducts but are pivotal intermediates in complex signaling cascades, particularly in plants where they are precursors to defense compounds like jasmonic acid.[8] The controlled synthesis of 13(S)-HpOTrE(γ) is therefore essential for investigating its downstream metabolic fate and potential pharmacological activities.

The Core Mechanism: Lipoxygenase-Catalyzed Dioxygenation

Lipoxygenases (LOXs) are a family of non-heme iron-containing dioxygenases that catalyze the insertion of molecular oxygen into polyunsaturated fatty acids containing a (1Z, 4Z)-pentadiene structure.[9] This reaction is the cornerstone of the biosynthesis of 13(S)-HpOTrE(γ) from GLA.

Causality of the Mechanism:

• Hydrogen Abstraction: The reaction initiates with the stereospecific abstraction of a hydrogen atom from a bis-allylic methylene carbon of the PUFA substrate.

• Radical Intermediate & Rearrangement: This creates a fatty acid radical that delocalizes, leading to the formation of a conjugated diene system.

• Oxygen Insertion: Molecular oxygen then inserts into the fatty acid radical in a regio- and stereospecific manner, forming a peroxyl radical.

• Reduction: The peroxyl radical is subsequently reduced to a fatty acid hydroperoxide, completing the catalytic cycle.

The regioselectivity of the reaction (i.e., the position of oxygen insertion) is dictated by the specific LOX isozyme and can be significantly influenced by environmental conditions such as pH. For the synthesis of 13(S)-HpOTrE(γ), soybean lipoxygenase-1 (LO-1) is a common and effective choice.[10] Critically, operating at an alkaline pH (typically 9.0-9.3) favors the 13-lipoxygenation activity of soybean LOX, maximizing the yield of the desired product over other potential isomers (e.g., 9-HpOTrE).[9][11][12]

Caption: Enzymatic conversion of GLA to 13(S)-HpOTrE(γ).

A Self-Validating Protocol for In Vitro Biosynthesis and Purification

This protocol describes a robust method for generating and purifying 13(S)-HpOTrE(γ) with high fidelity. The inclusion of sequential analytical checkpoints ensures the trustworthiness of the final product.

Materials and Reagents

Reagent/Material	Specification	Purpose
Gamma-Linolenic Acid	>98% Purity	Substrate
Soybean Lipoxygenase-1 (LO-1)	Type V, Lyophilized Powder	Enzyme Catalyst
Borate Buffer	0.2 M, pH 9.0	Reaction Medium
Ethanol, Hexane, Diethyl Ether	HPLC Grade	Solvents for Extraction/Chromatography
Acetic Acid	Glacial	Reaction Quenching
Sodium Borohydride (NaBH₄)	>98% Purity	Optional, for reduction to stable alcohol
Solid Phase Extraction (SPE) Column	Silica Gel, 1 g	Crude Purification
HPLC Column	Normal-Phase Silica (e.g., 250x10mm)	Final Purification

Step-by-Step Experimental Protocol

• Substrate Preparation: Dissolve gamma-linolenic acid in a minimal amount of absolute ethanol and dilute with 0.2 M borate buffer (pH 9.0) to a final working concentration of 1-2 mM. Equilibrate this solution to 4°C. Causality: Dissolving in ethanol first ensures the fatty acid is fully solubilized in the aqueous buffer.

• Enzymatic Reaction: Vigorously stir the substrate solution in an ice bath (0-4°C) while bubbling a continuous stream of pure oxygen gas.[12] Initiate the reaction by adding soybean lipoxygenase-1. Monitor the reaction's progress by observing the increase in absorbance at 236 nm, which is characteristic of the newly formed conjugated diene.[10] Causality: Low temperature and constant oxygen saturation are critical for maximizing enzymatic activity and minimizing non-specific auto-oxidation.

• Reaction Termination & Extraction: After 20-30 minutes (or once the reaction plateaus), quench the reaction by acidifying the solution to pH 3.0-3.5 with acetic acid. This denatures the enzyme. Extract the lipids immediately three times with two volumes of a hexane:diethyl ether mixture (1:1 v/v). Pool the organic phases. Causality: Acidification stops the enzymatic process instantly. The solvent mixture efficiently partitions the lipid hydroperoxide away from the aqueous phase.

• Crude Purification & Concentration: Wash the pooled organic phase with brine, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure (rotary evaporation). Resuspend the crude lipid film in a small volume of hexane for purification.

• High-Performance Liquid Chromatography (HPLC) Purification: Purify the 13(S)-HpOTrE(γ) from the crude extract using normal-phase HPLC.[12] An isocratic mobile phase of hexane containing a small percentage of isopropanol and acetic acid is typically effective. Collect fractions and monitor the effluent at 236 nm. Pool the fractions corresponding to the major peak.

Caption: Workflow for 13(S)-HpOTrE(γ) synthesis and purification.

Physicochemical Characterization and Quality Control

A multi-tiered analytical approach is non-negotiable for validating the identity and purity of the synthesized 13(S)-HpOTrE(γ).

• UV-Vis Spectroscopy: The primary and most immediate check. The purified compound should exhibit a single, sharp absorbance maximum (λmax) at approximately 235-236 nm in ethanol, confirming the presence of the conjugated diene system formed during the LOX reaction.[8][10]

• LC-MS Analysis: Liquid chromatography-mass spectrometry is used for definitive structural confirmation. The mass spectrum should show a parent ion corresponding to the calculated molecular weight of 13(S)-HpOTrE(γ). Tandem MS (MS/MS) can be used to generate characteristic fragmentation patterns that confirm the hydroperoxide's position.

• Chiral Chromatography: To confirm the stereochemical purity of the (S)-enantiomer, analysis on a chiral HPLC column is required.[13] This is the gold standard for verifying the stereospecificity of the enzymatic synthesis.

Table 1: Key Physicochemical Properties of 13(S)-HpOTrE(γ)

Property	Value	Source
Formal Name	13S-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid	[10]
Molecular Formula	C₁₈H₃₀O₄	[10]
Formula Weight	310.4 g/mol	[10]
λmax	~236 nm (in ethanol)	[10]
Storage Conditions	-80°C in ethanol solution	[10]
Purity Standard	≥98% by HPLC	[10]

Biological Significance and Downstream Metabolic Pathways

While 13(S)-HpOTrE(γ) is a direct product of GLA oxygenation, its primary role is often that of a metabolic intermediate. Its fate is determined by the enzymatic machinery present in the specific biological context.

• Reduction to Hydroxy Fatty Acid: Peroxidases can rapidly reduce the hydroperoxide group to a more stable hydroxyl group, forming 13(S)-hydroxyoctadecatrienoic acid [13(S)-HOTrE(γ)]. This conversion is often a prerequisite for biological activity or further metabolism.

• Formation of Dihydroxy Fatty Acids: In some systems, the same lipoxygenase enzyme can act a second time on 13(S)-HpOTrE(γ), leading to the formation of dihydroxy derivatives, such as 6,13-dihydroxyoctadecatrienoic acid (6,13-DiHOTrE).[10][11]

• Potential Anti-Inflammatory Role: While the specific activity of 13(S)-HpOTrE(γ) is not as extensively studied as other oxylipins, metabolites derived from the structurally similar α-linolenic acid, such as 13(S)-HpOTrE and 13(S)-HOTrE, have been shown to exert potent anti-inflammatory effects by inactivating the NLRP3 inflammasome complex.[14] This provides a strong rationale for investigating whether 13(S)-HpOTrE(γ) or its derivatives share similar immunomodulatory functions.

Caption: Potential downstream metabolic fate of 13(S)-HpOTrE(γ).

Conclusion and Future Directions

The precise, stereospecific biosynthesis of 13(S)-HpOTrE(γ) from gamma-linolenic acid is an achievable and essential process for advanced lipid research. By leveraging the inherent selectivity of enzymes like soybean lipoxygenase and employing a rigorous, self-validating protocol for purification and analysis, researchers can produce high-purity material for further investigation.

Future research should focus on elucidating the specific biological activities of 13(S)-HpOTrE(γ) and its downstream metabolites, particularly in the context of inflammation, cellular signaling, and immune response. Its potential to modulate pathways like the NLRP3 inflammasome warrants dedicated study and could position it as a novel lead compound in the development of therapeutics for inflammatory disorders.

References

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• Human Metabolome Database. (2021). 13(S)-Hydroperoxylinolenic acid (HMDB0301803). [Link]

• Kumar, N., Gupta, G., & Reddy, C. C. (2016). 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome. ResearchGate. [Link]

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• Domenichiello, A. F., Kitson, A. P., & Bazinet, R. P. (2015). [3-13 C] γ-Linolenic acid: A new probe for 13C nuclear magnetic resonance studies of arachidonic acid synthesis in the suckling rat. ResearchGate. [Link]

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• Chilton-Lopez, T., Surette, M. E., Swan, D. D., Fonteh, A. N., Johnson, M. M., & Chilton, F. H. (1996). Metabolism of γ-linolenic acid in human neutrophils. The Journal of Immunology, 156(8), 2941–2947. [Link]

• Kaduce, T. L., Figard, P. H., Leifur, R., & Spector, A. A. (1989). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. Journal of Biological Chemistry, 264(12), 6823-6830. [Link]

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An In-Depth Technical Guide to the Biological Significance of 13(S)-HpOTrE(γ) in Lipid Signaling

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

13(S)-hydroperoxyoctadecatrienoic acid (gamma), formally known as 13(S)-hydroperoxy-6(Z),9(Z),11(E)-octadecatrienoic acid or 13(S)-HpOTrE(γ), is a reactive lipid mediator derived from the omega-6 polyunsaturated fatty acid (PUFA) γ-linolenic acid (GLA). As a primary product of lipoxygenase (LOX) activity, it serves as a critical node in cellular signaling, positioned at the intersection of inflammation, metabolic regulation, and cellular stress responses. Though inherently unstable and often rapidly converted to its more stable alcohol derivative, 13(S)-HOTrE(γ), the hydroperoxide itself and its downstream metabolites are potent biological effectors. This guide delineates the biosynthesis of 13(S)-HpOTrE(γ), elucidates its core signaling mechanisms—primarily centered on the modulation of the NLRP3 inflammasome and activation of Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ)—and provides detailed analytical frameworks for its investigation. We will explore its functional significance, drawing upon field-proven experimental insights to provide a comprehensive resource for professionals engaged in lipid research and therapeutic development.

Section 1: Foundational Biochemistry of 13(S)-HpOTrE(γ)

Context: Oxylipins as Signaling Mediators

Oxylipins are a class of oxygenated fatty acids that function as potent signaling molecules in a vast array of physiological and pathological processes. Their synthesis is initiated by the enzymatic or non-enzymatic oxidation of PUFAs. 13(S)-HpOTrE(γ) is a member of this family, specifically a hydroperoxy fatty acid, which represents an initial, unstable intermediate that can be further metabolized to a diverse array of bioactive products.

The Precursor: γ-Linolenic Acid (GLA)

13(S)-HpOTrE(γ) is synthesized from γ-linolenic acid (GLA, 18:3n-6), an omega-6 fatty acid. It is crucial to distinguish this pathway from the similar oxidation of the omega-3 fatty acid, α-linolenic acid (ALA, 18:3n-3), which produces an isomer abbreviated as 13(S)-HpOTrE(α). While structurally similar, their distinct metabolic origins (omega-6 vs. omega-3) can lead to different physiological consequences, a cornerstone of lipid signaling research.

Feature	13(S)-HpOTrE(γ)	13(S)-HpOTrE(α)
Precursor PUFA	γ-Linolenic Acid (GLA)	α-Linolenic Acid (ALA)
Omega Class	Omega-6	Omega-3
Chemical Name	13(S)-hydroperoxy-6(Z),9(Z),11(E)-octadecatrienoic acid	13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid
Key Synthesizing Enzyme	Lipoxygenases (e.g., Soybean LO-1)[1]	15-Lipoxygenase (15-LOX)[2]
Primary Associated Function	Substrate for further enzymatic conversion[1]	Anti-inflammatory via NLRP3/PPAR-γ[2]

Chemical Identity and Stability

13(S)-HpOTrE(γ) is an 18-carbon trienoic fatty acid containing a hydroperoxide group (-OOH) at the 13th carbon.[3] This hydroperoxide moiety is highly reactive and susceptible to reduction by cellular peroxidases (e.g., glutathione peroxidases) to form the more stable alcohol, 13(S)-hydroxyoctadecatrienoic acid [13(S)-HOTrE(γ)]. This inherent instability is a critical consideration for its analytical measurement and its transient, yet potent, signaling role in vivo.

Section 2: Biosynthesis and Metabolic Fate

The generation of 13(S)-HpOTrE(γ) is a tightly regulated enzymatic process, primarily catalyzed by lipoxygenases.

Enzymatic Synthesis via Lipoxygenase

Lipoxygenases are non-heme iron-containing dioxygenases that catalyze the stereospecific insertion of molecular oxygen into PUFAs. Soybean lipoxygenase-1 (LO-1) is a well-characterized enzyme that efficiently converts γ-linolenic acid into 13(S)-HpOTrE(γ).[1] In mammalian systems, analogous 12/15-lipoxygenases can perform similar transformations. The enzyme abstracts a hydrogen atom, leading to radical formation and subsequent oxygen insertion to form the hydroperoxide.

Caption: Biosynthesis and primary metabolic pathways of 13(S)-HpOTrE(γ).

Downstream Conversion and Degradation

Once formed, 13(S)-HpOTrE(γ) is at a metabolic crossroads:

• Reduction: As mentioned, it is readily reduced to 13(S)-HOTrE(γ), a more stable signaling molecule that often mediates the ultimate biological effects.

• Further Oxygenation: Enzymes like soybean LO-1 can act upon 13(S)-HpOTrE(γ) to produce dihydroxy fatty acids, such as 6,13-DiHOTrE isomers.[1]

• Degradation: The unstable hydroperoxide can decompose, particularly in the presence of transition metals, into cytotoxic and highly reactive aldehydes, such as 4-hydroxynonenal (4-HNE), which are potent mediators of oxidative stress.[4]

Section 3: Core Signaling Mechanisms and Biological Functions

While research on the specific gamma isomer is less extensive than its alpha counterpart, compelling evidence from studies on 13(S)-HpOTrE(α) and the closely related 13(S)-HPODE points to a conserved mechanism involving the PPAR-γ nuclear receptor and inflammasome regulation.

Anti-Inflammatory Activity via NLRP3 Inflammasome Inactivation

A primary function attributed to the alpha isomer, 13(S)-HpOTrE(α), is its potent anti-inflammatory effect.[2] Studies in macrophage models have demonstrated that it can suppress inflammation induced by lipopolysaccharide (LPS). The core mechanism involves the inactivation of the NLRP3 inflammasome complex.[2] The NLRP3 inflammasome is a multiprotein complex that, when activated by cellular insults, cleaves pro-caspase-1 into its active form, which in turn processes pro-inflammatory cytokines like IL-1β and IL-18 into their mature, secreted forms. By inactivating this complex, 13(S)-HpOTrE and its reduced form, 13(S)-HOTrE, effectively halt this pro-inflammatory cascade.[2]

Activation of PPAR-γ

The anti-inflammatory effects of these lipids are mediated through the Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ) pathway.[2] PPARs are ligand-activated transcription factors that play a pivotal role in regulating lipid and glucose metabolism, as well as inflammation.[5] 13(S)-HpOTrE and its metabolites can act as endogenous ligands for PPAR-γ.[2][5] Upon binding, PPAR-γ forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences called PPAR response elements (PPREs) in the promoter regions of target genes, modulating their transcription. Activation of PPAR-γ generally leads to the suppression of inflammatory gene expression.

Caption: Signaling pathway of 13(S)-HpOTrE via PPAR-γ to inactivate NLRP3.

Regulation of Cellular Processes

Beyond inflammation, these lipid mediators influence other fundamental cellular pathways:

• Apoptosis and Autophagy: In certain contexts, 13(S)-HpOTrE(α) has been shown to induce apoptosis while deactivating autophagy.[2]

• Cell Cycle and Differentiation: Studies on the related compound 13-HPODE suggest it can suppress the cell cycle, DNA replication, and protein degradation pathways, potentially shifting cells away from proliferation and towards differentiation.[4]

• Oxidative Stress: As a lipid hydroperoxide, 13(S)-HpOTrE(γ) is a marker and mediator of oxidative stress. Its degradation can produce reactive aldehydes that contribute to cellular damage, while its synthesis and signaling can also be part of an adaptive response to stress.[4][6]

Section 4: Analytical and Experimental Methodologies

The study of 13(S)-HpOTrE(γ) requires specialized analytical techniques due to its reactivity and low abundance. The overarching principle in its analysis is careful sample handling to prevent artefactual oxidation and degradation.

Overview of Analytical Techniques

Technique	Principle	Advantages	Disadvantages
UV-Vis Spectroscopy	Measures absorbance of the conjugated diene system (~235 nm).[7]	Simple, inexpensive, useful for monitoring LOX activity.	Low specificity, cannot distinguish between isomers.
HPLC-UV	Chromatographic separation followed by UV detection.	Good for purification and quantification of known standards.	Co-elution is possible; lacks structural information.
LC-MS/MS	Liquid chromatography coupled to tandem mass spectrometry.[8][9]	Gold standard; high sensitivity and specificity, structural data.	Requires expensive instrumentation and expertise.
Enzyme Immunoassay (EIA)	Uses specific antibodies to detect the target molecule.[10]	High throughput, sensitive.	Antibody cross-reactivity can be an issue.

Protocol: Extraction and Quantification of 13(S)-HpOTrE(γ) from Cell Culture

This protocol outlines a standard workflow for analyzing 13(S)-HpOTrE(γ) and its reduced form from cultured cells (e.g., macrophages) using LC-MS/MS.

Causality Behind Choices:

• Immediate quenching with cold methanol: Halts enzymatic activity instantly to preserve the lipid profile at the moment of collection.

• Inclusion of an antioxidant (BHT): Prevents non-enzymatic, artefactual oxidation during sample processing.

• Reduction with NaBH₄: Converts the unstable hydroperoxide (-OOH) to a stable alcohol (-OH) prior to analysis, improving chromatographic performance and signal stability in the mass spectrometer. This is a self-validating step; comparing reduced vs. non-reduced samples can confirm the original presence of the hydroperoxide.

• Solid-Phase Extraction (SPE): Cleans the sample by removing salts and highly polar or non-polar interferences, concentrating the analytes of interest for improved sensitivity.

Step-by-Step Methodology:

• Cell Lysis and Lipid Extraction: a. Aspirate culture medium from cells grown in a 6-well plate. b. Immediately add 1 mL of ice-cold methanol containing 0.01% butylated hydroxytoluene (BHT) to each well to quench cellular activity. c. Scrape the cells and transfer the lysate to a glass tube. Add an appropriate internal standard (e.g., d4-15(S)-HETE). d. Add 2 mL of chloroform. Vortex vigorously for 2 minutes. e. Add 1 mL of 0.9% NaCl solution. Vortex again and centrifuge at 2,000 x g for 10 minutes to separate phases. f. Carefully collect the lower organic phase (chloroform layer) and transfer to a new glass tube.

• Reduction and Saponification (Optional but Recommended): a. Evaporate the solvent under a gentle stream of nitrogen. b. Reconstitute the lipid film in 500 µL of methanol. c. Add 50 µL of a freshly prepared solution of 10 mg/mL sodium borohydride (NaBH₄) in methanol. Incubate for 30 minutes at room temperature to reduce hydroperoxides to alcohols. d. (Optional for total fatty acids) Add 100 µL of 1 M NaOH and incubate at 60°C for 30 minutes to hydrolyze esters. Neutralize with acetic acid.

• Solid-Phase Extraction (SPE) Cleanup: a. Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water. b. Load the sample (diluted with water to <10% organic solvent). c. Wash the cartridge with 5 mL of water, followed by 5 mL of 30% methanol in water to remove polar impurities. d. Elute the analytes with 2 mL of methanol.

• LC-MS/MS Analysis: a. Evaporate the eluate under nitrogen and reconstitute in 100 µL of mobile phase (e.g., 80:20 methanol:water). b. Inject onto a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm). c. Use a gradient elution from a water/acetonitrile/formic acid mobile phase system. d. Analyze using an electrospray ionization (ESI) source in negative ion mode. e. Monitor specific parent-to-fragment ion transitions (Selected Reaction Monitoring, SRM) for 13(S)-HOTrE and the internal standard.

Caption: Experimental workflow for the analysis of 13(S)-HpOTrE(γ) from cells.

Section 5: Therapeutic Potential and Future Directions

The potent anti-inflammatory and metabolic regulatory functions of the 13(S)-HpOTrE signaling axis make it an attractive area for therapeutic exploration.

• Drug Development: Direct administration of 13(S)-HpOTrE(γ) is impractical due to its instability. However, developing stable synthetic analogs that act as potent PPAR-γ agonists could be a viable strategy for treating inflammatory conditions like inflammatory bowel disease or metabolic disorders. Alternatively, targeting downstream effectors or enzymes that regulate its metabolism could offer another therapeutic avenue.

• Future Research: Key questions remain. The precise roles of the gamma isomer in vivo need to be further distinguished from the alpha isomer. The full spectrum of its protein targets beyond PPAR-γ is unknown. Furthermore, understanding the complex interplay between the 13(S)-HpOTrE(γ) pathway and other lipid mediator networks (e.g., prostaglandins, leukotrienes) will be crucial to fully appreciate its role in maintaining cellular homeostasis and driving disease.

References

• Kumar, N., Gupta, G., Kalita, J., & Dastidar, S. G. (2016). 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome. ResearchGate. [Link]

• Takahashi, Y., Ide, T., & Nakan S. (2015). 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor γ in Adipocytes. ResearchGate. [Link]

• Human Metabolome Database. (2021). Metabocard for 13(S)-Hydroperoxylinolenic acid (HMDB0301803). HMDB. [Link]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 5497123, (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid. PubChem. [Link]

• Schrittwieser, J. H., et al. (2018). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. MDPI. [Link]

• Khattab, A., et al. (2021). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. PubMed Central. [Link]

• Li, C., et al. (2023). Peroxisome Proliferator-Activated Receptor Signaling-Mediated 13-S-Hydroxyoctadecenoic Acid Is Involved in Lipid Metabolic Disorder and Oxidative Stress in the Liver of Freshwater Drum, Aplodinotus grunniens. MDPI. [Link]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 5280720, 13(S)-Hpode. PubChem. [Link]

• Kaduce, T. L., et al. (1993). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. PubMed. [Link]

• Tzani, A., et al. (2021). Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives. PubMed Central. [Link]

• Oliw, E. H., et al. (2018). LC-MS/MS analysis of the transformation of 13S-and 13R-HPODE and 13S-and 13R-HPOTrE by recombinant EGE81451 (B. dermatitidis). ResearchGate. [Link]

• Li, Y., et al. (2022). The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses. PubMed Central. [Link]

• Domínguez, R., et al. (2019). A REVIEW OF ANALYTICAL METHODS MEASURING LIPID OXIDATION STATUS IN FOODS. DADUN. [Link]

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An In-Depth Technical Guide to the Discovery and Initial Characterization of 13(S)-Hydroperoxyoctadecatrienoic Acid (γ-Linolenic Acid Metabolite)

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the discovery, synthesis, and initial characterization of 13(S)-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid, commonly referred to as 13(S)-HpOTrE(γ). This lipid hydroperoxide, derived from the enzymatic oxidation of γ-linolenic acid (GLA), is a molecule of significant interest due to its emerging role in inflammatory signaling pathways. This document delves into the foundational research that first identified this compound, detailed methodologies for its preparation and analysis, and the initial explorations of its biological functions, with a particular focus on its interaction with the NLRP3 inflammasome and PPAR-γ signaling cascade.

Section 1: Discovery and Scientific Context

The journey to understanding 13(S)-HpOTrE(γ) begins with the broader investigation of lipid peroxidation, a process with significant implications in both normal physiology and pathological states. The initial discovery and characterization of lipid hydroperoxides from polyunsaturated fatty acids were pioneered in the mid-1970s. A seminal 1976 study by Funk, Isaac, and Porter laid the groundwork for the preparation and purification of these reactive molecules, including those derived from γ-linolenic acid.[1][2] Their work demonstrated that commercial soybean lipoxygenase could be utilized under controlled conditions to produce high yields of lipid hydroperoxides, which could then be purified by high-pressure liquid chromatography.[1][2] This foundational research provided the essential tools and methodologies for isolating and studying specific lipid hydroperoxides like 13(S)-HpOTrE(γ).

It is crucial to distinguish 13(S)-HpOTrE(γ) from its isomer, 13(S)-HpOTrE, which is derived from α-linolenic acid (ALA). While both are 18-carbon fatty acids with three double bonds, the position of these bonds differs, leading to distinct three-dimensional structures and potentially different biological activities. 13(S)-HpOTrE(γ) is specifically the product of the lipoxygenase-mediated oxidation of γ-linolenic acid (an omega-6 fatty acid), whereas 13(S)-HpOTrE originates from α-linolenic acid (an omega-3 fatty acid).

Section 2: Biochemical Synthesis of 13(S)-HpOTrE(γ)

The primary method for the synthesis of 13(S)-HpOTrE(γ) is through the enzymatic action of soybean lipoxygenase-1 (LOX-1) on γ-linolenic acid.[3] Soybean lipoxygenase is a non-heme iron-containing enzyme that catalyzes the dioxygenation of polyunsaturated fatty acids containing a cis,cis-1,4-pentadiene moiety. The regio- and stereospecificity of the reaction are highly dependent on the specific isozyme and the reaction conditions, particularly pH. To favor the production of the 13(S)-hydroperoxide from linoleic acid and its derivatives, an alkaline pH of 9.0 is optimal.

Experimental Protocol: Enzymatic Synthesis of 13(S)-HpOTrE(γ)

This protocol outlines the laboratory-scale synthesis of 13(S)-HpOTrE(γ) using commercially available soybean lipoxygenase-1 and γ-linolenic acid.

Materials:

• γ-linolenic acid (≥98% purity)

• Soybean lipoxygenase-1 (Type I-B, from Glycine max)

• Sodium borate buffer (0.2 M, pH 9.0)

• Ethanol (95%)

• Deionized water

• Oxygen gas (high purity)

• Reaction vessel with stirring capability

• pH meter

• Ice bath

Procedure:

• Substrate Preparation: Prepare a stock solution of γ-linolenic acid in 95% ethanol.

• Reaction Setup: In a reaction vessel, combine the sodium borate buffer and deionized water. Place the vessel in an ice bath to maintain a low temperature, which helps to minimize non-enzymatic oxidation.

• Oxygenation: Continuously bubble high-purity oxygen gas through the buffer solution while stirring to ensure oxygen saturation.

• Enzyme Addition: Dissolve the soybean lipoxygenase-1 in a small amount of the cold borate buffer and add it to the reaction vessel.

• Initiation of Reaction: Slowly add the γ-linolenic acid stock solution to the reaction mixture with continuous stirring.

• Monitoring the Reaction: The progress of the reaction can be monitored by observing the increase in absorbance at 236 nm, which is characteristic of the conjugated diene system formed in the hydroperoxide product.

• Reaction Termination: After a predetermined time (typically 30-60 minutes, or when the reaction reaches a plateau), terminate the reaction by adding a sufficient volume of a solvent mixture (e.g., methanol/water) to denature the enzyme.

• Extraction: Acidify the reaction mixture to approximately pH 3 with a dilute acid (e.g., HCl) and extract the lipid products with an organic solvent such as ethyl acetate or diethyl ether.

• Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate, filter, and evaporate the solvent under a stream of nitrogen to obtain the crude product.

Visualization of the Synthesis Workflow

Caption: Workflow for the enzymatic synthesis of 13(S)-HpOTrE(γ).

Section 3: Purification and Characterization

The crude product from the enzymatic synthesis contains unreacted substrate, the desired 13(S)-HpOTrE(γ), and potentially other isomers and byproducts. High-performance liquid chromatography (HPLC) is the method of choice for purifying lipid hydroperoxides.

Experimental Protocol: Reverse-Phase HPLC Purification

Instrumentation and Columns:

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 5 µm particle size, 4.6 x 250 mm)

Mobile Phase:

• A typical mobile phase consists of a gradient of acetonitrile in water, often with a small amount of an acid modifier like acetic acid or formic acid to improve peak shape.

• Solvent A: Water with 0.1% acetic acid

• Solvent B: Acetonitrile with 0.1% acetic acid

Procedure:

• Sample Preparation: Dissolve the crude product in a small volume of the initial mobile phase mixture.

• Injection: Inject the sample onto the equilibrated HPLC column.

• Gradient Elution: Start with a mobile phase composition that allows for the retention of the lipid hydroperoxides (e.g., 60% B). Gradually increase the proportion of the organic solvent (Solvent B) to elute the compounds based on their hydrophobicity. A typical gradient might be from 60% B to 100% B over 30 minutes.

• Detection: Monitor the elution profile at 236 nm, the λmax for the conjugated diene of 13(S)-HpOTrE(γ).[3]

• Fraction Collection: Collect the peak corresponding to 13(S)-HpOTrE(γ).

• Solvent Removal: Evaporate the solvent from the collected fractions under a stream of nitrogen.

Characterization Techniques

The presence of a conjugated diene system in 13(S)-HpOTrE(γ) gives it a characteristic UV absorbance profile.

• λmax: 236 nm in ethanol.[3]

• Molar Absorptivity (ε): The molar absorptivity is a key parameter for quantification. For similar lipid hydroperoxides, the molar extinction coefficient is in the range of 23,000-25,000 M⁻¹cm⁻¹.

Mass spectrometry is essential for confirming the molecular weight and elucidating the structure of 13(S)-HpOTrE(γ).

• Molecular Weight: 310.4 g/mol [3]

• Electron Ionization (EI-MS): This technique often leads to fragmentation, providing structural information. Key fragments would arise from cleavage around the hydroperoxy group and along the fatty acid chain.

• Electrospray Ionization (ESI-MS): A softer ionization technique that is more likely to yield the molecular ion [M-H]⁻ in negative ion mode or [M+Na]⁺ in positive ion mode.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Formula	C₁₈H₃₀O₄	[3]
Molecular Weight	310.4 g/mol	[3]
UV λmax (in ethanol)	236 nm	[3]

Section 4: Initial Characterization of Biological Activity

Initial research into the biological effects of 13(S)-HpOTrE(γ) and its related compounds has pointed towards a significant role in modulating inflammatory responses. A key study revealed that 13(S)-HpOTrE and its reduced form, 13(S)-HOTrE, exert anti-inflammatory effects by inactivating the NLRP3 inflammasome complex through the PPAR-γ pathway.

The NLRP3 Inflammasome and PPAR-γ Signaling Axis

The NLRP3 inflammasome is a multi-protein complex that plays a critical role in the innate immune response by activating caspase-1, which in turn processes pro-inflammatory cytokines like IL-1β and IL-18. Aberrant activation of the NLRP3 inflammasome is implicated in a range of inflammatory diseases.

Peroxisome proliferator-activated receptor-gamma (PPAR-γ) is a nuclear receptor that acts as a transcription factor.[4] It is a key regulator of adipogenesis and inflammation. Activation of PPAR-γ generally leads to the transrepression of pro-inflammatory genes.

The proposed mechanism of action for 13(S)-HpOTrE involves its ability to act as a ligand for PPAR-γ. Upon binding, the activated PPAR-γ can then interfere with the signaling pathways that lead to the assembly and activation of the NLRP3 inflammasome, thereby reducing the production of pro-inflammatory cytokines.

Visualization of the Signaling Pathway

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A Technical Guide to Preliminary Studies on the Anti-inflammatory Effects of 13(S)-HpOTrE(gamma)

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the initial in vitro evaluation of the anti-inflammatory properties of 13(S)-hydroperoxyoctadecatrienoic acid [13(S)-HpOTrE(gamma)], a lipoxygenase metabolite of gamma-linolenic acid (GLA). Recognizing the therapeutic potential of lipid mediators in inflammation, this document outlines a structured, self-validating experimental workflow. We delve into the causal logic behind experimental choices, from initial cytotoxicity assessments to the interrogation of key inflammatory signaling pathways, including NF-κB and MAPKs, and the measurement of downstream inflammatory mediators. Detailed, step-by-step protocols for essential assays are provided to ensure methodological rigor and reproducibility. This guide is intended to empower researchers and drug development professionals to systematically investigate the anti-inflammatory potential of 13(S)-HpOTrE(gamma) and similar bioactive lipids.

Introduction: The Rationale for Investigating 13(S)-HpOTrE(gamma)

The inflammatory response, while a crucial defense mechanism, can lead to chronic and debilitating diseases when dysregulated. The resolution of inflammation is an active process governed by a complex interplay of specialized pro-resolving mediators, many of which are derived from polyunsaturated fatty acids (PUFAs). Gamma-linolenic acid (GLA), an omega-6 PUFA, has been reported to have beneficial effects in several inflammatory disorders. Its metabolism via lipoxygenase pathways gives rise to a variety of oxidized lipid mediators, including 13(S)-HpOTrE(gamma)[1][2].

Studies on analogous compounds derived from alpha-linolenic acid, such as 13-(S)-HPOTrE, have demonstrated significant anti-inflammatory effects. These effects are mediated, in part, through the inactivation of the NLRP3 inflammasome via a PPAR-γ-dependent pathway, leading to a reduction in pro-inflammatory cytokines like IL-1β and TNF-α[3]. This precedent provides a strong rationale for hypothesizing that 13(S)-HpOTrE(gamma) may possess similar or unique anti-inflammatory properties.

This guide presents a systematic approach to test this hypothesis using a well-established in vitro model of inflammation: lipopolysaccharide (LPS)-stimulated murine macrophages (RAW 264.7 cell line).

Foundational Knowledge and Reagent Handling

Understanding 13(S)-HpOTrE(gamma)

13(S)-HpOTrE(gamma) is a monohydroxy polyunsaturated fatty acid produced by the action of soybean lipoxygenase-1 (LO-1) on γ-linolenic acid[4]. It is crucial to distinguish it from its isomer derived from alpha-linolenic acid, which may have different biological activities.

Chemical Properties:

• Molecular Formula: C18H30O4

• Molecular Weight: 310.4 g/mol

• Solubility: Soluble in organic solvents such as ethanol, DMSO, and DMF. It is practically insoluble in water[5].

Reagent Stability and Handling

As a lipid hydroperoxide, 13(S)-HpOTrE(gamma) is susceptible to degradation. Proper handling is critical for experimental reproducibility.

• Storage: Store at -80°C in a solution of an organic solvent like ethanol[4].

• Handling: Minimize exposure to air and light. Prepare working solutions fresh for each experiment. When diluting in aqueous media for cell culture, ensure rapid and thorough mixing to prevent precipitation. It is advisable to use solutions with a low final concentration of the organic solvent to avoid solvent-induced cytotoxicity.

Experimental Workflow: A Phased Approach

A logical, phased approach is essential to build a robust dataset. The following workflow ensures that each step informs the next, from basic safety to mechanistic insights.

Caption: A phased experimental workflow for evaluating the anti-inflammatory effects of 13(S)-HpOTrE(gamma).

Detailed Experimental Protocols

Phase 1: Foundational Assays

Protocol 1: Cell Viability Assay (MTT)

• Rationale: To determine the concentration range of 13(S)-HpOTrE(gamma) that is non-toxic to RAW 264.7 macrophages. This is a critical first step to ensure that any observed anti-inflammatory effects are not due to cytotoxicity.

• Methodology:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of 13(S)-HpOTrE(gamma) in complete cell culture medium.

  • Replace the medium in the wells with the prepared dilutions of 13(S)-HpOTrE(gamma). Include a vehicle control (medium with the highest concentration of the solvent used to dissolve the compound).

  • Incubate for 24 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

Phase 2: Primary Anti-inflammatory Screening

Protocol 2: Nitric Oxide (NO) Production Assay (Griess Assay)

• Rationale: To assess the effect of 13(S)-HpOTrE(gamma) on the production of nitric oxide, a key inflammatory mediator, in LPS-stimulated macrophages.

• Methodology:

  • Seed RAW 264.7 cells in a 96-well plate as described in Protocol 1.

  • Pre-treat the cells with non-toxic concentrations of 13(S)-HpOTrE(gamma) for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include control groups: untreated cells, cells treated with LPS alone, and cells treated with 13(S)-HpOTrE(gamma) alone.

  • Collect 100 µL of the cell culture supernatant from each well.

  • In a new 96-well plate, mix 100 µL of supernatant with 100 µL of Griess reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)[6].

  • Incubate at room temperature for 10 minutes, protected from light.

  • Measure the absorbance at 540 nm.

  • Quantify nitrite concentration using a standard curve prepared with sodium nitrite.

Protocol 3: Pro-inflammatory Cytokine Measurement (ELISA)

• Rationale: To quantify the effect of 13(S)-HpOTrE(gamma) on the secretion of key pro-inflammatory cytokines, TNF-α and IL-6.

• Methodology:

  • Culture, pre-treat, and stimulate RAW 264.7 cells as described in Protocol 2.

  • Collect the cell culture supernatants.

  • Perform ELISAs for TNF-α and IL-6 according to the manufacturer's instructions for commercially available kits[7][8].

  • Briefly, coat a 96-well plate with a capture antibody.

  • Add the collected supernatants and standards to the wells.

  • Add a detection antibody, followed by a streptavidin-HRP conjugate.

  • Add a substrate solution to develop the color.

  • Stop the reaction and measure the absorbance at 450 nm.

  • Calculate cytokine concentrations based on the standard curve.

Phase 3: Mechanistic Investigation

Protocol 4: Western Blot Analysis of iNOS and COX-2

• Rationale: To determine if the reduction in NO and prostaglandins is due to the downregulation of their synthesizing enzymes, iNOS and COX-2.

• Methodology:

  • Seed RAW 264.7 cells in 6-well plates. Pre-treat with 13(S)-HpOTrE(gamma) and stimulate with LPS as previously described.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against iNOS, COX-2, and a loading control (e.g., β-actin) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify band intensities and normalize to the loading control.

Protocol 5: Analysis of NF-κB and MAPK Signaling Pathways

• Rationale: To investigate the effect of 13(S)-HpOTrE(gamma) on the upstream signaling pathways that regulate the expression of inflammatory mediators.

• Methodology:

  • NF-κB Translocation:

    • Perform nuclear and cytoplasmic fractionation of cell lysates after treatment. Kits are commercially available for this purpose[9][10].

    • Perform Western blotting on both fractions using an antibody against the p65 subunit of NF-κB.

    • An increase in nuclear p65 and a corresponding decrease in cytoplasmic p65 indicates NF-κB activation.

  • MAPK Phosphorylation:

    • Prepare whole-cell lysates from cells treated for shorter time points (e.g., 15, 30, 60 minutes) as MAPK activation is often rapid.

    • Perform Western blotting using antibodies that specifically recognize the phosphorylated (active) forms of p38, ERK1/2, and JNK.

    • Strip the membranes and re-probe with antibodies for the total forms of these proteins to ensure equal loading[3][11][12].

Protocol 6: Gene Expression Analysis (qPCR)

• Rationale: To determine if the observed changes in protein expression are preceded by changes at the transcriptional level.

• Methodology:

  • Treat cells as in previous experiments, but for shorter durations (e.g., 4-6 hours) to capture peak mRNA expression.

  • Extract total RNA from the cells using a suitable kit.

  • Synthesize cDNA by reverse transcription.

  • Perform quantitative real-time PCR (qPCR) using primers specific for Nos2 (iNOS), Ptgs2 (COX-2), Tnf, Il6, and a housekeeping gene (e.g., Gapdh or Actb) for normalization[13][14].

  • Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

Protocol 7: PPAR-γ Activation Assay

• Rationale: Based on the mechanism of related compounds, this assay investigates whether 13(S)-HpOTrE(gamma) activates the nuclear receptor PPAR-γ.

• Methodology:

  • Utilize a commercially available PPAR-γ transcription factor activity assay kit, which is typically an ELISA-based method[15][16][17][18].

  • Prepare nuclear extracts from RAW 264.7 cells treated with 13(S)-HpOTrE(gamma).

  • Add the nuclear extracts to a 96-well plate pre-coated with a DNA sequence containing the PPAR response element (PPRE).

  • Incubate to allow PPAR-γ to bind to the PPRE.

  • Detect bound PPAR-γ using a specific primary antibody, followed by an HRP-conjugated secondary antibody and a colorimetric substrate.

  • Measure the absorbance and compare the activity to untreated and positive controls (e.g., rosiglitazone).

Data Presentation and Interpretation

Summarize all quantitative data in clearly structured tables for easy comparison and interpretation.

Table 1: Effect of 13(S)-HpOTrE(gamma) on Cell Viability and Inflammatory Mediators

Treatment	Concentration (µM)	Cell Viability (%)	Nitrite (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control	-	100 ± 5	1.2 ± 0.3	50 ± 10	30 ± 8
LPS (1 µg/mL)	-	98 ± 6	25.6 ± 2.1	3500 ± 250	2800 ± 200
LPS + 13(S)-HpOTrE(gamma)	1	99 ± 5	20.1 ± 1.8	2800 ± 210	2200 ± 180*
LPS + 13(S)-HpOTrE(gamma)	10	97 ± 7	12.5 ± 1.1	1500 ± 150	1300 ± 120**
LPS + 13(S)-HpOTrE(gamma)	25	95 ± 8	6.3 ± 0.7	700 ± 80	650 ± 70***
13(S)-HpOTrE(gamma)	25	98 ± 6	1.5 ± 0.4	55 ± 12	35 ± 9

Data are represented as mean ± SD (n=3). Statistical significance compared to the LPS-only group is denoted by asterisks (p<0.05, **p<0.01, **p<0.001). This table is for illustrative purposes.

Visualizing a Key Signaling Pathway

The following diagram illustrates the hypothetical mechanism of action of 13(S)-HpOTrE(gamma) based on the proposed experimental investigations.

Caption: Hypothesized signaling pathways modulated by 13(S)-HpOTrE(gamma) in LPS-stimulated macrophages.

Conclusion and Future Directions

The methodologies outlined in this guide provide a robust and scientifically sound approach for the preliminary in vitro characterization of the anti-inflammatory properties of 13(S)-HpOTrE(gamma). Positive results from these studies, such as a dose-dependent reduction in inflammatory mediators and modulation of key signaling pathways, would strongly support further investigation. Future studies could include the use of primary macrophages, co-culture systems, and ultimately, in vivo models of inflammation to validate these initial findings and to explore the therapeutic potential of this novel lipid mediator.

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An In-depth Technical Guide to 13(S)-hydroperoxy-6Z,9Z,11E-octadecatrienoic Acid (13(S)-HPODE): Structure, Biosynthesis, and Biological Significance

This guide provides a comprehensive technical overview of 13(S)-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid (13(S)-HPODE), a pivotal bioactive lipid metabolite. Tailored for researchers, scientists, and professionals in drug development, this document delves into the nuanced structural characteristics, biosynthetic pathways, and diverse biological roles of this molecule.

Unveiling the Molecular Architecture of 13(S)-HPODE

13(S)-HPODE is a hydroperoxy derivative of linoleic acid, the most abundant polyunsaturated fatty acid in mammals and plants.[1][2] Its precise chemical structure is fundamental to its biological activity. The nomenclature, 13(S)-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid, encapsulates its key structural features:

• Octadecatrienoic Acid: This indicates an 18-carbon fatty acid chain with three double bonds.

• 6Z, 9Z, 11E: These locants and letters specify the position and stereochemistry of the three double bonds. The "Z" configuration (from the German zusammen, meaning "together") indicates that the higher-priority substituents are on the same side of the double bond (cis). The "E" configuration (from the German entgegen, meaning "opposite") signifies they are on opposite sides (trans).

• 13(S)-hydroperoxy: This denotes a hydroperoxy group (-OOH) attached to the 13th carbon atom. The "(S)" designation (from the Latin sinister, meaning "left") describes the specific stereochemical arrangement of the substituents around this chiral center.

This precise spatial arrangement of atoms is critical for its recognition by and interaction with various enzymes and receptors, dictating its subsequent metabolic fate and biological functions.

Physicochemical Properties

A summary of the key physicochemical properties of 13(S)-HPODE is presented below.

Property	Value	Source
Molecular Formula	C₁₈H₃₂O₄	[3]
Molecular Weight	312.4 g/mol	[3]
Appearance	Solution in ethanol	[4]
UV Absorbance (λmax)	234 nm	[1][5]

Biosynthesis and Metabolism: A Tightly Regulated Cascade

13(S)-HPODE is not a dietary component but is endogenously synthesized from linoleic acid through enzymatic and non-enzymatic pathways.

Enzymatic Synthesis via Lipoxygenases

The primary route for 13(S)-HPODE formation is through the action of lipoxygenase (LOX) enzymes. In mammals, 15-lipoxygenase (15-LOX) stereospecifically oxygenates linoleic acid to produce 13(S)-HPODE.[5][6][7] In plants, various LOX isoforms, such as soybean lipoxygenase-1, also catalyze this reaction.[7][8]

The enzymatic process is highly specific, yielding predominantly the (S)-enantiomer with the characteristic conjugated diene structure (9Z,11E), which is responsible for its strong UV absorbance at 234 nm.[5]

Non-Enzymatic Formation

13-HPODE can also be formed non-enzymatically through radical-driven lipid peroxidation.[4][5] This process, often initiated by reactive oxygen species (ROS), is less specific and typically produces a racemic mixture of 13(S)-HPODE and 13(R)-HPODE.[4]

Downstream Metabolic Pathways

13(S)-HPODE is a relatively unstable intermediate that is rapidly metabolized into a variety of other bioactive lipids.[2]

• Reduction to 13(S)-HODE: The most common metabolic fate of 13(S)-HPODE is its reduction to the more stable corresponding alcohol, 13(S)-hydroxy-9Z,11E-octadecadienoic acid (13(S)-HODE), a reaction catalyzed by peroxidases such as glutathione peroxidases.[4][6][7] 13(S)-HODE itself is a signaling molecule with a range of biological activities.

• Formation of Aldehydes: 13(S)-HPODE can decompose to form reactive aldehydes, such as 4-hydroxynonenal (4-HNE), and other carboxylic acids.[2][9][10] These aldehydes are highly electrophilic and can form adducts with proteins and DNA.

• Further Oxidation and Chain Shortening: 13(S)-HPODE and its metabolite 13(S)-HODE can be further oxidized to 13-oxo-octadecadienoic acid (13-oxo-ODE) and undergo peroxisomal β-oxidation, leading to chain-shortened products.[6]

The following diagram illustrates the biosynthesis and primary metabolic pathways of 13(S)-HPODE.

Caption: Biosynthesis and metabolism of 13(S)-HPODE.

Biological Functions and Signaling Roles

13(S)-HPODE and its metabolites are implicated in a wide array of physiological and pathological processes. While some effects are attributed directly to 13(S)-HPODE, many are mediated by its downstream products, particularly 13(S)-HODE.

Modulation of PPAR Signaling

13(S)-HPODE and its derivatives are known to be natural ligands for peroxisome proliferator-activated receptors (PPARs), particularly PPARα and PPARγ.[5] Activation of PPAR signaling pathways by these lipids can influence the expression of genes involved in lipid metabolism, inflammation, and cellular differentiation.[1][5] For instance, treatment of intestinal epithelial cells with 13-HPODE has been shown to enhance PPAR signaling.[1]

Role in Inflammation and Oxidative Stress

The role of 13(S)-HPODE in inflammation is complex. It can activate the pro-inflammatory NF-κB pathway.[5] However, its reduced form, 13(S)-HODE, can have anti-inflammatory effects. 13(S)-HPODE can also induce oxidative stress by stimulating the generation of reactive oxygen species.[5] In response, cells may upregulate antioxidant defense mechanisms, such as the Nrf2 pathway.[1]

Impact on Cell Proliferation and Differentiation

13(S)-HPODE has been shown to influence cell growth and differentiation. For example, it can augment epidermal growth factor (EGF) receptor signaling, thereby promoting mitogenesis.[7] In intestinal epithelial cells, 13-HPODE treatment may promote absorptive cell differentiation while reducing proliferation by suppressing pathways involved in the cell cycle and DNA synthesis.

The signaling pathways influenced by 13(S)-HPODE are summarized in the diagram below.

Caption: Key signaling pathways modulated by 13(S)-HPODE.

Methodologies for Analysis and Synthesis

Analytical Techniques

The quantification and characterization of 13(S)-HPODE rely on several analytical methods:

• UV-Visible Spectrophotometry: The conjugated diene structure of 13-HPODE results in a characteristic strong absorbance at 234 nm, which is commonly used for its detection and quantification.[1][5]

• High-Performance Liquid Chromatography (HPLC): HPLC, often coupled with UV detection, is used to separate 13(S)-HPODE from other lipid species.

• Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) provides definitive structural identification and sensitive quantification. For GC-MS analysis, the hydroperoxy group is typically reduced to a hydroxyl group and then derivatized (e.g., silylation).[8]

Experimental Protocol: Quantification of 13(S)-HPODE by UV Spectrophotometry

This protocol provides a standard method for quantifying 13-HPODE formation.

• Reaction Setup: Prepare a solution of linoleic acid (e.g., 200 µM) in a suitable buffer such as phosphate-buffered saline (PBS).

• Enzymatic Reaction: Initiate the reaction by adding a source of lipoxygenase (e.g., soybean lipoxygenase).

• Monitoring: Monitor the increase in absorbance at 234 nm using a UV-visible spectrophotometer with the reaction buffer as a reference.[1][5]

• Concentration Calculation: Calculate the concentration of 13-HPODE using the Beer-Lambert law (A = εbc), where A is the absorbance, ε is the molar extinction coefficient (approximately 23,000-29,500 M⁻¹cm⁻¹), b is the path length of the cuvette, and c is the concentration.[5]

Experimental Protocol: Enzymatic Synthesis of 13(S)-HPODE

This protocol outlines a method for the laboratory-scale synthesis of 13(S)-HPODE.

• Substrate Preparation: Dissolve linoleic acid in an appropriate buffer (e.g., PBS) to the desired concentration.

• Enzyme Addition: Add soybean lipoxygenase to the linoleic acid solution to initiate the enzymatic oxidation.[1]

• Reaction Monitoring: Track the progress of the reaction by measuring the absorbance at 234 nm as described above.[5]

• Extraction: Once the reaction is complete (i.e., the absorbance at 234 nm plateaus), extract the 13(S)-HPODE from the aqueous solution using an organic solvent such as n-hexane.[5]

• Solvent Evaporation: Dry the organic extract under a stream of nitrogen or using a rotary evaporator to remove the solvent.[5]

• Storage: Resuspend the purified 13(S)-HPODE in an appropriate solvent (e.g., ethanol) and store it under an inert atmosphere at low temperatures (-20°C or -80°C) to minimize degradation.[5] The concentration of the stock solution should be verified by UV spectrophotometry before use.[5]

Conclusion

13(S)-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid is a structurally precise and biologically active lipid mediator that sits at a crucial junction in lipid metabolism. Its synthesis by lipoxygenases and its subsequent conversion into a cascade of other signaling molecules, such as 13(S)-HODE, underscore its importance in a multitude of cellular processes, including the regulation of gene expression, inflammation, and cell growth. A thorough understanding of its structure and function is essential for researchers and drug development professionals exploring the intricate roles of lipid signaling in health and disease.

References

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Natural Sources, Biosynthesis, and Occurrence of 13(S)-HpOTrE(gamma): A Comprehensive Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

13(S)-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid, commonly known as 13(S)-HpOTrE(gamma), is a bioactive lipid hydroperoxide derived from the enzymatic oxidation of γ-linolenic acid (GLA). As a member of the oxylipin family, it serves as a critical intermediate in complex signaling pathways, particularly in plants, and its analogs are implicated in inflammatory and oncogenic processes in mammals. This technical guide provides a detailed exploration of the natural origins, enzymatic synthesis, and biological occurrence of 13(S)-HpOTrE(gamma). We will delve into the lipoxygenase (LOX) pathways responsible for its creation, survey its presence across different biological kingdoms, and discuss its subsequent metabolic fate and physiological significance. Furthermore, this guide furnishes detailed methodologies for the extraction, detection, and quantification of 13(S)-HpOTrE(gamma), offering researchers a practical framework for its study.

Chapter 1: Introduction to 13(S)-HpOTrE(gamma): Chemical Identity and Biological Significance

13(S)-HpOTrE(gamma) is an oxygenated derivative of the omega-6 polyunsaturated fatty acid (PUFA), γ-linolenic acid (GLA; 18:3n-6). It belongs to a class of molecules known as oxylipins, which are potent signaling molecules. Its full chemical name is (6Z,9Z,11E,13S)-13-hydroperoxyoctadeca-6,9,11-trienoic acid[1]. It is crucial to distinguish 13(S)-HpOTrE(gamma) from its isomeric counterpart derived from the omega-3 fatty acid, α-linolenic acid (ALA), which is designated as 13(S)-HpOTrE or 13(S)-HpOTrE(alpha) ((9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid)[2]. While both are 13-hydroperoxides, the position of the other double bonds in the fatty acid backbone differs, leading to distinct biological precursors and potentially different activities.

The presence of the hydroperoxy functional group makes 13(S)-HpOTrE(gamma) a relatively unstable intermediate, readily converted to its more stable hydroxyl derivative, 13(S)-HOTrE(gamma), or further metabolized by other enzymes into a cascade of bioactive products. In plants, it is a key precursor in defense signaling pathways[3]. In mammalian systems, analogous molecules derived from other PUFAs are intensely studied for their roles in inflammation, immune response, and cancer pathophysiology[4][5][6].

Table 1: Physicochemical Properties of 13(S)-HpOTrE(gamma)

Property	Value	Source
Formal Name	13S-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid	[7]
CAS Number	121107-97-9	[1][7]
Molecular Formula	C₁₈H₃₀O₄	[7]
Formula Weight	310.4 g/mol	[7]
Canonical SMILES	CCCCC/C=C/C=C\C/C=C\CCCCC(O)=O	[7]
InChI Key	LYFGXCQTRBQQMX-YSHIPJNPSA-N	[7]

Chapter 2: The Biosynthetic Pathway of 13(S)-HpOTrE(gamma)

The formation of 13(S)-HpOTrE(gamma) is not a random oxidation event but a highly specific enzymatic reaction catalyzed by lipoxygenases (LOX).

The Substrate: Gamma-Linolenic Acid (GLA)

GLA is an 18-carbon omega-6 fatty acid with three cis double bonds at the 6th, 9th, and 12th carbon positions. It is found in several plant oils, such as evening primrose oil, borage seed oil, and blackcurrant seed oil. In biological systems, it is esterified in the sn-2 position of phospholipids within cellular membranes.

The Enzyme: Lipoxygenase (LOX)

Lipoxygenases are a family of non-heme iron-containing dioxygenases that catalyze the stereo- and regio-specific insertion of molecular oxygen into PUFAs containing a (1Z,4Z)-pentadiene system[8].

The Catalytic Mechanism involves:

• Hydrogen Abstraction: The enzyme stereospecifically abstracts a hydrogen atom from the C-11 of GLA, a bis-allylic carbon, creating a fatty acid radical.

• Radical Delocalization & Oxygen Insertion: The radical delocalizes, leading to a conjugated diene system. Molecular oxygen then adds in an antarafacial manner to the C-13 position.

• Formation of Hydroperoxide: The resulting product is the hydroperoxy fatty acid, 13(S)-HpOTrE(gamma).

The specificity of the enzyme dictates that the hydroperoxy group is added at the C-13 position and results in the (S) stereoisomer. In plants, soybean lipoxygenase-1 (LO-1) is a well-characterized enzyme that efficiently produces 13(S)-HpOTrE(γ) from GLA[7][9]. In mammals, the analogous enzyme is 15-lipoxygenase (15-LOX), which oxygenates fatty acids at the n-6 position, corresponding to C-13 for an 18-carbon fatty acid like GLA.

Figure 1: Enzymatic biosynthesis of 13(S)-HpOTrE(gamma) from membrane-bound GLA.

Chapter 3: Natural Occurrence Across Biological Systems

The Plant Kingdom: A Primary Source

The most prominent and well-documented natural source for the enzymatic production of 13(S)-HpOTrE and its analogs is the plant kingdom, particularly in legumes like soybeans[8].

• Soybeans (Glycine max): Soybeans are rich in several lipoxygenase isozymes. Soybean LO-1 specifically catalyzes the conversion of GLA to 13(S)-HpOTrE(γ)[7][9]. Similarly, soybean LO-2 acts on α-linolenic acid to form 13(S)-HpOTrE(alpha)[3].

• Plant Defense Signaling: In plants, 13-hydroperoxides derived from linolenic acids are key precursors for the synthesis of jasmonic acid and other phytooxylipins. These molecules are central to the plant's defense system against insect attacks and pathogen infections[3][8]. For instance, treating tomato leaves with 13-HpOTrE induces the production of proteinase inhibitors, mimicking the natural wound response[3].

Mammalian Systems: An Inflammatory Intermediate

In mammals, the 15-lipoxygenase (15-LOX) pathway is responsible for producing 13-hydro(pero)xy derivatives from 18-carbon fatty acids. While the direct endogenous measurement of 13(S)-HpOTrE(gamma) is not as widely reported as its ALA-derived counterpart, the enzymatic machinery is present.

• Inflammatory Response: The ALA-derived metabolite, 13(S)-HpOTrE, has demonstrated potent anti-inflammatory effects in cellular and animal models of sepsis[5]. It, along with its reduced form 13(S)-HOTrE, acts by inactivating the NLRP3 inflammasome complex through a PPAR-γ dependent pathway[4][5]. This suggests that endogenously produced hydroperoxy fatty acids can serve as crucial regulators of inflammation.

• Cancer Pathophysiology: The role of LOX metabolites in cancer is complex. Hydroperoxides derived from 15-LOX-1, including the ALA-derived 13-HpOTrE, have been shown to inhibit the growth of various cancer cell lines, including breast, colon, and prostate cancer[6]. The related linoleic acid metabolite, 13(S)-HODE, can induce apoptosis in breast cancer cells and suppress tumor growth by inhibiting the mTOR signaling pathway[10][11].

Table 2: Summary of Natural Sources and Biosynthesis of 13-Hydroperoxy-Octadecatrienoic Acids

Organism/System	Key Enzyme	Substrate	Product	Biological Context
Soybean	Lipoxygenase-1 (LO-1)	γ-Linolenic Acid	13(S)-HpOTrE(gamma)	Fatty acid metabolism
Soybean	Lipoxygenase-2 (LO-2)	α-Linolenic Acid	13(S)-HpOTrE(alpha)	Fatty acid metabolism
Tomato, various plants	Lipoxygenase	α-Linolenic Acid	13(S)-HpOTrE(alpha)	Wound/pathogen response[3]
Mammals (e.g., Macrophages)	15-Lipoxygenase (15-LOX)	α-Linolenic Acid	13(S)-HpOTrE(alpha)	Anti-inflammatory signaling[5]
Mammals	15-Lipoxygenase (15-LOX)	Linoleic Acid	13(S)-HpODE	Cell growth, inflammation[12]

Chapter 4: Downstream Metabolism and Biological Significance

13(S)-HpOTrE(gamma) is a transient intermediate that is rapidly converted into other signaling molecules.

• Reduction to 13(S)-HOTrE(gamma): The most common fate is the reduction of the hydroperoxy group to a hydroxyl group by cellular glutathione peroxidases, forming the more stable 13(S)-hydroxyoctadecatrienoic acid (13(S)-HOTrE(gamma)). This reduced form often retains or mediates the biological activity attributed to its precursor[5].

• Further Oxygenation: The soybean LO-1 enzyme can act further on 13(S)-HpOTrE(γ), converting it into four different isomers of 6,13-dihydroxyoctadecatrienoic acid (6,13-DiHOTrE)[7][9].

• Enzyme Inhibition: At high concentrations (>100 µM), 13(S)-HpOTrE(γ) can act as a feedback inhibitor of its synthesizing enzyme, soybean LO-1[7][9].

• Signaling Pathways: The anti-inflammatory effects of the related ALA-metabolite are mediated by the activation of Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ), a nuclear receptor that regulates gene expression related to inflammation and metabolism[4][5].

Figure 2: Key downstream metabolic and signaling pathways of 13(S)-HpOTrE(gamma).

Chapter 5: Methodologies for Detection and Quantification

The accurate analysis of 13(S)-HpOTrE(gamma) is challenging due to its low endogenous concentrations and chemical instability. The gold-standard approach is liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocol: LC-MS/MS Analysis from Cell Culture

This protocol provides a self-validating workflow for the analysis of oxylipins, including 13(S)-HpOTrE(gamma), from macrophage cell cultures.

Step 1: Sample Collection & Quenching

• Rationale: Rapidly halting enzymatic activity and preventing artificial lipid peroxidation is the most critical step for accurate measurement.

• Aspirate cell culture medium from a 10 cm dish of cultured macrophages.

• Immediately add 1 mL of ice-cold methanol containing an antioxidant cocktail (e.g., 0.02% butylated hydroxytoluene, BHT) and a deuterated internal standard (e.g., 13(S)-HODE-d4).

• Scrape the cells into the methanol, vortex vigorously for 30 seconds, and transfer to a glass tube. Store at -80°C until extraction.

Step 2: Lipid Extraction

• Rationale: Efficiently partition lipids away from the aqueous and protein phases of the sample.

• Thaw samples on ice. Add 2 mL of chloroform and 1 mL of water to create a biphasic system.

• Vortex for 1 minute, then centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic layer (chloroform) using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the organic solvent under a gentle stream of nitrogen gas.

Step 3: Solid-Phase Extraction (SPE) Cleanup

• Rationale: This step removes interfering lipids (like triglycerides and phospholipids) and concentrates the analytes of interest, reducing matrix effects in the MS source.

• Reconstitute the dried lipid extract in 100 µL of methanol/water (10:90, v/v).

• Condition a C18 SPE cartridge (e.g., 100 mg) with 2 mL of methanol followed by 2 mL of water.

• Load the sample onto the cartridge.

• Wash with 2 mL of water, followed by 2 mL of hexane to remove nonpolar lipids.

• Elute the oxylipins with 2 mL of methyl formate or ethyl acetate.

• Dry the eluate under nitrogen and reconstitute in 50 µL of the initial mobile phase (e.g., methanol/water/acetic acid 60:40:0.01) for LC-MS/MS analysis.

Step 4: LC-MS/MS Analysis

• Rationale: Chromatographically separate isomers and use the high selectivity and sensitivity of tandem mass spectrometry for definitive identification and quantification.

• Chromatography: Use a C18 reversed-phase column with a gradient elution from a mobile phase A (water/acetic acid) to mobile phase B (acetonitrile/methanol).

• Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) for quantification.

  • Parent Ion (Q1): m/z 309.2 (for [M-H]⁻ of C₁₈H₃₀O₄).

  • Product Ion (Q3): A characteristic fragment ion would be determined by infusion of an authentic standard.

  • Internal Standard: Monitor the specific transition for the deuterated standard.

Figure 3: A generalized workflow for the robust analysis of oxylipins from biological samples.

Chapter 6: Conclusion and Future Directions

13(S)-HpOTrE(gamma) is a specific, enzyme-derived metabolite of γ-linolenic acid, with its primary documented source being the lipoxygenase pathways in plants like soybeans. While its direct role in mammals is less defined than that of its ALA-derived analog, the presence of 15-LOX enzymes suggests a potential for its endogenous production and function, likely as a transient signaling intermediate in inflammatory cascades.

Future research should focus on:

• Developing highly sensitive assays to definitively detect and quantify endogenous 13(S)-HpOTrE(gamma) in mammalian tissues and fluids.

• Elucidating the specific biological activities of 13(S)-HpOTrE(gamma) and its downstream metabolites (e.g., 6,13-DiHOTrEs) compared to the well-studied ALA and linoleic acid-derived oxylipins.

• Exploring the therapeutic potential of modulating GLA metabolism and 13(S)-HpOTrE(gamma) production in the context of inflammatory diseases and cancer, leveraging its potential to activate PPAR-γ or inhibit mTOR signaling.

This guide provides a foundational understanding of 13(S)-HpOTrE(gamma), offering the technical insights necessary to propel further investigation into this intriguing bioactive lipid.

References

• Kumar, P. S., P. S., S., & Reddanna, P. (2016). 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome. ResearchGate. Available at: [Link]

• Human Metabolome Database. (2021). 13(S)-Hydroperoxylinolenic acid (HMDB0301803). HMDB. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid. PubChem. Available at: [Link]

• MDPI. (n.d.). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. MDPI. Available at: [Link]

• Lederer, A., et al. (2021). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. MDPI. Available at: [Link]

• Takahashi, Y., et al. (2017). 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor γ in Adipocytes. ResearchGate. Available at: [Link]

• Lala, A. K., et al. (1995). Occurrence of 13(S)-hydroxyoctadecadienoic acid in biological samples. PubMed. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 13(S)-Hpode. PubChem. Available at: [Link]

• van Kuijk, F. J., et al. (1991). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. PubMed. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 13-HpOTrE(r). PubChem. Available at: [Link]

• Cenmed Enterprises. (n.d.). 13 Hpotre(R). Cenmed Enterprises. Available at: [Link]

• Kumar, P. S., et al. (2016). 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome. PubMed. Available at: [Link]

• Horn, T., et al. (2015). LC-MS/MS analysis of the transformation of 13S-and 13R-HPODE and 13S-and 13R-HPOTrE by recombinant EGE81451 (B. dermatitidis). ResearchGate. Available at: [Link]

• Ayala, A., et al. (2022). Targeting Lipid Peroxidation for Cancer Treatment. MDPI. Available at: [Link]

• Adkabi, A., et al. (2015). Characterization and biological effects of di-hydroxylated compounds deriving from the lipoxygenation of ALA. PubMed Central. Available at: [Link]

• Shaik, M., et al. (2016). Apoptosis Induced by 13-S-hydroxyoctadecadienoic acid in the Breast Cancer Cell Lines, MCF-7 and MDA-MB-231. PubMed Central. Available at: [Link]

• MDPI. (n.d.). In Vitro Antioxidant Potential, Antidiabetic Activities, and GC–MS Analysis of Lipid Extracts of Chlorella Microalgae. MDPI. Available at: [Link]

• Menaga, S., et al. (2024). GC-MS analysis of bio active compounds from Macroptilium atropurpureum (DC.) urb. Journal of Pharmacognosy and Phytochemistry. Available at: [Link]

• Kim, J., et al. (2020). Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. bioRxiv. Available at: [Link]

• Taylor & Francis. (n.d.). 13-hydroxyoctadecadienoic acid – Knowledge and References. Taylor & Francis. Available at: [Link]

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investigating the metabolic fate of 13(S)-HpOTrE(gamma) in vitro

An In-Depth Technical Guide to Investigating the In Vitro Metabolic Fate of 13(S)-HpOTrE(γ)

Foreword: Charting the Course of a Bioactive Lipid Mediator

Welcome to a comprehensive exploration of the in vitro metabolism of 13(S)-hydroperoxyoctadecatrienoic acid (13(S)-HpOTrE(γ)). This guide is designed for researchers, scientists, and drug development professionals who seek to understand the intricate enzymatic transformations of this potent lipid hydroperoxide. As a product of γ-linolenic acid oxygenation, 13(S)-HpOTrE(γ) stands at a critical juncture in lipid signaling pathways, implicated in processes ranging from inflammation to ferroptotic cell death.[1][2] Understanding its metabolic fate—the speed of its conversion and the identity of its downstream products—is paramount to deciphering its true biological function and therapeutic potential.

This document eschews a rigid template. Instead, it is structured to provide a logical and scientifically rigorous framework, moving from theoretical metabolic pathways to practical experimental design and detailed protocols. We will emphasize the "why" behind every methodological choice, ensuring that each experiment is a self-validating system, grounded in established biochemical principles. Our goal is to empower you not just to perform an assay, but to design a robust investigative strategy.

Section 1: The Theoretical Landscape: Anticipated Metabolic Pathways

Before embarking on any experiment, a clear theoretical framework is essential. The chemical structure of 13(S)-HpOTrE(γ), specifically its hydroperoxy functional group, makes it a prime substrate for specific enzymatic reactions.

Primary Metabolic Route: The Peroxidase-Mediated Reduction

The most anticipated and rapid metabolic transformation of 13(S)-HpOTrE(γ) is the reduction of its hydroperoxy group (-OOH) to a hydroxyl group (-OH), yielding 13(S)-hydroxyoctadecatrienoic acid (13(S)-HOTrE(γ)). This detoxification pathway is critical for cellular homeostasis, as lipid hydroperoxides are potent drivers of oxidative damage.

• Causality Behind the Choice of Enzymes: This conversion is primarily catalyzed by selenoenzymes with potent peroxidase activity.

  • Glutathione Peroxidases (GPXs): Specifically, GPX4 is renowned for its unique ability to directly reduce lipid hydroperoxides embedded in cellular membranes, making it a key player in preventing membrane lipid peroxidation and ferroptosis.[3] Other GPX isoforms also contribute to this activity in the cytosol.

  • Glutathione S-Transferases (GSTs): Certain GST isoenzymes, particularly from the Alpha class, exhibit significant glutathione peroxidase activity and can efficiently catalyze the reduction of lipid hydroperoxides like the related compound 13-hydroperoxyoctadecadienoic acid (13-HPODE).[4]

This reduction requires a reducing cofactor, most commonly glutathione (GSH). The reaction detoxifies the reactive hydroperoxide while generating its more stable, but still biologically active, hydroxyl derivative.

Secondary and Alternative Metabolic Fates

While reduction is the likely primary fate, other enzymatic pathways must be considered:

• Further Oxygenation: Lipoxygenase (LOX) enzymes, which catalyze the formation of 13(S)-HpOTrE(γ) from γ-linolenic acid, can also act on it again. For instance, soybean LO-1 can convert 13(S)-HpOTrE(γ) into various 6,13-dihydroxyoctadecatrienoic acid (6,13-DiHOTrE) isomers.[5]

• Rearrangement and Cleavage: In plant systems, hydroperoxides are substrates for hydroperoxide lyase or allene oxide synthase, leading to cleavage products or rearrangement.[6][7] While less common in mammalian systems, the potential for enzymatic or non-enzymatic rearrangement should not be dismissed.

• Downstream Metabolism of 13(S)-HOTrE(γ): The primary metabolite, 13(S)-HOTrE(γ), is not an endpoint. It can be further metabolized, for example, through peroxisomal β-oxidation, which progressively shortens the fatty acid chain, leading to a series of chain-shortened hydroxy fatty acids.[8]

Caption: Anticipated metabolic pathways of 13(S)-HpOTrE(γ).

Section 2: Designing a Robust In Vitro Experimental System

The choice of an in vitro model is the most critical decision in the experimental design. It dictates the biological context and the questions one can answer. All in vitro systems consist of a lipid substrate (13(S)-HpOTrE(γ)) in a liquid medium, an enzyme source, and a method to measure the extent of the reaction over time.[9]

Selecting the Appropriate In Vitro Model

The ideal model depends on the experimental goal, balancing physiological relevance with mechanistic clarity.

In Vitro Model	Rationale & Use Case	Advantages	Limitations
Purified Enzymes	To definitively prove that a specific enzyme (e.g., recombinant human GPX4) metabolizes the substrate.	Mechanistically precise; eliminates confounding variables.	Lacks physiological context; requires cofactors (e.g., GSH).
Subcellular Fractions	To screen for metabolic capacity in a specific organ (e.g., liver S9 or microsomes). Rich in Phase I/II enzymes.[10]	High enzyme concentration; easy to source and use.	Lacks cellular architecture; cofactor availability is artificial.
Intact Cell Cultures	To understand metabolism in a physiologically relevant context (e.g., RAW 264.7 macrophages, HepG2 hepatocytes).	Includes cellular uptake, compartmentalization, and endogenous cofactors.	More complex system; metabolism may be slower; potential for cytotoxicity.

Expert Insight: For an initial investigation, liver S9 fractions are an excellent starting point due to their broad enzymatic activity. If metabolism is observed, follow-up studies with intact hepatocytes can confirm relevance, while experiments with purified GPX4 can confirm the specific enzyme responsible.

Caption: Decision-making and experimental workflow diagram.

Section 3: Core Experimental Protocols

Scientific integrity is built on meticulous and reproducible protocols. The following methods are designed with self-validating controls to ensure the trustworthiness of the results.

Protocol 3.1: In Vitro Metabolism in Liver S9 Fractions

This protocol details a typical experiment to assess the metabolic stability of 13(S)-HpOTrE(γ).

Materials:

• 13(S)-HpOTrE(γ) (Store at -80°C in ethanol).[6]

• Pooled Human Liver S9 Fraction (commercially available).

• Potassium Phosphate Buffer (100 mM, pH 7.4).

• Glutathione (GSH), reduced form.

• Acetonitrile (ACN), HPLC grade.

• Formic Acid (FA).

• Internal Standard (IS), e.g., 15(S)-HETE-d8.

Procedure:

• Preparation: Thaw Liver S9 on ice. Prepare a master mix of S9 protein in phosphate buffer (e.g., to a final concentration of 1 mg/mL). Prepare a 10 mM stock solution of GSH in buffer.

• Reaction Setup: In a microcentrifuge tube, combine buffer, S9 fraction, and GSH (final concentration 1-5 mM). Pre-warm the mixture at 37°C for 5 minutes.

• Initiation: Add 13(S)-HpOTrE(γ) to initiate the reaction (final concentration typically 1-10 µM). Vortex gently. This is Time 0.

• Incubation: Incubate at 37°C in a shaking water bath. Take aliquots at specified time points (e.g., 0, 2, 5, 10, 30 minutes).

• Termination: To terminate the reaction, add the aliquot to 2-3 volumes of ice-cold ACN containing the internal standard. This step simultaneously stops the enzymes and precipitates the protein.

• Extraction: Vortex the terminated sample vigorously for 30 seconds. Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

• Sample Collection: Carefully transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

Self-Validating System (Mandatory Controls):

• T0 Control: Terminate the reaction immediately after adding the substrate. This establishes the baseline concentration.

• No Cofactor Control: Run the reaction without adding GSH. This validates the dependency on the reducing agent.

• Heat-Inactivated Control: Use S9 fraction that has been boiled for 10 minutes. This distinguishes enzymatic conversion from non-enzymatic degradation.

• No S9 Control: Incubate the substrate in buffer with GSH but without the S9 fraction. This controls for non-enzymatic, GSH-mediated reduction.

Protocol 3.2: Metabolite Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for analyzing oxylipins due to its high sensitivity and specificity.[11][12]

Instrumentation:

• HPLC system coupled to a triple quadrupole mass spectrometer.

• C18 Reverse-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

Chromatographic Conditions (Typical):

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions must be optimized by infusing authentic standards.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
13(S)-HpOTrE(γ)	309.2	Optimize	Precursor is [M-H]⁻. Product ions arise from fragmentation.
13(S)-HOTrE(γ)	293.2	Optimize	Precursor is [M-H]⁻. Product ions are characteristic of structure.
15(S)-HETE-d8 (IS)	327.2	182.2	Example internal standard transition.[13]

Trustworthiness through Standards: Absolute quantification requires generating a calibration curve using authentic standards of 13(S)-HpOTrE(γ) and 13(S)-HOTrE(γ) prepared in the same matrix as the samples (e.g., terminated reaction buffer).

Section 4: Data Analysis and Interpretation

Raw data from the LC-MS/MS must be processed to yield meaningful biological insights.

Quantitative Data Presentation

The primary output is the concentration of the parent compound and its metabolites over time. This data should be summarized clearly.

Table 1: Hypothetical Metabolic Profile of 13(S)-HpOTrE(γ) in Human Liver S9 Fractions

Time (min)	[13(S)-HpOTrE(γ)] (ng/mL)	[13(S)-HOTrE(γ)] (ng/mL)	% Parent Remaining
0	101.2	< 1.0	100%
2	45.8	52.1	45.3%
5	15.3	81.5	15.1%
10	3.1	92.3	3.1%
30	< 1.0	94.1	< 1.0%

Interpreting Experimental Outcomes

Caption: Logic diagram for interpreting metabolic fate data.

Conclusion and Future Directions

This guide provides a robust framework for the in vitro investigation of 13(S)-HpOTrE(γ) metabolism. By following these principles of rational model selection, meticulous protocol execution with integrated controls, and high-fidelity analytical chemistry, researchers can confidently elucidate the primary metabolic pathways of this important lipid mediator.

The most probable outcome is the rapid, GSH-dependent reduction of 13(S)-HpOTrE(γ) to 13(S)-HOTrE(γ), driven by the potent peroxidase activity within cellular systems. This finding would underscore the cell's imperative to manage lipid hydroperoxide levels to prevent oxidative damage and control signaling cascades.

Future investigations could involve:

• Stable Isotope Labeling: Using ¹³C-labeled 13(S)-HpOTrE(γ) can aid in the discovery of novel, unexpected metabolites by tracking the isotopic signature.[14]

• Kinetic Analysis: Determining kinetic parameters (Kₘ and Vₘₐₓ) for the conversion can provide quantitative measures of enzyme efficiency.

• Functional Correlation: Integrating metabolic studies with functional assays. For example, treating macrophages with 13(S)-HpOTrE(γ) and measuring both its conversion to 13(S)-HOTrE(γ) and the expression of inflammatory markers to link metabolic fate with functional consequence.

By systematically dissecting its metabolic transformations, we can move closer to a complete understanding of the role of 13(S)-HpOTrE(γ) in health and disease.

References

• Kumar, G. et al. (2016). 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome. Scientific Reports, 6, 31649. Available at: [Link]

• PubChem. (n.d.). (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid. PubChem Compound Summary for CID 5497123. Available at: [Link]

• Li, J. et al. (2024). Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles. Cell Death Discovery, 10(1), 233. Available at: [Link]

• Human Metabolome Database. (2021). 13(S)-Hydroperoxylinolenic acid (HMDB0301803). Metabocard. Available at: [Link]

• VanRollins, M., & Murphy, R. C. (1984). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. Prostaglandins, Leukotrienes, and Medicine, 15(2), 161–175. Available at: [Link]

• Yang, Y., Sharma, R., & Zimniak, P. (2005). Metabolism of oxidized linoleic acid by glutathione transferases: peroxidase activity toward 13-hydroperoxyoctadecadienoic acid. Archives of Biochemistry and Biophysics, 443(1-2), 47–56. Available at: [Link]

• Rey, F. et al. (2023). Evaluating the In Vitro Potential of Natural Extracts to Protect Lipids from Oxidative Damage. Antioxidants, 12(11), 1957. Available at: [Link]

• Rong, X. et al. (2012). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Journal of Visualized Experiments, (61), 3825. Available at: [Link]

• Marmesat, S. et al. (2012). Analysis of Oxidized Fatty Acids. AOCS Lipid Library. Available at: [Link]

• Heitz, T. et al. (2016). Allene oxide synthase, allene oxide cyclase and jasmonic acid levels in Lotus japonicus nodules. Plant Biology, 18(4), 683-90. Available at: [Link]

• Ringseis, R. et al. (2007). Effect of 13-HPODE on activities of superoxide dismutase (SOD), glutathione peroxidase (GSH-Px), and catalase in primary porcine thyrocytes. ResearchGate. Available at: [Link]

• KHH, K. et al. (2020). Methods of the Analysis of Oxylipins in Biological Samples. International Journal of Molecular Sciences, 21(22), 8747. Available at: [Link]

• ResearchGate. (2024). 13(S)-HODE drives granulosa cell ferroptosis via the linoleic acid metabolism pathway. Figure. Available at: [Link]

• Sousa, T. et al. (2014). Kinetic Modelling of in Vitro Lipid Peroxidation Experiments - 'Low Level' Validation of a Model of in Vivo Lipid Peroxidation. ResearchGate. Available at: [Link]

• LCGC International. (2024). LC–MS/MS System Developed for Fatty Acid Analysis. Chromatography Articles. Available at: [Link]

• Crombie, L., & Morgan, D. O. (1988). The conversion of linoleic acid (13S)-hydroperoxide into (13R)-hydroxy-12-oxo-octadec-(9Z)-enoic acid and 9-hydroxy-12-oxo-octadec-(10E)-enoic acid by a flax enzyme. Isotopic evidence for allene epoxide intermediates. Journal of the Chemical Society, Chemical Communications, (8), 558-560. Available at: [Link]

• Zhang, Y. et al. (2024). CTRP13 Mitigates Endothelial Cell Ferroptosis via the AMPK/KLF4 Pathway: Implications for Atherosclerosis Protection. International Journal of Molecular Sciences, 25(3), 1544. Available at: [Link]

• Wu, H., Richards, M. P., & Undeland, I. (2022). Model systems for studying lipid oxidation associated with muscle foods: Methods, challenges, and prospects. Critical Reviews in Food Science and Nutrition, 62(20), 5439-5463. Available at: [Link]

• Jia, Y. et al. (2023). How do different lipid peroxidation mechanisms contribute to ferroptosis?. Cell Chemical Biology, 30(5), 453-464. Available at: [Link]

• LIPID MAPS. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Protocols. Available at: [Link]

• Taylor & Francis Online. (2022). Model systems for studying lipid oxidation associated with muscle foods: Methods, challenges, and prospects. Critical Reviews in Food Science and Nutrition. Available at: [Link]

• Wang, Y. et al. (2023). Study on the In Vitro and In Vivo Antioxidant Activity and Potential Mechanism of Polygonum viviparum L.. Foods, 12(13), 2588. Available at: [Link]

• Zhang, X. et al. (2019). Activation of Glutathione Peroxidase 4 as a Novel Anti-inflammatory Strategy. International Journal of Molecular Sciences, 20(4), 986. Available at: [Link]

• Clendinen, C. S. et al. (2015). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers in Plant Science, 6, 613. Available at: [Link]

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Protocols & Analytical Methods

Protocol for the Enzymatic Synthesis of 13(S)-HpOTrE(γ): A Guide for Biocatalysis and Lipid Mediator Research

An Application Note for Researchers

Introduction: The Significance of 13(S)-HpOTrE(γ)

13(S)-hydroperoxyoctadecatrienoic acid (gamma), abbreviated as 13(S)-HpOTrE(γ), is a hydroperoxy polyunsaturated fatty acid derived from the enzymatic oxidation of gamma-linolenic acid (GLA), an omega-6 fatty acid.[1][2][3] GLA is naturally found in various plant seed oils, including borage and evening primrose oil.[2][4][5] In biological systems, lipid hydroperoxides like 13(S)-HpOTrE(γ) are not merely metabolic byproducts but crucial signaling molecules and precursors to a cascade of other bioactive lipids.[6] For instance, they can be further metabolized into various products, including hydroxy fatty acids (HODEs) and dihydroxy fatty acids, which play roles in inflammatory processes and cell signaling.[7][8][9]

The precise stereochemistry of these molecules is paramount to their biological function. The (S) configuration at the 13th carbon, conferred by specific enzymes, dictates receptor binding and downstream signaling pathways. A reliable method for synthesizing stereochemically pure 13(S)-HpOTrE(γ) is therefore essential for researchers in drug development and cell biology who seek to investigate its specific effects, such as its role in inducing plant defense mechanisms or its potential as a modulator of inflammatory pathways in mammalian systems.[6][10] This document provides a detailed protocol for the chemo-enzymatic synthesis of 13(S)-HpOTrE(γ) using soybean lipoxygenase-1, a method prized for its high stereospecificity and yield.

Principle of Synthesis: Harnessing the Specificity of Lipoxygenase-1

The synthesis of 13(S)-HpOTrE(γ) is achieved through the regio- and stereospecific peroxidation of gamma-linolenic acid catalyzed by soybean lipoxygenase-1 (LOX-1).[7][11]

Core Mechanism: Lipoxygenases are non-heme iron-containing dioxygenases that catalyze the insertion of molecular oxygen into polyunsaturated fatty acids containing a cis,cis-1,4-pentadiene system.[11][12] The reaction proceeds via three key steps:

• Hydrogen Abstraction: The enzyme stereospecifically removes a hydrogen atom from a prochiral methylene group within the pentadiene structure of GLA.

• Radical Re-arrangement: The resulting fatty acid radical undergoes rearrangement.

• Oxygen Insertion: Molecular oxygen is inserted antarafacially, leading to the formation of a conjugated diene hydroperoxide.[12]

Achieving 13(S) Specificity: Soybean seeds contain several lipoxygenase isozymes with varying specificities (e.g., producing 9- or 13-hydroperoxides).[12] Soybean LOX-1, however, exhibits a strong preference for producing the 13(S)-hydroperoxide isomer, particularly under alkaline pH conditions (pH 9.0 and above).[12][13] This pH-dependent specificity is a critical control point in the protocol, allowing for the selective synthesis of the desired product.

Logical Workflow of 13(S)-HpOTrE(γ) Synthesis

Caption: Workflow for the enzymatic synthesis of 13(S)-HpOTrE(γ).

Materials and Reagents

Equipment

• Stir plate and stir bars

• pH meter

• Reaction vessel (glass beaker or flask)

• Oxygen cylinder with regulator and sparging stone

• Spectrophotometer (UV-Vis capable)

• Solid-Phase Extraction (SPE) manifold and cartridges (e.g., C18)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Rotary evaporator

• Nitrogen gas line for solvent evaporation

Chemicals and Reagents

Reagent	Grade	Recommended Supplier
Gamma-Linolenic Acid (GLA)	≥98% Purity	Cayman Chemical, Sigma-Aldrich
Soybean Lipoxygenase-1 (LOX-1)	Type I-B, ≥50,000 units/mg	Sigma-Aldrich
Sodium Borate (decahydrate)	ACS Grade	Fisher Scientific
Boric Acid	ACS Grade	Fisher Scientific
Sodium Hydroxide (NaOH)	ACS Grade	VWR
Hydrochloric Acid (HCl)	ACS Grade	VWR
Ethanol	200 Proof, Anhydrous	Decon Labs
Ethyl Acetate	HPLC Grade	Fisher Scientific
Hexane	HPLC Grade	Fisher Scientific
Methanol	HPLC Grade	Fisher Scientific
Acetonitrile	HPLC Grade	Fisher Scientific
Water	HPLC Grade / Type I Ultrapure	Millipore
Triphenylphosphine (TPP) or SnCl₂	ACS Grade	Sigma-Aldrich

Detailed Experimental Protocol

Step 1: Preparation of Reagents

• 0.2 M Borate Buffer (pH 9.0):

  • Dissolve 15.26 g of sodium borate decahydrate in ~350 mL of ultrapure water.

  • Adjust the pH to 9.0 using 1 M NaOH or 1 M HCl.

  • Bring the final volume to 400 mL with ultrapure water.

  • Chill the buffer to 4°C before use.

  • Rationale: An alkaline pH of 9.0 is optimal for the 13(S)-specific activity of soybean LOX-1, minimizing the formation of the 9(R)-HpOTrE isomer.[12]

• Gamma-Linolenic Acid (GLA) Substrate Stock (100 mM):

  • Warm a vial of GLA to room temperature.

  • In a glass vial, dissolve 27.8 mg of GLA (MW: 278.43 g/mol ) in 1.0 mL of anhydrous ethanol.

  • Vortex briefly to ensure complete dissolution. Prepare this solution fresh before each synthesis.

  • Scientist's Note: GLA is highly susceptible to auto-oxidation. Handle it under an inert atmosphere (argon or nitrogen) if possible and store it at -20°C or lower. The ethanol serves to solubilize the fatty acid before its dispersion in the aqueous buffer.

• Soybean LOX-1 Enzyme Solution (1 mg/mL):

  • Weigh approximately 2 mg of LOX-1 powder.

  • Add it to 2.0 mL of cold (4°C) 0.2 M borate buffer (pH 9.0).

  • Gently invert the tube to dissolve the enzyme. Do not vortex, as this can denature the protein.

  • Keep the enzyme solution on ice at all times.

Step 2: Enzymatic Reaction

• Add 98 mL of cold (4°C) 0.2 M borate buffer (pH 9.0) to a 250 mL glass beaker with a magnetic stir bar.

• Place the beaker in an ice bath on a stir plate and begin moderate stirring.

• Saturate the buffer with oxygen by bubbling O₂ gas through it for 10-15 minutes.

• Add 1.0 mL of the 100 mM GLA substrate stock to the reaction buffer. The solution may become slightly cloudy.

• Initiate the reaction by adding 1.0 mL of the 1 mg/mL LOX-1 solution.

• Continue bubbling oxygen through the solution and stir at 4°C for 30-45 minutes.

• Monitoring the Reaction: The formation of the conjugated diene in 13(S)-HpOTrE(γ) can be monitored by observing the increase in absorbance at 235 nm.[6] To do this, periodically remove a small aliquot (e.g., 10 µL), dilute it into 1 mL of methanol, and measure the absorbance. The reaction is typically complete when the absorbance value plateaus.

Step 3: Reaction Termination and Product Extraction

• Stop the reaction by lowering the pH of the solution to 3.5-4.0 with 1 M HCl.

  • Rationale: Acidification protonates the carboxyl group of the fatty acid, making it less water-soluble and facilitating its extraction into an organic solvent.

• Transfer the acidified reaction mixture to a separatory funnel.

• Extract the lipid products by adding 50 mL of ethyl acetate. Shake vigorously for 1 minute.

• Allow the layers to separate and collect the upper organic layer.

• Repeat the extraction of the aqueous layer two more times with 50 mL of ethyl acetate each.

• Pool the organic extracts and wash them with 50 mL of brine (saturated NaCl solution) to remove residual water.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator. Do not heat above 30°C.

Step 4: Purification and Quantification

The crude extract contains the desired 13(S)-HpOTrE(γ), unreacted GLA, and minor side products. Solid-Phase Extraction (SPE) is an effective method for initial purification.

• SPE Purification:

  • Condition a C18 SPE cartridge (e.g., 500 mg) by washing with 5 mL of methanol followed by 5 mL of ultrapure water.

  • Dissolve the dried crude extract in a minimal volume (~1 mL) of 80% methanol in water.

  • Load the sample onto the conditioned C18 cartridge.

  • Wash the cartridge with 5 mL of 50% methanol to elute highly polar impurities.

  • Elute the 13(S)-HpOTrE(γ) product with 5 mL of 90% methanol.

  • Collect the eluate and evaporate the solvent under a stream of nitrogen.

• Quantification:

  • Redissolve the purified product in a known volume of ethanol.

  • Measure the absorbance at 235 nm.

  • Calculate the concentration using the Beer-Lambert law (A = εbc), where the molar extinction coefficient (ε) for 13-hydroperoxy derivatives is approximately 23,000 M⁻¹cm⁻¹.

• Stability and Storage:

  • Lipid hydroperoxides are inherently unstable. For long-term storage or for use in cell culture, it is often advisable to reduce the hydroperoxide to its more stable hydroxy derivative, 13(S)-HOTrE(γ). This can be achieved by treating the purified product with a mild reducing agent like triphenylphosphine (TPP) or stannous chloride (SnCl₂).

  • Store the final product in an amber vial under an inert atmosphere at -80°C.[6]

Reaction Parameters Summary

Parameter	Optimized Value	Rationale / Notes
Substrate	Gamma-Linolenic Acid	Contains the required cis,cis-1,4-pentadiene moiety.
Enzyme	Soybean Lipoxygenase-1 (LOX-1)	High specificity for 13(S) position oxygenation.[7]
Final Substrate Conc.	~1 mM	Balances yield with substrate solubility.
Final Enzyme Conc.	~10 µg/mL	Sufficient for catalysis without excessive cost.
Buffer	0.2 M Sodium Borate	Maintains alkaline pH.
pH	9.0	Maximizes 13(S) stereoselectivity.[12][13]
Temperature	4°C	Minimizes enzyme denaturation and non-enzymatic side reactions.
Oxygen	Saturated (bubbling)	Oxygen is a co-substrate and can be rate-limiting.[12]
Reaction Time	30-45 minutes	Typically sufficient for reaction completion; monitor via A₂₃₅.

Product Characterization and Biological Context

Final product identity and purity should be confirmed using analytical techniques such as LC-MS. Reverse-phase HPLC can separate 13(S)-HpOTrE(γ) from the starting material, while chiral chromatography is required to confirm the (S)-enantiomeric excess.

Metabolic Fate of 13(S)-HpOTrE(γ)

Caption: Simplified metabolic pathways for 13(S)-HpOTrE(γ) in plants.[6]

In plants, 13(S)-HpOTrE serves as a key intermediate in defense signaling pathways.[6] It can be converted by hydroperoxide lyase into trauma- and defense-related compounds or cyclized by allene oxide synthase en route to jasmonic acid, a critical plant hormone.[6] In the context of drug development, understanding the enzymatic synthesis of such lipid mediators is the first step toward producing probes to explore their roles in human health and disease, from inflammation to cancer cell proliferation.[10]

References

• Heshof, R., et al. (2014). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. MDPI. Available at: [Link]

• Sergeant, S., et al. (2016). Gamma-linolenic acid, Dihommo-gamma linolenic, Eicosanoids and Inflammatory Processes. PMC - PubMed Central. Available at: [Link]

• Heshof, R., et al. (2014). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. ResearchGate. Available at: [Link]

• Nuñez, A., et al. (2002). Purification of lipoxygenase from Chlorella: production of 9- and 13-hydroperoxide derivatives of linoleic acid. PubMed. Available at: [Link]

• WebMD. (n.d.). Gamma-Linolenic Acid (Gla) - Uses, Side Effects, and More. Available at: [Link]

• Martini, D., et al. (1998). Chemo-Enzymatic Synthesis of 13-S-Hydroxyoctadecadienoic Acid (13-S-HODE). ResearchGate. Available at: [Link]

• Horn, T., et al. (2015). 8R-Lipoxygenase-catalyzed synthesis of a prominent cis-epoxyalcohol from dihomo-γ-linolenic acid. NIH. Available at: [Link]

• Tassou, C., et al. (2023). Isolation and Biophysical Characterization of Lipoxygenase-1 from Soybean Seed, a Versatile Biocatalyst for Industrial Applications. MDPI. Available at: [Link]

• PubChem. (n.d.). (9Z,12Z,15Z)-9,12,15-Octadecatrieneperoxoic acid. Available at: [Link]

• Oliw, E. H., et al. (2018). LC-MS/MS analysis of the transformation of 13S-and 13R-HPODE and... ResearchGate. Available at: [Link]

• VanRollins, M., et al. (1996). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. PubMed. Available at: [Link]

• PubChem. (n.d.). (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid. Available at: [Link]

• PubChem. (n.d.). Gamma-linolenic acid. Available at: [Link]

• Yuan, C., et al. (2020). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. MDPI. Available at: [Link]

• EBSCO. (n.d.). Gamma-linolenic acid as a dietary supplement | Research Starters. Available at: [Link]

• RxList. (n.d.). Gamma Linolenic Acid: Health Benefits, Side Effects, Uses, Dose & Precautions. Available at: [Link]

• Lee, J., et al. (2021). Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. bioRxiv. Available at: [Link]

• Heshof, R., et al. (2014). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. MDPI. Available at: [Link]

• Sergeant, S., et al. (2016). Gamma-linolenic acid, Dihommo-gamma linolenic, Eicosanoids and Inflammatory Processes. ResearchGate. Available at: [Link]

• Ni, Y., et al. (2017). Enzymatic synthesis of four stereoisomers of 3-substituted-4-hydroxypiperidines by carbonyl reductase-catalyzed reduction. PMC - NIH. Available at: [Link]

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A Validated HPLC-UV Method for the Sensitive Detection and Accurate Quantification of 13(S)-HpOTrE(γ)

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This document provides a comprehensive, validated protocol for the detection and quantification of 13(S)-hydroperoxyoctadeca-6Z,9Z,11E-trienoic acid (13(S)-HpOTrE(γ)), a critical lipid hydroperoxide derived from the enzymatic oxidation of γ-linolenic acid. Lipid hydroperoxides are primary products of lipid peroxidation and serve as key biomarkers for oxidative stress and inflammation. Their inherent instability and low abundance in biological matrices present significant analytical challenges.[1][2] The method described herein utilizes High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection, offering a robust, sensitive, and reproducible approach for researchers in academia and the pharmaceutical industry. We delve into the causality behind critical protocol steps, from sample preservation to chromatographic separation and data analysis, ensuring the highest level of scientific integrity and data reliability.

Introduction and Scientific Rationale

13(S)-HpOTrE(γ) is a polyunsaturated fatty acid (PUFA) hydroperoxide formed through the action of lipoxygenase (LOX) enzymes, such as soybean lipoxygenase-1, on γ-linolenic acid.[3] As an intermediate in lipid signaling pathways, it can be further metabolized to other bioactive molecules.[4][5] Emerging research has linked related lipid metabolites to anti-inflammatory effects, highlighting the importance of accurately quantifying these specific isomers to understand their physiological and pathological roles.

The analytical challenge lies in the molecule's structure: a labile hydroperoxide group and a conjugated diene system. While the hydroperoxide group makes the molecule unstable, the conjugated diene is a chromophore that strongly absorbs UV light, making it ideal for UV-based detection. Specifically, 13(S)-HpOTrE(γ) exhibits a characteristic maximum absorbance (λmax) at approximately 236 nm.[4]

This application note leverages this property, employing a reverse-phase HPLC method that separates 13(S)-HpOTrE(γ) from other matrix components, followed by quantification using a UV detector set to its λmax. The choice of reverse-phase chromatography is based on its excellent resolving power for non-polar molecules like fatty acids, while the UV detection provides sensitivity and selectivity without the need for derivatization, which could degrade the analyte.[6][7]

Biochemical Pathway Overview

Figure 1: Enzymatic formation of 13(S)-HpOTrE(γ).

Principle of the Method

The protocol is built on the principle of reverse-phase high-performance liquid chromatography (RP-HPLC).

• Extraction: Lipids, including 13(S)-HpOTrE(γ), are first extracted from the biological matrix using a robust liquid-liquid extraction procedure designed to minimize analyte degradation and remove interfering proteins.[8]

• Separation: The extracted sample is injected into an HPLC system equipped with a C18 stationary phase column. A gradient mobile phase, typically composed of an organic solvent (e.g., acetonitrile or methanol), water, and an acid modifier (e.g., acetic or formic acid), is used. The non-polar C18 column retains the hydrophobic 13(S)-HpOTrE(γ). By gradually increasing the organic solvent concentration in the mobile phase, the analyte is eluted from the column at a characteristic retention time.

• Detection & Quantification: As the analyte elutes, it passes through a UV detector. The conjugated diene within the 13(S)-HpOTrE(γ) structure absorbs light at 236 nm. The detector measures this absorbance, which is directly proportional to the analyte's concentration. A calibration curve, generated from serial dilutions of a pure analytical standard, is used to convert the measured peak area into an absolute concentration.

This entire workflow is designed to be self-validating through the inclusion of system suitability tests and quality control samples.

Materials, Reagents, and Equipment

Equipment

• HPLC system with a binary or quaternary pump, autosampler, and column thermostat

• UV/Vis or Photodiode Array (PDA) detector

• C18 Reverse-Phase HPLC Column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Data acquisition and processing software (e.g., Empower, Chromeleon)

• Analytical balance

• Microcentrifuge

• Vortex mixer

• Nitrogen gas evaporator

• Glass test tubes and autosampler vials

Chemicals and Reagents

• 13(S)-HpOTrE(γ) analytical standard (e.g., from Cayman Chemical or equivalent)

• Acetonitrile (ACN), HPLC Grade or higher

• Methanol (MeOH), HPLC Grade or higher

• Water, HPLC Grade or Type I

• Chloroform (CHCl₃), HPLC Grade

• Acetic Acid (AcOH), Glacial, ACS Grade

• Butylated Hydroxytoluene (BHT) or Triphenylphosphine (TPP) (as antioxidant)

• Nitrogen gas, high purity

Causality Note (Reagent Purity): The use of HPLC-grade solvents is non-negotiable. Lower-grade solvents contain impurities that can create ghost peaks, contribute to baseline noise, and degrade the stationary phase of the column, compromising the accuracy and longevity of the method.

Detailed Experimental Protocols

Workflow Overview

Figure 2: End-to-end workflow for 13(S)-HpOTrE(γ) quantification.

Sample Preparation (Lipid Extraction)

Trustworthiness Note: Lipid hydroperoxides are notoriously unstable. This extraction protocol is designed to minimize auto-oxidation and degradation. All steps should be performed promptly on ice, and solvents should be pre-chilled. The inclusion of an antioxidant like BHT is critical for preserving the integrity of the analyte.[8][9]

• Aliquot Sample: For liquid samples (e.g., plasma), transfer 200 µL into a glass test tube. For cell pellets or tissues, homogenize in a suitable buffer first and use an equivalent volume. Place the tube on ice.

• Add Antioxidant: Add 10 µL of BHT solution (1 mg/mL in methanol) to the sample to prevent artifactual oxidation during extraction.

• Deproteination & Extraction: Add 1 mL of a cold 2:1 (v/v) Chloroform:Methanol mixture to the sample.

• Vortex: Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C. This will separate the mixture into three layers: an upper aqueous/methanol layer, a middle protein disk, and a lower chloroform layer containing the lipids.

• Isolate Lipid Layer: Carefully aspirate the lower chloroform layer using a glass Pasteur pipette, taking care not to disturb the protein interface. Transfer it to a clean glass tube.

• Dry Down: Gently evaporate the chloroform to complete dryness under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid film in 100 µL of the initial mobile phase (see Table 1). Vortex for 30 seconds and transfer to an autosampler vial for analysis.

Preparation of Calibration Standards

• Stock Solution: Prepare a 1 mg/mL stock solution of the 13(S)-HpOTrE(γ) analytical standard in ethanol. Store at -80°C as per the manufacturer's recommendation.[4]

• Working Solution: Create a 10 µg/mL working solution by diluting the stock solution in the initial mobile phase.

• Calibration Curve: Perform serial dilutions of the working solution to prepare calibration standards at concentrations such as 1000, 500, 250, 125, 62.5, and 31.25 ng/mL. A blank sample (mobile phase only) should also be included.

HPLC-UV Method Parameters

The following parameters provide a validated starting point and may be optimized for specific systems.

Parameter	Setting	Causality & Rationale
Column	C18 Reverse-Phase, 4.6 x 250 mm, 5 µm	Standard for hydrophobic lipid separation, providing good resolution.
Mobile Phase A	Water:Acetonitrile:Acetic Acid (70:30:0.1, v/v/v)	The aqueous phase. Acetic acid ensures the analyte is protonated, leading to better retention and sharper peaks.
Mobile Phase B	Acetonitrile:Acetic Acid (100:0.1, v/v)	The organic phase for eluting the analyte.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and backpressure.
Gradient	0-20 min: 100% A -> 100% B (Linear)	A linear gradient ensures robust separation of lipids with varying polarities.
20-25 min: 100% B (Hold)	Washes the column of highly non-polar compounds.
25-30 min: 100% B -> 100% A (Return to Initial)	Re-equilibrates the column for the next injection.
Injection Volume	20 µL	A typical volume that balances sensitivity with the risk of column overload.
Column Temp.	30°C	Maintains consistent retention times and improves peak shape by reducing solvent viscosity.
UV Wavelength	236 nm	The specific λmax for the conjugated diene in 13(S)-HpOTrE(γ), maximizing signal-to-noise.[4]

Table 1: HPLC-UV Method Parameters

System Suitability and Data Analysis

System Suitability Test (SST)

Before analyzing samples, the system's performance must be verified. This ensures the trustworthiness of the generated data.

• Inject the middle concentration standard (e.g., 250 ng/mL) five consecutive times.

• Calculate the Relative Standard Deviation (%RSD) for the peak area and retention time.

• Acceptance Criteria:

  • %RSD of Peak Area < 2%

  • %RSD of Retention Time < 1%

  • Peak Tailing Factor (Asymmetry): 0.9 - 1.5

If the system fails SST, troubleshoot potential issues (e.g., leaks, column degradation, mobile phase preparation) before proceeding.

Quantification

• Calibration Curve: Inject the calibration standards from lowest to highest concentration. Plot the peak area (y-axis) against the known concentration (x-axis). Perform a linear regression analysis. The curve should have a coefficient of determination (r²) > 0.99 for acceptance.

• Sample Analysis: Inject the prepared samples.

• Identification: Identify the 13(S)-HpOTrE(γ) peak in the sample chromatogram by comparing its retention time to that of the analytical standard.

• Calculation: Use the linear regression equation (y = mx + c) from the calibration curve to calculate the concentration of 13(S)-HpOTrE(γ) in the reconstituted sample.

  Concentration (ng/mL) = (Peak Area - y-intercept) / slope

• Final Concentration: Adjust for the initial sample volume and reconstitution volume to determine the concentration in the original biological matrix.

  Final Conc. (ng/mL) = (Conc. from HPLC × Reconstitution Vol.) / Initial Sample Vol.

References

• Al-Hamdani, S., Al-Rawi, S., & Abdullah, A. (2021). Chemical Composition Analysis Using HPLC-UV/GC-MS and Inhibitory Activity of Different Nigella sativa Fractions on Pancreatic α-Amylase and Intestinal Glucose Absorption. Evidence-Based Complementary and Alternative Medicine. [Link]

• Ismail, I., et al. (2021). 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome. ResearchGate. [Link]

• Human Metabolome Database. (2021). Showing metabocard for 13(S)-Hydroperoxylinolenic acid (HMDB0301803). [Link]

• Oxford Biomedical Research. (n.d.). Lipid Peroxidation Colorimetric Assay Kit. [Link]

• Cenmed Enterprises. (n.d.). 13 Hpotre(R). [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5280720, 13(S)-Hpode. [Link]

• Christie, W. W. (2012). Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives. MDPI. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5497123, (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 73242172, 13-HpOTrE(r). [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 16061072, 13S-HOTrE. [Link]

• The American Oil Chemists' Society (AOCS). (n.d.). The Chromatographic Resolution of Chiral Lipids. [Link]

• Rahman, M. A., et al. (2022). Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry. PMC. [Link]

• Hamberg, M. (2011). Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases. SciSpace. [Link]

• Ibusuki, D., et al. (2022). Preparation of pure lipid hydroperoxides. ResearchGate. [Link]

• Porter, N. A., et al. (1984). A chromatography-based separation of perketals derived from arachidonic, linoleic, and oleic acid hydroperoxides. PubMed. [Link]

• Gara, S., et al. (2012). Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives. PMC. [Link]

• Korytowski, W., & Girotti, A. W. (1999). Lipid hydroperoxide analysis by high-performance liquid chromatography with mercury cathode electrochemical detection. PubMed. [Link]

• Rahman, M. A., et al. (2022). Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry. PubMed. [Link]

• Gedi, M. A., et al. (2022). Metal-Chelating Macroalgal Extract as a Marine Antioxidant for Stabilizing DHA Nanoemulsions. MDPI. [Link]

• Kato, S., et al. (2016). Evaluation of Lipid Peroxidation Process Using MS/MS, HPLC-MS/MS, and Chiral Stationary Phase-HPLC-MS/MS. J-Stage. [Link]

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Application Notes and Protocols: Utilizing 13(S)-HpOTrE(γ) in Cell Culture Inflammation Models

Forward

The study of lipid mediators in inflammation is a rapidly evolving field, offering novel insights into the complex signaling cascades that govern cellular responses to stress and injury. Among these mediators, hydroperoxy fatty acids, generated through enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids (PUFAs), are emerging as critical signaling molecules. This guide provides a comprehensive overview and detailed protocols for the application of a specific lipid hydroperoxide, 13(S)-hydroperoxyoctadecatrienoic acid (gamma isomer), or 13(S)-HpOTrE(γ), in in-vitro inflammation models. As a Senior Application Scientist, my objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies to effectively utilize this compound in their studies. We will delve into the nuanced roles of related lipid hydroperoxides, present a rationale for experimental design, and provide self-validating protocols to ensure the generation of robust and reproducible data.

Section 1: The Critical Role of Isomer Specificity in Lipid Signaling

13(S)-HpOTrE(γ) is a specific stereoisomer of a hydroperoxy fatty acid derived from γ-linolenic acid (GLA, an omega-6 fatty acid) through the action of lipoxygenase enzymes.[1][2] It is imperative to distinguish this molecule from its more extensively studied counterparts derived from other PUFAs, as they can elicit distinct and sometimes opposing biological effects.

• 13(S)-HpOTrE (alpha-isomer): Derived from α-linolenic acid (ALA, an omega-3 fatty acid), this molecule has demonstrated significant anti-inflammatory properties.[1][3] Studies in RAW 264.7 macrophages have shown that it can inactivate the NLRP3 inflammasome complex through a Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ) dependent pathway.[1][3]

• 13-HPODE (from Linoleic Acid): Derived from linoleic acid (LA, an omega-6 fatty acid), 13-hydroperoxyoctadecadienoic acid (13-HPODE) is generally considered pro-inflammatory . It has been shown to induce the expression of pro-inflammatory genes like TNF-α and MCP-1 in various cell types, including intestinal epithelial cells and Natural Killer (NK) cells.[4][5][6]

The specific biological activity of 13(S)-HpOTrE(γ) is less documented in the context of inflammation models. However, as a lipid hydroperoxide, it is a reactive oxygen species (ROS) that can contribute to cellular oxidative stress, a key driver of inflammation.[7] Lipid hydroperoxides can decompose into highly reactive aldehydes, which can modulate signaling pathways such as NF-κB, a central regulator of the inflammatory response.[7] Therefore, a logical application of 13(S)-HpOTrE(γ) in cell culture is to model the pro-inflammatory effects of lipid peroxidation.

The protocols outlined in this guide are designed to utilize 13(S)-HpOTrE(γ) as a pro-inflammatory stimulus, drawing upon established methodologies for other pro-inflammatory lipid hydroperoxides like 13-HPODE.

Section 2: Foundational Knowledge and Reagent Handling

Chemical Profile of 13(S)-HpOTrE(γ)

Property	Value	Source
Full Name	13(S)-Hydroperoxy-6Z,9Z,11E-octadecatrienoic acid
Molecular Formula	C₁₈H₃₀O₄
Molecular Weight	310.4 g/mol
CAS Number	121107-97-9

Storage and Stability

13(S)-HpOTrE(γ) is typically supplied in an ethanol solution. Due to its reactive hydroperoxide group, it is sensitive to heat, light, and oxidation.

• Storage: Store at -80°C in a tightly sealed vial, protected from light.[1]

• Stability: When stored correctly, it is stable for at least two years.[1]

• Handling: Before use, allow the vial to warm to room temperature. It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles. Use inert gas (argon or nitrogen) to blanket the solution before re-sealing to minimize oxidation.

Safety Precautions

As with all organic peroxides, appropriate safety measures should be taken.

• Wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle in a well-ventilated area or a chemical fume hood.

• In case of contact, rinse the affected area with plenty of water.[8]

Section 3: Experimental Design and Protocols

This section provides detailed protocols for establishing an in-vitro inflammation model using 13(S)-HpOTrE(γ). The murine macrophage cell line RAW 264.7 and the human monocytic cell line THP-1 are recommended as they are well-characterized and widely used in inflammation research.

Experimental Workflow

Caption: General workflow for studying 13(S)-HpOTrE(γ)-induced inflammation.

Protocol 1: Induction of Inflammatory Response in RAW 264.7 Macrophages

Rationale: RAW 264.7 cells are a robust and widely used model for studying macrophage activation and inflammatory signaling.[9][10][11]

Materials:

• RAW 264.7 cells (ATCC® TIB-71™)

• DMEM with high glucose, L-glutamine, and sodium pyruvate

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution

• 13(S)-HpOTrE(γ) stock solution (in ethanol)

• Sterile, tissue culture-treated plates (6-well or 24-well)

• Phosphate Buffered Saline (PBS)

Methodology:

• Cell Culture and Seeding:

  • Culture RAW 264.7 cells in complete medium (DMEM + 10% FBS + 1% Penicillin-Streptomycin) at 37°C in a humidified 5% CO₂ incubator.

  • Seed cells in appropriate plates at a density of 2.5 x 10⁵ cells/mL and allow them to adhere overnight.

• Preparation of 13(S)-HpOTrE(γ) Working Solution:

  • On the day of the experiment, dilute the 13(S)-HpOTrE(γ) stock solution in serum-free DMEM to the desired final concentrations. A concentration range of 10-100 µM is a good starting point, based on studies with similar lipid hydroperoxides.[9][10]

  • Crucial: Prepare a vehicle control using the same final concentration of ethanol as in the highest concentration of 13(S)-HpOTrE(γ).

• Cell Treatment:

  • Gently aspirate the culture medium from the adherent cells and wash once with sterile PBS.

  • Add the prepared 13(S)-HpOTrE(γ) working solutions or vehicle control to the respective wells.

  • Incubate the cells for a desired time period. For gene expression analysis, 4-6 hours is often sufficient. For cytokine secretion, 12-24 hours is recommended.

• Harvesting for Downstream Analysis:

  • Supernatant: Carefully collect the culture supernatant, centrifuge to remove any detached cells, and store at -80°C for cytokine analysis (ELISA).

  • Cell Lysate: Wash the remaining adherent cells with cold PBS. Lyse the cells directly in the plate using an appropriate lysis buffer for RNA isolation (e.g., TRIzol) or protein extraction (e.g., RIPA buffer). Store lysates at -80°C.

Protocol 2: Induction of Inflammatory Response in THP-1 Macrophages

Rationale: THP-1 cells are a human monocytic leukemia cell line that can be differentiated into macrophage-like cells, providing a relevant human model system.[12][13]

Materials:

• THP-1 cells (ATCC® TIB-202™)

• RPMI-1640 medium

• FBS, heat-inactivated

• Penicillin-Streptomycin solution

• Phorbol 12-myristate 13-acetate (PMA)

• 13(S)-HpOTrE(γ) stock solution (in ethanol)

• Sterile, tissue culture-treated plates

Methodology:

• Differentiation of THP-1 Monocytes:

  • Culture THP-1 monocytes in complete RPMI medium (RPMI-1640 + 10% FBS + 1% Penicillin-Streptomycin).

  • To differentiate, seed THP-1 cells at a density of 5 x 10⁵ cells/mL in complete medium containing 50-100 ng/mL PMA.[12]

  • Incubate for 48-72 hours. Differentiated cells will become adherent and exhibit a macrophage-like morphology.

  • After differentiation, remove the PMA-containing medium, wash the cells gently with PBS, and add fresh complete medium. Allow the cells to rest for 24 hours before treatment.

• Treatment and Analysis:

  • Follow steps 2-4 from Protocol 1, using RPMI-1640 medium for the preparation of working solutions.

Section 4: Downstream Analysis and Validation

A robust experimental design includes multiple validation points to confirm the inflammatory response.

Analysis of Inflammatory Gene Expression by qPCR

Rationale: Quantifying the mRNA levels of key inflammatory genes provides an early and sensitive measure of cellular activation.

Target Genes:

Gene	Function
TNF-α	Pro-inflammatory cytokine
IL-6	Pro-inflammatory cytokine
IL-1β	Pro-inflammatory cytokine
MCP-1 (CCL2)	Chemokine, recruits monocytes
iNOS (NOS2)	Produces nitric oxide, a pro-inflammatory mediator

Protocol Summary:

• Isolate total RNA from cell lysates using a standard protocol (e.g., TRIzol/chloroform extraction).

• Synthesize cDNA using a reverse transcription kit.

• Perform quantitative PCR (qPCR) using SYBR Green or TaqMan probes for the target genes and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Calculate relative gene expression using the ΔΔCt method.

Quantification of Secreted Cytokines by ELISA

Rationale: Measuring the concentration of secreted proteins confirms that the transcriptional changes translate to a functional cellular response.

Protocol Summary:

• Use commercially available ELISA kits for the cytokines of interest (e.g., mouse or human TNF-α, IL-6).

• Follow the manufacturer's instructions to perform the assay on the collected cell culture supernatants.

• Generate a standard curve and calculate the concentration of the cytokines in your samples.

Detection of Reactive Oxygen Species (ROS)

Rationale: As a lipid hydroperoxide, 13(S)-HpOTrE(γ) is expected to induce oxidative stress. Measuring intracellular ROS levels can validate this mechanistic aspect.

Protocol Summary (using DCFDA):

• After treatment with 13(S)-HpOTrE(γ) for a short duration (e.g., 30-60 minutes), wash the cells with PBS.

• Incubate the cells with 5-10 µM 2',7'-dichlorofluorescin diacetate (DCFDA) in serum-free medium for 30 minutes at 37°C.

• Wash the cells to remove excess probe.

• Measure the fluorescence (excitation ~485 nm, emission ~535 nm) using a fluorescence plate reader or flow cytometer. An increase in fluorescence indicates higher ROS levels.

Section 5: Mechanistic Insights and Signaling Pathways

While the specific pathway for 13(S)-HpOTrE(γ) is not fully elucidated, we can propose a likely mechanism based on the known actions of other pro-inflammatory lipid hydroperoxides.

Caption: Proposed pro-inflammatory signaling pathway for 13(S)-HpOTrE(γ).

This proposed pathway suggests that 13(S)-HpOTrE(γ) increases intracellular ROS, leading to the activation of the IKK complex. This, in turn, phosphorylates and promotes the degradation of IκB, releasing the NF-κB dimer to translocate to the nucleus and drive the transcription of pro-inflammatory genes.

Section 6: Concluding Remarks

13(S)-HpOTrE(γ) represents a valuable tool for investigating the roles of lipid peroxidation and oxidative stress in inflammation. While its specific signaling pathways are an active area of research, the protocols provided in this guide offer a solid framework for inducing and quantifying a pro-inflammatory response in relevant cell culture models. It is crucial for researchers to remain aware of the distinct biological activities of different lipid hydroperoxide isomers and to design their experiments accordingly. By employing the multi-faceted analysis approach described herein, from gene expression to protein secretion and ROS production, researchers can generate comprehensive and reliable data, contributing to a deeper understanding of inflammatory diseases and the development of novel therapeutic strategies.

References

• Ayala, A., Muñoz, M. F., & Argüelles, S. (2014). Lipid peroxidation: production, metabolism, and signaling mechanisms of malondialdehyde and 4-hydroxy-2-nonenal. Oxidative medicine and cellular longevity, 2014, 360438. [Link]

• Choi, S. H., et al. (2021). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Marine Drugs, 19(2), 93. [Link]

• Kumar, A., et al. (2016). 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome. Scientific reports, 6, 31375. [Link]

• Keewan, E., et al. (2020). Are Fried Foods Unhealthy? The Dietary Peroxidized Fatty Acid, 13-HPODE, Induces Intestinal Inflammation In Vitro and In Vivo. Inflammatory Bowel Diseases, 26(10), 1495–1508. [Link]

• Lee, M. Y., et al. (2022). Suppressive Effects of Flavonoids on Macrophage-Associated Adipocyte Inflammation in a Differentiated Murine Preadipocyte 3T3-L1 Cells Co-Cultured with a Murine Macrophage RAW264.7 Cells. Molecules, 27(24), 8913. [Link]

• Chanput, W., Mes, J. J., & Wichers, H. J. (2014). THP-1 cell line: an in vitro cell model for immune modulation approach. Food & function, 5(12), 3044–3053. [Link]

• PubChem. (n.d.). 13(S)-HpOTrE(gamma). National Center for Biotechnology Information. [Link]

• Spite, M., & Serhan, C. N. (2010). Macrophage-mediated immune responses: from fatty acids to oxylipins. Current opinion in immunology, 22(6), 751–756. [Link]

• Keewan, E., et al. (2020). The dietary peroxidized lipid, 13-HPODE, promotes intestinal inflammation by mediating granzyme B secretion from natural killer cells. Journal of Nutritional Biochemistry, 85, 108472. [Link]

• Funk, M. O., Isaac, R., & Porter, N. A. (1976). Preparation and purification of lipid hydroperoxides from arachidonic and γ-linolenic acids. Lipids, 11(2), 113–116. [Link]

• Al-Saeedi, F. J., et al. (2021). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. Nutrients, 13(11), 3843. [Link]

• Tontonoz, P., & Spiegelman, B. M. (2008). Fat and beyond: the diverse biology of PPARγ. Annual review of biochemistry, 77, 289–312. [Link]

• Keewan, E., et al. (2021). The dietary peroxidized lipid, 13-HPODE, promotes intestinal inflammation by mediating granzyme B secretion from natural killer cells. Journal of Nutritional Biochemistry, 85, 108472. [Link]

• Chan, D. C. (2017). The effects of exogenous lipid on THP-1 cells: an in vitro model of airway aspiration?. ERJ open research, 3(1), 00063-2016. [Link]

• Jiang, X., Stockwell, B. R., & Conrad, M. (2021). Ferroptosis: mechanisms, biology and role in disease. Nature reviews. Molecular cell biology, 22(4), 266–282. [Link]

• Cipollina, C., & Salvatore, S. R. (2021). Macrophage polarization state affects lipid composition and the channeling of exogenous fatty acids into endogenous lipid pools. The Journal of biological chemistry, 297(4), 101155. [Link]

• Lee, G. Y., & Han, S. N. (2018). α-Tocopherol and γ-tocopherol decrease inflammatory response and insulin resistance during the interaction of adipocytes and macrophages. Nutrition research and practice, 12(6), 467–476. [Link]

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Application Notes &amp; Protocols: Utilizing 13(S)-HpOTrE(gamma) for Accurate Quantification in Lipid Peroxidation Assays

Abstract: The study of lipid peroxidation is fundamental to understanding oxidative stress in cellular aging, pathophysiology, and drug-induced toxicity. Accurate measurement of this process is paramount. This guide provides an in-depth examination of 13(S)-hydroperoxyoctadeca-6Z,9Z,11E-trienoic acid [13(S)-HpOTrE(gamma)], a primary product of γ-linolenic acid oxidation. We detail its application as an essential standard for the precise quantification of lipid hydroperoxides. This document moves beyond mere procedural lists to explain the causality behind methodological choices, offering robust, self-validating protocols for both spectrophotometric (FOX) and chromatographic (HPLC) assays. It is intended for researchers, scientists, and drug development professionals seeking to implement rigorous and reproducible methods for assessing lipid peroxidation.

The Imperative for a Precise Standard in Lipid Peroxidation Analysis

Lipid peroxidation is a complex cascade of reactions initiated by reactive oxygen species (ROS), resulting in the degradation of polyunsaturated fatty acids (PUFAs). This process generates a spectrum of products, from primary hydroperoxides (LOOHs) to secondary aldehydes like malondialdehyde (MDA) and 4-hydroxynonenal (4-HNE). While assays measuring secondary products, such as the Thiobarbituric Acid Reactive Substances (TBARS) assay, are common, they suffer from a lack of specificity, as the reagents can react with numerous other biomolecules, leading to potential misinterpretation.[1][2]

Directly quantifying the primary hydroperoxide products offers a more accurate snapshot of the initial oxidative event. However, this requires a stable, highly purified, and well-characterized standard. 13(S)-HpOTrE(gamma) serves this critical role. It is a specific monohydroxy PUFA produced by the enzymatic action of lipoxygenase on γ-linolenic acid, making it a biochemically relevant standard for tracking lipid peroxidation events.[3] Using a specific standard like 13(S)-HpOTrE(gamma) transforms a qualitative or semi-quantitative assay into a precise, quantitative system.

dot

Caption: Logical flow of lipid peroxidation and corresponding assay targets.

Physicochemical Profile: 13(S)-HpOTrE(gamma)

A thorough understanding of the standard is the foundation of a reliable assay.

Property	Value	Source
Formal Name	13S-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid	[3]
IUPAC Name	(6Z,9Z,11E,13S)-13-hydroperoxyoctadeca-6,9,11-trienoic acid	[4]
CAS Number	121107-97-9	[3][4]
Molecular Formula	C₁₈H₃₀O₄	[3][4]
Formula Weight	310.4 g/mol	[3][4]
Purity	Typically ≥98%	[3]
Formulation	Supplied as a solution in ethanol	[3]
λmax	236 nm (indicative of the conjugated diene system)	[3]
Storage & Stability	Store at -80°C. Stable for ≥ 2 years under these conditions.	[3]

Critical Handling Instructions: Lipid hydroperoxides are sensitive to auto-oxidation and degradation.

• Storage: Always store the stock solution at -80°C in a tightly sealed vial under an inert atmosphere if possible.

• Handling: When preparing dilutions, work quickly and on ice. Use solvents purged with nitrogen or argon to minimize exposure to oxygen.

• Use: Prepare working dilutions fresh for each experiment. Avoid repeated freeze-thaw cycles of the stock solution by aliquoting upon first use.

Application I: Quantitative Analysis via Ferrous Oxidation-Xylenol Orange (FOX) Assay

The FOX assay is a robust spectrophotometric method for the direct detection of hydroperoxides. Its utility lies in its speed and cost-effectiveness, providing a reliable measure of primary lipid peroxidation.[5][6][7]

Principle of the FOX Assay

The methodology is based on the rapid oxidation of ferrous ions (Fe²⁺) to ferric ions (Fe³⁺) by the hydroperoxide group (-OOH) present in 13(S)-HpOTrE(gamma) and other LOOHs. In an acidic environment, the resulting Fe³⁺ ions form a stable, colored complex with the xylenol orange reagent, which can be quantified by measuring its absorbance at 560 nm.[7] This direct stoichiometric relationship allows for precise quantification when calibrated against a known standard.

dot

Caption: Experimental workflow for the FOX assay.

Detailed Protocol: FOX Assay

A. Reagent Preparation:

• FOX Reagent: To prepare 10 mL of reagent, mix the following in order. Prepare this reagent fresh daily.

  • 9 mL of 90% (v/v) HPLC-grade methanol.

  • 100 µL of 25 mM Ferrous Ammonium Sulfate (dissolved in 2.5 M H₂SO₄).

  • 100 µL of 100 mM Xylenol Orange (dissolved in water).

  • Vortex thoroughly. The final solution should be pale yellow.

B. Standard Curve Preparation:

• Stock Solution: Use a commercially available, concentration-verified stock of 13(S)-HpOTrE(gamma) (e.g., 1 mg/mL in ethanol).

• Working Stock (e.g., 100 µM): Dilute the main stock in 90% methanol. Note: The exact concentration should be confirmed using the molar extinction coefficient if necessary.

• Serial Dilutions: Prepare a set of standards in 90% methanol ranging from 0 µM (blank) to 20 µM. A typical dilution series might be: 0, 2, 5, 10, 15, 20 µM.

Standard	Final Concentration (µM)	Volume of 100 µM Stock (µL)	Volume of 90% Methanol (µL)
S0	0	0	1000
S1	2	20	980
S2	5	50	950
S3	10	100	900
S4	15	150	850
S5	20	200	800

C. Assay Procedure:

• Sample Preparation: Biological samples (e.g., plasma, cell lysates, tissue homogenates) often require lipid extraction to isolate hydroperoxides and remove interfering substances. A chloroform/methanol extraction is common.[8] Resuspend the final lipid extract in 90% methanol.

• Reaction Setup: In microcentrifuge tubes, add 100 µL of each standard or prepared sample.

• Initiate Reaction: Add 900 µL of the freshly prepared FOX reagent to each tube.

• Incubation: Vortex each tube briefly and incubate at room temperature for 30 minutes, protected from light.

• Measurement: Transfer the reaction mixture to a cuvette or a 96-well plate and measure the absorbance at 560 nm using a spectrophotometer.

D. Data Analysis & Self-Validation:

• Blank Subtraction: Subtract the absorbance of the 0 µM standard (S0) from all other standard and sample readings.

• Standard Curve: Plot the blank-subtracted absorbance values against the corresponding concentrations of the 13(S)-HpOTrE(gamma) standards.

• Linear Regression: Perform a linear regression analysis. The R² value should be ≥ 0.99 for the assay to be considered valid.

• Quantification: Use the equation of the line (y = mx + c) to calculate the concentration of lipid hydroperoxides in your samples. Remember to account for any dilution factors from sample preparation.

Application II: High-Specificity Analysis via HPLC

For researchers requiring the highest level of specificity and the ability to resolve different hydroperoxide isomers, High-Performance Liquid Chromatography (HPLC) is the method of choice.[9] When coupled with a suitable detector, HPLC can separate 13(S)-HpOTrE(gamma) from other lipid species and oxidation products.

Principle of HPLC-Based Analysis

HPLC separates molecules based on their differential partitioning between a stationary phase (the column) and a mobile phase. For lipid hydroperoxides, reversed-phase HPLC is typically used, where the stationary phase is nonpolar. 13(S)-HpOTrE(gamma) is used as an external standard to create a calibration curve based on peak area or as an internal standard if a structurally similar but distinct hydroperoxide is available.

Detection Methods:

• UV-Vis: Detects the conjugated diene bond system in oxidized PUFAs at ~234-236 nm.[10]

• Chemiluminescence (CL): A highly sensitive method where the HPLC effluent is mixed with a reagent (e.g., luminol and cytochrome c) that emits light upon reaction with hydroperoxides.[9]

• Mass Spectrometry (MS): Provides structural information and the highest degree of specificity, allowing for definitive identification of the hydroperoxide.[9][11]

dot

Caption: General workflow for HPLC-based lipid hydroperoxide analysis.

Guideline Protocol: Reversed-Phase HPLC-UV

This protocol provides a general framework. Specific parameters must be optimized for your particular instrument and sample type.

A. Standard and Sample Preparation:

• Standard Curve: Prepare a series of 13(S)-HpOTrE(gamma) dilutions (e.g., 1-100 pmol) in the mobile phase.

• Sample Preparation: Perform a robust lipid extraction from your biological matrix (e.g., using a modified Folch or Bligh-Dyer method).[8] The final extract should be evaporated to dryness under nitrogen and reconstituted in a small, precise volume of mobile phase immediately before injection.

B. Example HPLC Parameters:

Parameter	Guideline Value	Rationale
Column	C18 Reversed-Phase (e.g., 4.6 x 250 mm, 5 µm particle size)	Provides excellent separation of nonpolar lipid molecules.
Mobile Phase	Acetonitrile/Methanol/Water with 0.1% Acetic or Formic Acid (e.g., 70:15:15 v/v/v)	The organic solvent ratio and acid modifier are optimized for resolution and peak shape.
Flow Rate	1.0 mL/min	A standard flow rate for analytical C18 columns.
Detection	UV-Vis Diode Array Detector (DAD) set to 236 nm	Specifically targets the conjugated diene chromophore characteristic of these oxidized lipids.[3]
Injection Vol.	20-50 µL	Dependent on sample concentration and instrument sensitivity.
Column Temp.	30°C	Maintains consistent retention times and improves peak symmetry.

C. Data Analysis & Self-Validation:

• Identification: The 13(S)-HpOTrE(gamma) peak is identified by its characteristic retention time, determined by injecting the pure standard.

• Standard Curve: A calibration curve is constructed by plotting the peak area of the standards against their known concentrations.

• Validation: The linearity of the curve (R² ≥ 0.995) must be confirmed. Run quality control samples at low, medium, and high concentrations to validate accuracy and precision.

• Quantification: The concentration of hydroperoxides in the biological samples is determined by interpolating their peak areas from the standard curve, factoring in all dilution and concentration steps during sample preparation.

Conclusion

The accurate study of lipid peroxidation is non-negotiable for meaningful research in oxidative stress. Moving beyond less specific, traditional methods is essential. 13(S)-HpOTrE(gamma) provides a biochemically relevant, highly purified, and stable standard that empowers researchers to perform truly quantitative analysis of primary lipid peroxidation events. The choice between a high-throughput spectrophotometric method like the FOX assay and a high-specificity chromatographic method like HPLC will depend on the specific research question. However, in both applications, the correct use and handling of 13(S)-HpOTrE(gamma) as a standard is the cornerstone of producing reliable, reproducible, and authoritative data.

References

• Georgiadou, M. & Demopoulos, C.A. (2021). Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives. MDPI. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 73242172, 13-HpOTrE(r). PubChem. [Link]

• Luci, S., et al. (2018). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. PMC. [Link]

• The Human Metabolome Database (2021). Showing metabocard for 13(S)-Hydroperoxylinolenic acid (HMDB0301803). HMDB. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 5497123. PubChem. [Link]

• Grotto, D., et al. (2009). Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay. PMC. [Link]

• Northwest Life Science Specialties, LLC. (n.d.). NWLSS™ Lipid Hydroperoxide Assay. Northwest Life Science Specialties, LLC. [Link]

• Korytowski, W., Geiger, P.G., & Girotti, A.W. (1999). Lipid hydroperoxide analysis by high-performance liquid chromatography with mercury cathode electrochemical detection. Methods in Enzymology. [Link]

• An, J.U., et al. (2019). Versatile ferrous oxidation–xylenol orange assay for high-throughput screening of lipoxygenase activity. PMC. [Link]

• DeLong, J.M., et al. (2002). Using a Modified Ferrous Oxidation−Xylenol Orange (FOX) Assay for Detection of Lipid Hydroperoxides in Plant Tissue. ResearchGate. [Link]

• Wikipedia (n.d.). Linoleic acid. Wikipedia. [Link]

• Northwest Life Science Specialties, LLC. (n.d.). Trouble With TBARS. Northwest Life Science Specialties, LLC. [Link]

• Luci, S., et al. (2018). Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells. MDPI. [Link]

• Wolff, S.P. (1994). Using a modified ferrous oxidation-xylenol orange (FOX) assay for detection of lipid hydroperoxides in plant tissue. SciSpace. [Link]

• G-Biosciences (n.d.). Lipid Peroxidation (LPO) Assay. G-Biosciences. [Link]

• Schewe, T. (1995). Peroxidation of linoleic acid and its relation to aging and age dependent diseases. PubMed. [Link]

• Grotto, D., et al. (2020). Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay. JoVE. [Link]

• Jira, W., Spiteller, G., & Schramm, A. (1998). HPLC Analysis of Lipid-derived Polyunsaturated Fatty Acid Peroxidation Products in Oxidatively Modified Human Plasma. ResearchGate. [Link]

• Luci, S., et al. (2006). Effects of 13-HPODE on Expression of Genes Involved in Thyroid Hormone Synthesis, Iodide Uptake and. Hogrefe eContent. [Link]

• Luci, S., et al. (2006). Figure 2: Effect of 13-HPODE on activities of superoxide dismutase (SOD). ResearchGate. [Link]

• Jia, C., et al. (2021). Mechanisms of the Formation of Nonvolatile and Volatile Oxidation Products from Methyl Linoleic Acid at High Temperatures. Journal of Agricultural and Food Chemistry. [Link]

• Wikipedia (n.d.). FOX reagent. Wikipedia. [Link]

• Tallman, K.A. & Marnett, L.J. (2012). Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry. PMC. [Link]

• Catalyst University (2019). Beta Oxidation of a Polyunsaturated Fatty Acid [Linoleic Acid]. YouTube. [Link]

• Ito, J., et al. (2015). Structural Analysis of Lipid Hydroperoxides Using Mass Spectrometry with Alkali Metals. ACS Publications. [Link]

• Wang, C., et al. (2023). Oxidation pathways of linoleic acid revisited with electrodynamic balance–mass spectrometry. Environmental Science: Atmospheres. [Link]

• Jiang, Z. (2017). Guideline for screening antioxidant against lipid‐peroxidation by spectrophotometer. Wiley Online Library. [Link]

• Miyazawa, T., et al. (2005). Improved HPLC Assay for Lipid Peroxides in Human Plasma Using the Internal Standard of Hydroperoxide. PubMed. [Link]

Sources

• 1. Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trouble With TBARS [nwlifescience.com]
• 3. caymanchem.com [caymanchem.com]
• 4. 13-HpOTrE(r) | C18H30O4 | CID 73242172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. FOX reagent - Wikipedia [en.wikipedia.org]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Versatile ferrous oxidation–xylenol orange assay for high-throughput screening of lipoxygenase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 13(S)-HpOTrE(γ)

Welcome to the technical support center for the synthesis of 13(S)-hydroperoxyoctadecatrienoic acid (13(S)-HpOTrE(γ)). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Our goal is to empower you to improve the yield and purity of your 13(S)-HpOTrE(γ) synthesis.

Introduction to 13(S)-HpOTrE(γ) Synthesis

13(S)-HpOTrE(γ) is a hydroperoxy polyunsaturated fatty acid synthesized through the enzymatic oxygenation of γ-linolenic acid by soybean lipoxygenase-1 (LOX-1). This process, a cornerstone of lipid biochemistry, mimics natural metabolic pathways. However, achieving high yields and purity can be challenging. This guide provides a comprehensive framework for understanding and optimizing this synthesis.

The enzymatic reaction involves the stereospecific abstraction of a hydrogen atom from the γ-linolenic acid backbone, followed by the insertion of molecular oxygen to form the hydroperoxide. The regioselectivity of this reaction is highly dependent on factors such as pH.

Core Synthesis Protocol

This protocol outlines a standard procedure for the synthesis of 13(S)-HpOTrE(γ) using soybean lipoxygenase.

Materials:

• γ-linolenic acid

• Soybean Lipoxygenase-1 (LOX-1)

• Sodium borate buffer (pH 9.0)

• Ethanol

• Nitrogen gas

• Oxygen gas

• Stir plate and stir bar

• Reaction vessel

Step-by-Step Protocol:

• Substrate Preparation: Dissolve γ-linolenic acid in a minimal amount of ethanol.

• Reaction Buffer: Prepare a sodium borate buffer (0.1 M, pH 9.0) and deoxygenate by bubbling with nitrogen gas for at least 30 minutes.

• Reaction Setup: Add the deoxygenated borate buffer to the reaction vessel and place it on a stir plate in a temperature-controlled environment (e.g., a water bath at 4°C).

• Substrate Addition: Slowly add the γ-linolenic acid solution to the stirring buffer.

• Enzyme Preparation: Prepare a stock solution of soybean LOX-1 in the deoxygenated borate buffer.

• Initiation of Reaction: Initiate the reaction by adding the LOX-1 solution to the reaction mixture.

• Oxygen Supply: Immediately start bubbling the reaction mixture with a gentle stream of oxygen gas.

• Monitoring the Reaction: Monitor the progress of the reaction by taking small aliquots at regular intervals and measuring the absorbance at 234 nm (the characteristic absorbance of the conjugated diene hydroperoxide).

• Reaction Quenching: Once the reaction has reached completion (i.e., the absorbance at 234 nm has plateaued), quench the reaction by adding a reducing agent such as sodium borohydride or by acidifying the mixture.

• Purification: Proceed immediately to the purification of 13(S)-HpOTrE(γ).

Troubleshooting Guide (Q&A Format)

This section addresses common issues encountered during the synthesis of 13(S)-HpOTrE(γ) and provides actionable solutions.

Q1: My yield of 13(S)-HpOTrE(γ) is consistently low. What are the likely causes and how can I improve it?

A1: Low yield is a common problem with several potential root causes. Let's break them down:

• Sub-optimal Reaction Conditions: The activity of soybean LOX-1 is highly sensitive to pH, temperature, and oxygen availability.

  • pH: The pH of the reaction buffer is critical for the regioselectivity of the enzyme. To favor the synthesis of the 13(S) isomer, a pH above 8.5 is recommended.[1][2] A lower pH can lead to the formation of the 9-hydroperoxide isomer, thus reducing the yield of your desired product.

  • Temperature: While the enzyme is active over a range of temperatures, lower temperatures (around 4°C) can help to minimize non-enzymatic oxidation and degradation of the product.

  • Oxygen: Insufficient oxygen will limit the reaction rate. Ensure a steady and gentle stream of oxygen is bubbled through the reaction mixture. However, excessive oxygen can lead to foaming and denaturation of the enzyme.

• Enzyme Inactivation: The enzyme can be inactivated by several factors.

  • Product Inhibition: High concentrations of 13(S)-HpOTrE(γ) (above 100 µM) can inhibit the activity of soybean LOX-1.[3] Consider a fed-batch approach where the substrate is added incrementally to keep the product concentration below the inhibitory level.

  • Oxidative Damage: The enzyme itself can be susceptible to oxidative damage. Ensure all buffers are deoxygenated with nitrogen before adding the enzyme.

• Substrate Solubility: γ-linolenic acid is a fatty acid with low solubility in aqueous buffers.[4][5]

  • Co-solvents: While ethanol is commonly used to dissolve the substrate, high concentrations can denature the enzyme. Use the minimal amount of ethanol necessary.

  • Emulsification: Consider using a non-ionic surfactant or a microemulsion system to improve the dispersion of the fatty acid in the buffer.[4]

• Poor Quality Reagents: The quality of your enzyme and substrate is paramount.

  • Enzyme Activity: Ensure your soybean LOX-1 is active. If in doubt, perform an activity assay before starting the synthesis.

  • Substrate Purity: Use high-purity γ-linolenic acid to avoid the formation of unwanted side products.

Troubleshooting Flowchart for Low Yield

Q2: I am observing a significant amount of the 9-HpOTrE isomer in my product. How can I increase the selectivity for the 13(S) isomer?

A2: The formation of the 9-HpOTrE isomer is a known issue when using soybean lipoxygenase. The key to improving selectivity for the 13(S) isomer lies in controlling the reaction pH.

• pH Optimization: Soybean LOX-1 exhibits a pH-dependent regioselectivity. At pH values above 8.5, the enzyme almost exclusively produces the 13(S)-hydroperoxide.[1][2] As the pH decreases, the formation of the 9(S)-hydroperoxide increases. Therefore, maintaining a stable pH of 9.0 or slightly higher throughout the reaction is crucial for maximizing the yield of the desired 13(S) isomer.

Q3: My reaction mixture is foaming excessively after I start bubbling with oxygen. What should I do?

A3: Excessive foaming is a common problem, especially in alkaline conditions, and can lead to enzyme denaturation and loss of reactants.[4]

• Control Oxygen Flow: Reduce the flow rate of oxygen to a gentle stream. The goal is to provide sufficient oxygen for the reaction without causing excessive agitation.

• Antifoaming Agents: Consider the addition of a small amount of a suitable antifoaming agent. However, ensure that the chosen agent does not interfere with the enzyme activity or the downstream purification process.

• Reaction Vessel Design: Using a reaction vessel with a larger headspace can help to contain the foam.

Q4: How should I purify the synthesized 13(S)-HpOTrE(γ)?

A4: Purification is a critical step to obtain a high-purity product. The most common method is chromatography.

• Solid-Phase Extraction (SPE): A preliminary purification step using a C18 SPE cartridge can be used to remove the bulk of the unreacted fatty acid and other non-polar impurities.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is the method of choice for the final purification of 13(S)-HpOTrE(γ). A C18 column with a mobile phase of methanol/water/acetic acid is typically used. The hydroperoxide can be detected by its UV absorbance at 234 nm.

Purification Workflow for 13(S)-HpOTrE(γ)

Q5: What are the best practices for storing 13(S)-HpOTrE(γ) to ensure its stability?

A5: 13(S)-HpOTrE(γ) is a hydroperoxide and is therefore inherently unstable. Proper storage is crucial to prevent degradation.

• Storage Temperature: Store the purified product at -80°C.[3][6]

• Solvent: Store the product dissolved in an organic solvent such as ethanol or methanol.

• Inert Atmosphere: For long-term storage, it is advisable to store the product under an inert atmosphere (e.g., argon or nitrogen) to prevent auto-oxidation.

• Avoid Freeze-Thaw Cycles: Aliquot the purified product into smaller volumes to avoid repeated freeze-thaw cycles.

Frequently Asked Questions (FAQs)

Q: What is the theoretical yield of 13(S)-HpOTrE(γ) synthesis?

A: While the theoretical yield is 100%, in practice, yields are often lower due to the factors discussed in the troubleshooting section. A well-optimized synthesis can achieve yields in the range of 50-70%.

Q: Can I use a different lipoxygenase for this synthesis?

A: While other lipoxygenases exist, soybean LOX-1 is the most commonly used enzyme for the synthesis of 13(S)-hydroperoxides due to its well-characterized activity and commercial availability. Other lipoxygenases may have different regioselectivities and optimal reaction conditions.

Q: How can I confirm the identity and purity of my synthesized 13(S)-HpOTrE(γ)?

A: Several analytical techniques can be used:

• UV-Vis Spectroscopy: 13(S)-HpOTrE(γ) has a characteristic UV absorbance maximum at 234 nm due to the conjugated diene system.

• Mass Spectrometry (MS): LC-MS or GC-MS can be used to confirm the molecular weight of the product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information.

Q: Are there any safety precautions I should take when working with 13(S)-HpOTrE(γ)?

A: Yes. Hydroperoxides are potentially explosive, especially in concentrated form. Always handle them with care in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid exposure to heat, light, and heavy metals, which can catalyze their decomposition.

Data Summary Table

Parameter	Recommended Value	Rationale
pH	9.0	Maximizes 13(S) isomer formation
Temperature	4°C	Minimizes non-enzymatic oxidation
Enzyme Conc.	~4 mg/mL	To be optimized for specific activity
Substrate Conc.	~0.1 M	Balance between yield and product inhibition
Oxygen Pressure	~2.5 bar	Ensure sufficient oxygen supply

References

• Beker, W., et al. (2021). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. Molecules, 26(9), 2485. [Link]

• Gardner, H. W. (1989). Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1001(3), 274-281. [Link]

• Iacazio, G., et al. (2002). Optimization of Large Scale Preparation of 13-(S)-Hydroperoxy-9Z, 11E-Octadecadienoic Acid Using Soybean Lipoxygenase. Application to the Chemoenzymatic Synthesis of (+)-Coriolic Acid. Organic Process Research & Development, 6(5), 643-646. [Link]

• Kim, M. R., & Sok, D. E. (1991). Irreversible inhibition of soybean lipoxygenase-1 by hydroperoxy acids as substrates. Archives of biochemistry and biophysics, 288(1), 270-275. [Link]

• Nelson, M. J., et al. (1990). The pH dependence of the regio- and stereospecificity of soybean lipoxygenase-1. Journal of the American Chemical Society, 112(13), 5030-5035. [Link]

• PubChem. (n.d.). (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid. [Link]

• UniProt. (n.d.). LOX1_SOYBN - Seed linoleate 13S-lipoxygenase-1 - Glycine max (Soybean). [Link]

Sources

• 1. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. uniprot.org [uniprot.org]
• 3. caymanchem.com [caymanchem.com]
• 4. Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation [mdpi.com]
• 5. hmdb.ca [hmdb.ca]
• 6. caymanchem.com [caymanchem.com]

Technical Support Center: Stabilizing 13(S)-HpOTrE(gamma) During Extraction

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the lipid mediator 13(S)-hydroperoxyoctadecatrienoic acid (gamma-linolenic acid derived), or 13(S)-HpOTrE(gamma). This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding the inherent instability of this molecule during extraction procedures. Our goal is to equip you with the knowledge and practical tools to ensure the integrity and reproducibility of your experimental results.

Understanding the Challenge: The Instability of 13(S)-HpOTrE(gamma)

13(S)-HpOTrE(gamma) is a hydroperoxy polyunsaturated fatty acid produced from gamma-linolenic acid by the action of lipoxygenases.[1] Like other lipid hydroperoxides, its structure, containing a reactive hydroperoxy group, makes it susceptible to degradation under various conditions encountered during standard laboratory procedures. This instability is a primary source of analytical variability and can lead to inaccurate quantification and misinterpretation of its biological role.

The degradation of 13(S)-HpOTrE(gamma) can be initiated by several factors, including:

• Transition Metal Ions: Trace amounts of metal ions, such as iron (Fe²⁺/Fe³⁺) and copper (Cu⁺/Cu²⁺), can catalyze the decomposition of the hydroperoxide, leading to the formation of alkoxyl and peroxyl radicals. These radicals can then propagate a chain reaction of lipid peroxidation, further degrading the target analyte and other lipids in the sample.[2]

• Acidic Conditions: Exposure to acidic environments can catalyze the transformation of 13(S)-HpOTrE(gamma) into various degradation products, including epoxyhydroxy and trihydroxy fatty acids.[3]

• Light and Heat: Exposure to light and elevated temperatures can provide the energy required to initiate the homolytic cleavage of the hydroperoxy group, leading to the formation of free radicals and subsequent degradation cascades.

• Enzymatic Action: Endogenous enzymes in biological samples, such as peroxidases, can reduce the hydroperoxy group, converting 13(S)-HpOTrE(gamma) into its corresponding hydroxy derivative, 13(S)-HOTrE(gamma).

The consequences of this instability are significant, ranging from reduced recovery and poor reproducibility to the complete loss of the analyte. Therefore, a robust extraction strategy focused on minimizing these degradation pathways is paramount for accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: My 13(S)-HpOTrE(gamma) levels are consistently low or undetectable. What are the most likely causes?

A1: Low or undetectable levels of 13(S)-HpOTrE(gamma) are most commonly due to its degradation during sample collection, storage, or extraction. The primary culprits are oxidation and enzymatic activity. To address this, ensure the following:

• Rapid Sample Processing: Process your samples as quickly as possible after collection. If immediate extraction is not feasible, flash-freeze the samples in liquid nitrogen and store them at -80°C.

• Inclusion of Stabilizers: Incorporate antioxidants and metal chelators into your extraction solvents. Butylated hydroxytoluene (BHT) is a widely used antioxidant, and ethylenediaminetetraacetic acid (EDTA) is an effective metal chelator.

• Controlled Temperature: Perform all extraction steps on ice or at 4°C to minimize thermal degradation.

• Protection from Light: Use amber-colored vials or wrap your tubes in aluminum foil to protect the sample from light-induced degradation.

Q2: I am observing high variability in my 13(S)-HpOTrE(gamma) measurements between replicate samples. What could be the reason?

A2: High variability is often a sign of inconsistent sample handling and extraction procedures. Key factors to consider include:

• Inconsistent Timing: Ensure that the time between sample thawing and extraction is consistent for all samples.

• Inadequate Mixing: Thoroughly but gently vortex samples after the addition of solvents to ensure complete extraction.

• Solvent Evaporation: When drying down your extracts, avoid excessive heat and prolonged exposure to a stream of nitrogen, as this can lead to the loss of your analyte.

• Matrix Effects in LC-MS/MS: If you are using mass spectrometry for detection, high variability can be a result of matrix effects, where other components in your sample interfere with the ionization of your target analyte.[4] The use of a stable isotope-labeled internal standard is highly recommended to correct for such effects.

Q3: Can I use a standard lipid extraction protocol, like the Folch or Bligh-Dyer method, for 13(S)-HpOTrE(gamma)?

A3: While classical lipid extraction methods can be adapted, they are often not optimal for preserving unstable lipid hydroperoxides. The acidic conditions sometimes used in these methods can promote degradation.[3] It is highly recommended to modify these protocols by:

• Buffering the Aqueous Phase: Ensure the aqueous phase of your extraction is at a neutral or slightly basic pH to avoid acid-catalyzed degradation.

• Adding Stabilizers: As mentioned previously, the addition of antioxidants and metal chelators to the organic solvents is crucial for protecting 13(S)-HpOTrE(gamma).

Alternatively, consider using a solid-phase extraction (SPE) protocol specifically designed for oxylipins, which can offer a cleaner extract and better recovery of these polar lipids.

Troubleshooting Guides

Guide 1: Optimizing Liquid-Liquid Extraction (LLE) for Enhanced Stability

This guide provides a step-by-step protocol for a modified LLE procedure designed to maximize the recovery and stability of 13(S)-HpOTrE(gamma).

Core Principle: This protocol utilizes a neutral pH environment and the inclusion of protective agents to prevent degradation during extraction.

Materials:

• Biological sample (e.g., plasma, cell lysate, tissue homogenate)

• Internal Standard: 13(S)-HpOTrE(gamma)-d4 (or other suitable stable isotope-labeled standard)

• Extraction Solvent A: Methanol with 0.1% BHT and 1 mM EDTA

• Extraction Solvent B: Chloroform with 0.1% BHT

• 0.9% NaCl solution (ice-cold)

• Nitrogen gas for evaporation

• LC-MS grade reconstitution solvent (e.g., 90:10 Methanol:Water)

Protocol:

• Sample Preparation:

  • Thaw frozen samples on ice.

  • To 100 µL of sample, add the internal standard at a known concentration.

• Protein Precipitation and Initial Extraction:

  • Add 400 µL of ice-cold Extraction Solvent A (Methanol with BHT and EDTA).

  • Vortex for 30 seconds to precipitate proteins and mix thoroughly.

  • Incubate on ice for 10 minutes.

• Phase Separation:

  • Add 200 µL of ice-cold Extraction Solvent B (Chloroform with BHT).

  • Vortex for 30 seconds.

  • Add 200 µL of ice-cold 0.9% NaCl solution.

  • Vortex for 30 seconds.

  • Centrifuge at 2,500 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Collection of Organic Phase:

  • Carefully collect the lower organic (chloroform) layer containing the lipids into a clean tube. Avoid disturbing the protein interface.

• Drying and Reconstitution:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the lipid extract in a small volume (e.g., 50-100 µL) of reconstitution solvent.

  • Transfer to an autosampler vial for analysis.

Troubleshooting this Protocol:

Problem	Potential Cause	Solution
Low Recovery	Incomplete protein precipitation	Ensure the methanol is ice-cold and allow for the full 10-minute incubation on ice.
Incomplete phase separation	Ensure thorough vortexing at each step and proper centrifugation.
Aspiration of the protein layer	Be careful when collecting the lower organic phase.
High Variability	Inconsistent vortexing times	Use a timer to ensure consistent mixing for all samples.
Inconsistent evaporation	Ensure a consistent, gentle stream of nitrogen for all samples. Avoid splashing.
Analyte Degradation	Omission of BHT or EDTA	Double-check that the antioxidants and chelators have been added to the solvents.
Samples not kept cold	Perform all steps on ice.

Guide 2: Robust Solid-Phase Extraction (SPE) for Cleaner Extracts

This guide outlines an SPE procedure tailored for the purification of 13(S)-HpOTrE(gamma) and other oxylipins, which can help to reduce matrix effects in subsequent analyses.

Core Principle: This method uses a mixed-mode or polymeric SPE sorbent to retain and then selectively elute the target analytes, resulting in a cleaner sample compared to LLE.

Materials:

• SPE Cartridges (e.g., Oasis HLB or a similar polymeric reversed-phase sorbent)

• Sample pre-treated with internal standard and protein precipitation (as in steps 1 & 2 of the LLE protocol)

• Wash Solvent 1: 10% Methanol in water

• Wash Solvent 2: Hexane

• Elution Solvent: Methanol with 0.1% BHT

• Nitrogen gas for evaporation

• LC-MS grade reconstitution solvent

Protocol:

• Sample Preparation:

  • Follow steps 1 and 2 of the LLE protocol to precipitate proteins and add the internal standard.

  • Centrifuge the sample at 2,500 x g for 10 minutes at 4°C.

  • Collect the supernatant and dilute it with an equal volume of water.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 1 mL of Elution Solvent (Methanol with BHT).

  • Equilibrate the cartridge with 1 mL of water.

• Sample Loading:

  • Load the diluted supernatant onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of Wash Solvent 1 (10% Methanol) to remove polar impurities.

  • Wash the cartridge with 1 mL of Wash Solvent 2 (Hexane) to remove non-polar impurities.

• Elution:

  • Elute the 13(S)-HpOTrE(gamma) and other oxylipins with 1 mL of Elution Solvent (Methanol with BHT) into a clean collection tube.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the extract in a small volume of reconstitution solvent for analysis.

Troubleshooting this Protocol:

Problem	Potential Cause	Solution
Low Recovery	Incomplete binding to the sorbent	Ensure the sample is adequately diluted with water before loading.
Analyte breakthrough during washing	Ensure the wash solvents are of the correct composition and volume.
Incomplete elution	Ensure the elution solvent is appropriate for your analytes and that a sufficient volume is used.
Poor Purity	Inadequate washing	Increase the volume or strength of the wash solvents.
Co-elution of interfering compounds	Optimize the wash and elution solvent compositions.

Visualization of Key Processes

Degradation Pathway of 13(S)-HpOTrE(gamma)

Caption: Major degradation pathways of 13(S)-HpOTrE(gamma).

Optimized Extraction Workflow

Caption: Workflow for stable extraction of 13(S)-HpOTrE(gamma).

Concluding Remarks

The successful analysis of 13(S)-HpOTrE(gamma) is critically dependent on a meticulous and stability-focused extraction methodology. By understanding the inherent instability of this molecule and implementing the protective measures outlined in this guide, researchers can significantly improve the accuracy, precision, and reliability of their data. Remember to always work quickly, maintain cold temperatures, protect your samples from light, and incorporate appropriate antioxidants and chelators. For further assistance, please consult the references provided below or contact our technical support team.

References

• Funk, M.O., Isaac, R., & Porter, N.A. (1976). Preparation and purification of lipid hydroperoxides from arachidonic and γ-linolenic acids. Lipids, 11(2), 113-116.
• Gardner, H. W. (1989). Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a common mechanism. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1001(2), 274-281.
• Jiang, Z. Y., Hunt, J. V., & Wolff, S. P. (1992). Ferrous ion oxidation in the presence of xylenol orange for detection of lipid hydroperoxides in plasma. Analytical biochemistry, 202(2), 384-389.
• Kühn, H., & Borchert, A. (2002). Regulation of enzymatic lipid peroxidation. Molecular aspects of medicine, 23(1-3), 247-261.
• Yamamoto, Y., Niki, E., & Kamiya, Y. (1984). Oxidation of lipids. V.
• Gardner, H. W., Nelson, E. C., Tjarks, L. W., & England, R. E. (1984). Acid-catalyzed transformation of 13(S)-hydroperoxylinoleic acid into epoxyhydroxyoctadecenoic and trihydroxyoctadecenoic acids. Chemistry and physics of lipids, 35(2), 87-101.
• Miyamoto, T., Ogawa, M., & Ueno, N. (2020). A review of recent advances in the analysis of lipid hydroperoxides. Journal of oleo science, 69(1), 1-13.
• Ferreiro-Vera, C., Ribeiro, J. P., Mata-Granados, J. M., Priego-Capote, F., & Luque de Castro, M. D. (2011). Standard operation protocol for analysis of lipid hydroperoxides in human serum using a fully automated method based on solid-phase extraction and liquid chromatography-mass spectrometry in selected reaction monitoring.
• Metz, S. A. (1985). A sensitive, rapid and specific assay for 12- and 15-hydroxyeicosatetraenoic acids (HETEs) and hydroperoxyeicosatetraenoic acids (HPETEs) by high-performance liquid chromatography with fluorescence detection. Analytical biochemistry, 150(2), 325-337.
• Gouveia-Figueira, S., & Nording, M. L. (2015). A multi-pathway LC-MS/MS method for analysis of 70 oxylipins.

Sources

• 1. High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sci-Hub. Acid-catalyzed transformation of 13(S)-hydroperoxylinoleic acid into epoxyhydroxyoctadecenoic and trihydroxyoctadecenoic acids / Chemistry and Physics of Lipids, 1984 [sci-hub.sg]
• 4. youtube.com [youtube.com]

Technical Support Center: Optimization of HPLC for 13(S)-HpOTrE(γ) Isomer Separation

Welcome to the technical support guide for the chromatographic separation of 13(S)-hydroperoxyoctadecatrienoic acid (gamma) [13(S)-HpOTrE(γ)] isomers. This document provides in-depth, experience-driven guidance for researchers, chromatographers, and drug development professionals facing the analytical challenges posed by these structurally similar lipid hydroperoxides.

The separation of lipid isomers is a formidable task that demands a nuanced understanding of chromatographic principles and a systematic approach to method development. This guide is structured to move from foundational concepts to specific, actionable troubleshooting advice, empowering you to achieve baseline resolution and robust analytical results.

Part 1: Frequently Asked Questions (FAQs) - Core Concepts & Starting Points

This section addresses the most common initial questions encountered when developing a separation method for 13(S)-HpOTrE(γ) and its related isomers.

Q1: What makes the separation of 13(S)-HpOTrE(γ) isomers so challenging?

A1: The difficulty lies in their profound structural similarity. 13(S)-HpOTrE(γ) is a specific hydroperoxide derived from γ-linolenic acid.[1] However, enzymatic or auto-oxidative processes can generate a mixture of isomers that are nearly identical.[2] The primary challenges are:

• Positional Isomers: The hydroperoxy (-OOH) group can attach at different carbons on the fatty acid backbone (e.g., 9-HpOTrE vs. 13-HpOTrE).[3]

• Stereoisomers (Enantiomers): The chiral center at the carbon bearing the hydroperoxy group can exist in either an 'S' or 'R' configuration (e.g., 13(S)-HpOTrE vs. 13(R)-HpOTrE).[4]

• Geometric Isomers: The double bonds within the carbon chain can have different cis/trans (Z/E) configurations.[4]

These subtle structural differences result in very similar physicochemical properties, leading to minimal differences in retention times on standard HPLC columns and frequent co-elution.

Q2: Should I use Normal-Phase (NP) or Reversed-Phase (RP) HPLC for this separation?

A2: The choice of chromatographic mode is critical and depends on the specific isomers you need to separate.

• Normal-Phase (NP) HPLC is generally superior for separating positional and stereoisomers of lipid hydroperoxides. [5][6] The stationary phase (e.g., bare silica or polar-functionalized) interacts with the polar head group of the analyte (the carboxylic acid and hydroperoxide). This allows NP-HPLC to better discriminate the subtle differences in the spatial orientation of these polar functional groups, which is key for resolving stereoisomers.[7]

• Reversed-Phase (RP) HPLC separates primarily based on hydrophobicity. [8] While excellent for separating fatty acids by chain length and degree of unsaturation, it is less effective at resolving isomers where the primary difference is stereochemistry or the position of a functional group on an otherwise identical carbon backbone.[9] However, RP-HPLC can be useful for separating geometric (cis/trans) isomers and is often more compatible with mass spectrometry (MS) detectors due to the aqueous-organic mobile phases used.[10]

Recommendation: For resolving the full profile of 13(S)-HpOTrE(γ) isomers, especially enantiomers, start with Normal-Phase HPLC. If your primary interest is in separating cis/trans isomers or if MS compatibility is the highest priority, an optimized RP-HPLC method can be developed.

Q3: What are good starting points for column and mobile phase selection?

A3: A logical starting point is crucial for efficient method development. The table below provides validated starting conditions based on established lipid separation principles.

Parameter	Normal-Phase (NP) Recommendation	Reversed-Phase (RP) Recommendation
Stationary Phase	Chiral Stationary Phase (CSP): Pirkle-type (e.g., (R,R)-Whelk-O 1, DNBPG) or polysaccharide-based.[11][12][13] For positional isomers, a high-purity silica column (2-5 µm) is a good start.	C18 or C30 Phase: C30 phases offer enhanced shape selectivity for structurally related isomers.[14] Use columns with high carbon load and end-capping.
Mobile Phase A	n-Hexane (HPLC Grade)	Water with 0.1% Formic Acid or Acetic Acid
Mobile Phase B	Isopropanol (IPA) or Ethanol	Acetonitrile or Methanol with 0.1% Formic Acid or Acetic Acid
Typical Gradient	0.5% to 5% IPA in Hexane over 20-30 min	50% to 95% Acetonitrile in Water over 20-30 min
Flow Rate	0.5 - 1.5 mL/min (for 4.6 mm ID column)	0.5 - 1.5 mL/min (for 4.6 mm ID column)
Detection	UV at 235 nm (for conjugated dienes in hydroperoxides)[15]	UV at 235 nm[15] or Mass Spectrometry (MS)

Causality: In NP-HPLC, the non-polar hexane is the weak solvent, and the polar alcohol (IPA) is the strong solvent that elutes the analytes. A very shallow gradient is required to separate the closely related isomers. In RP-HPLC, the acidic modifier ensures the carboxylic acid group is protonated, leading to better peak shape.

Q4: How do I systematically optimize the gradient to improve resolution?

A4: A "scouting gradient" is the first step to understand your sample's behavior.[16] From there, a systematic approach is necessary. The goal is to find the "sweet spot" where the gradient slope is shallow enough to allow for separation but steep enough to elute peaks in a reasonable time with good peak shape.

This process involves iteratively adjusting one parameter at a time, assessing its impact on the critical pair (the two peaks with the lowest resolution), and refining the method. A detailed workflow is provided in the Experimental Protocols section and visualized in the diagram below.

Caption: A systematic workflow for HPLC gradient optimization.

Part 2: Troubleshooting Guide - Addressing Specific Separation Issues

This section provides solutions to common problems encountered during the analysis of 13(S)-HpOTrE(γ) isomers.

Problem: I see peak splitting or shoulders on my main peak. Is this an unresolved isomer?

Answer: It's possible, but first, you must rule out chromatographic artifacts.[17]

• Confirm Co-elution vs. Artifact: Reduce your injection volume by 50-75%. If the shoulder resolves into a distinct second peak, you are likely seeing two closely eluting compounds (isomers).[17] If the peak shape remains split regardless of concentration, the issue is more likely an artifact.

• Check for Sample Solvent Mismatch: The solvent used to dissolve your sample must be weaker than or identical to the initial mobile phase. Injecting a sample in a stronger solvent (e.g., pure isopropanol in a hexane-based mobile phase) will cause the sample band to spread at the column inlet, leading to split or broad peaks. Solution: Evaporate your sample to dryness under nitrogen and reconstitute it in the initial mobile phase (e.g., 99.5% hexane / 0.5% isopropanol).

• Rule out Column Issues: A blocked frit or a void at the head of the column can physically split the sample band. Solution: First, disconnect the column and flush the system to ensure there are no blockages. If the problem persists, reverse-flush the column according to the manufacturer's instructions. If this fails, the column may need replacement.[18]

Problem: My peaks are broad and tailing, compromising resolution.

Answer: Peak tailing is often caused by unwanted secondary interactions or issues with the mobile phase.

• Acidify the Mobile Phase (RP-HPLC): For reversed-phase separations, the carboxylic acid group on HpOTrE can interact with residual silanols on the silica backbone, causing tailing. Solution: Ensure your mobile phase contains a small amount of acid (0.05-0.1% formic or acetic acid) to keep the analyte fully protonated and minimize these secondary interactions.[10]

• Check for Sample Overload: Injecting too much mass onto the column can saturate the stationary phase, leading to fronting or tailing. Solution: Prepare a dilution series of your sample (e.g., 1:2, 1:5, 1:10) and inject them. Identify the concentration at which peak shape becomes symmetrical.

• Consider Metal Chelation: Trace metals in the sample, mobile phase, or HPLC system hardware can chelate with the analyte, causing tailing. Solution: If suspected, add a small amount of a chelating agent like EDTA to your sample or mobile phase, or use PEEK tubing and fittings if interactions with stainless steel are a concern.[10]

Problem: I have co-eluting peaks and cannot achieve baseline separation (Resolution < 1.5).

Answer: Improving resolution requires manipulating the three factors of the resolution equation: selectivity (α), efficiency (N), and retention factor (k).

• Change the Organic Modifier (Selectivity): The choice of strong solvent can alter selectivity. In NP-HPLC, switching from isopropanol to ethanol can change the polar interactions and may resolve your critical pair. In RP-HPLC, switching from acetonitrile to methanol can alter hydrophobic and dipole-dipole interactions.

• Decrease the Gradient Slope (Retention & Selectivity): This is the most powerful tool for improving the separation of closely eluting peaks in a gradient method. A shallower gradient increases the effective retention time and allows more time for the two analytes to separate. Solution: If your initial gradient is 1% B/min, try reducing it to 0.5% B/min or even 0.2% B/min across the elution window of your target isomers.[19]

• Optimize Temperature (Selectivity & Efficiency): Temperature affects mobile phase viscosity and mass transfer kinetics. Increasing the temperature typically sharpens peaks (improves efficiency) but may decrease retention and alter selectivity. Solution: Systematically test different column temperatures (e.g., 25°C, 35°C, 45°C) to see how it impacts the resolution of your critical pair. Be cautious, as lipid hydroperoxides can be thermally labile.

• Change the Stationary Phase (Selectivity): If the above steps fail, the column chemistry may not be suitable. This is the most significant change you can make to selectivity. If using a standard silica column in NP, switch to a chiral stationary phase. If using a C18 in RP, try a C30 or a phenyl-hexyl phase to introduce different interaction mechanisms (shape selectivity, π-π interactions).

Part 3: Detailed Experimental Protocols

Protocol 1: Systematic Gradient Optimization for NP-HPLC Separation of HpOTrE Isomers

This protocol provides a step-by-step workflow for developing a robust separation method.

• System Preparation:

  • Install a chiral HPLC column (e.g., Daicel Chiralpak series or a Pirkle-type column).

  • Prepare Mobile Phase A: HPLC-grade n-Hexane.

  • Prepare Mobile Phase B: HPLC-grade Isopropanol (IPA).

  • Set the column temperature to 25°C.

  • Set the UV detector to 235 nm.

• Initial Scouting Gradient:

  • Program a broad linear gradient: 0.5% IPA to 10% IPA over 20 minutes at 1.0 mL/min.

  • Inject your isomer standard mixture or sample.

  • Identify the approximate elution time and %IPA for your peaks of interest.

• Gradient Refinement (Focusing the Gradient):

  • Based on the scouting run, design a new, shallower gradient focused on the elution window. For example, if peaks eluted between 5% and 7% IPA:

    • New Gradient: Start at 4% IPA, ramp to 8% IPA over 30 minutes. This reduces the slope from ~0.5%/min to ~0.13%/min.

  • Inject the sample and assess the resolution (Rs) between the most closely eluting peaks (the "critical pair").

• Iterative Optimization:

  • If Resolution < 1.5: Further decrease the gradient slope. For the example above, try ramping from 4.5% to 7.5% IPA over 40 minutes.

  • If peaks are too broad: Increase the flow rate slightly (e.g., to 1.2 mL/min) to reduce on-column diffusion, or moderately increase temperature (to 30-35°C) to improve mass transfer kinetics.

  • If retention is too long: Introduce a steep ramp-up and column flush step after your last peak of interest has eluted to shorten the overall run time.

• Final Method Validation:

  • Once Rs ≥ 1.5 is achieved, perform multiple injections to confirm retention time and peak area reproducibility.

  • Conduct a system suitability test (see Protocol 2).

Protocol 2: System Suitability Test (SST)

An SST ensures your chromatographic system is performing adequately for the intended analysis. It should be run before any sample batch analysis.

• Prepare an SST Standard: Create a solution containing known HpOTrE isomers, or use a well-characterized sample where the critical pair is present.

• Perform 5-6 Replicate Injections: Run the SST standard using your final optimized method.

• Calculate Key Metrics and Set Acceptance Criteria:

  • Resolution (Rs): For the critical peak pair, Rs should be ≥ 1.5.

  • Tailing Factor (Tf): For all peaks of interest, Tf should be between 0.9 and 1.5.

  • Relative Standard Deviation (%RSD) of Retention Time: Should be ≤ 1.0%.

  • %RSD of Peak Area: Should be ≤ 2.0%.

• Documentation: Record all SST results. If any parameter fails, investigate and resolve the issue (e.g., remake mobile phase, check for leaks, replace guard column) before proceeding with sample analysis.

References

• Oliw, E. H. (2014). Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases. In Prostaglandins and Related Lipids (pp. 85-95). Humana Press. [Link][11][12][13]

• Hui, S. P., & Kurosawa, T. (2015). Evaluation of Lipid Peroxidation Process Using MS/MS, HPLC-MS/MS, and Chiral Stationary Phase-HPLC-MS/MS. Journal of the Japan Oil Chemists' Society, 64(1), 17-24. [Link][2]

• Christie, W. W. (n.d.). The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library. Retrieved from [Link][7]

• Reddanna, P., et al. (1990). Nonradiometric HPLC measurement of 13(S)-hydroxyoctadecadienoic acid from rat tissues. Analytical Biochemistry, 190(2), 292-297. [Link][5]

• Cenmed Enterprises. (n.d.). 13 Hpotre(R). Retrieved from [Link][1]

• PubChem. (n.d.). (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid. Retrieved from [Link][4]

• Element Lab Solutions. (n.d.). HPLC Gradient in reverse phase chromatography. Retrieved from [Link][19]

• Mastelf. (2025). How to Optimize HPLC Gradient Elution for Complex Samples. Retrieved from [Link][20]

• Byrdwell, W. C. (2019). Looking into Lipids. LCGC International, 32(4). [Link][10]

• AOCS Lipid Library. (n.d.). Fatty Acid Analysis by HPLC. Retrieved from [Link][9]

• Separation Science. (n.d.). Peak Splitting in HPLC: Causes and Solutions. Retrieved from [Link][17]

• Galano, A., et al. (2020). Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives. Molecules, 25(21), 5023. [Link][15]

• LCGC International. (n.d.). Understanding Gradient HPLC. Retrieved from [Link][16]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Retrieved from [Link]

• Waters Corporation. (n.d.). What are common causes of peak splitting when running an LC column?. Retrieved from [https://support.waters.com/KB_Inf/ sintomi/Symptom_Resolution/WKB194672_What_are_common_causes_of_peak_splitting_when_running_an_LC_column]([Link] sintomi/Symptom_Resolution/WKB194672_What_are_common_causes_of_peak_splitting_when_running_an_LC_column)[18]

• MAC-MOD Analytical. (n.d.). Guidebook on Reversed Phase Chemistries & Utilizing Selectivity for HPLC Separations. Retrieved from [Link][14]

• Lee, H., et al. (2023). Phospholipid Profiling: A Computationally Assisted LC-HRMS Approach in Lecithin. Molecules, 28(15), 5789. [Link][8]

Sources

• 1. cenmed.com [cenmed.com]
• 2. Evaluation of Lipid Peroxidation Process Using MS/MS, HPLC-MS/MS, and Chiral Stationary Phase-HPLC-MS/MS [jstage.jst.go.jp]
• 3. caymanchem.com [caymanchem.com]
• 4. (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid | C18H30O4 | CID 5497123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. aocs.org [aocs.org]
• 8. Phospholipid Profiling: A Computationally Assisted LC-HRMS Approach in Lecithin [mdpi.com]
• 9. aocs.org [aocs.org]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. core.ac.uk [core.ac.uk]
• 14. mac-mod.com [mac-mod.com]
• 15. mdpi.com [mdpi.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. sepscience.com [sepscience.com]
• 18. support.waters.com [support.waters.com]
• 19. elementlabsolutions.com [elementlabsolutions.com]
• 20. mastelf.com [mastelf.com]

challenges in the quantification of lipid hydroperoxides like 13(S)-HpOTrE(gamma)

Welcome to the technical support center for the analysis of lipid hydroperoxides. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of quantifying labile molecules like 13(S)-Hydroperoxyoctadecatrienoic acid (13(S)-HpOTrE(gamma)). As primary products of lipid peroxidation, accurate measurement of these analytes is critical for understanding oxidative stress in various biological and pathological processes.[1][2][3]

This resource provides in-depth, experience-driven answers to common challenges, detailed troubleshooting guides, and validated protocols to enhance the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Section 1: The Stability Problem - Why are my lipid hydroperoxide levels so low or variable?

Q1: I suspect significant sample degradation during preparation. What is the primary cause and how can I prevent it?

A1: The primary cause of degradation is the inherent chemical instability of the hydroperoxide (-OOH) group. This group is highly susceptible to reduction to a more stable hydroxyl (-OH) group (e.g., converting 13(S)-HpOTrE to 13(S)-HOTrE), or decomposition catalyzed by heat, light, and transition metals.[1] Free radicals generated during decomposition can initiate further lipid peroxidation, consuming your analyte and creating a cascade of secondary oxidation products.[1]

Causality-Driven Prevention Strategy: To maintain the integrity of lipid hydroperoxides, you must inhibit these degradation pathways from the moment of sample collection.

• Immediate Antioxidant Addition: Upon collection, immediately add an antioxidant cocktail to your sample. A common and effective choice is butylated hydroxytoluene (BHT) and triphenylphosphine (TPP). BHT is a radical scavenger that terminates peroxidation chain reactions, while TPP can selectively reduce hydroperoxides to alcohols in a controlled manner if you intend to analyze the more stable hydroxy derivative.

• Metal Chelation: Add a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester metal ions (e.g., Fe²⁺, Cu⁺) that catalyze the decomposition of hydroperoxides.[1]

• Cold Chain Maintenance: Keep samples on ice or at 4°C at all times. All extraction solvents should be pre-chilled. Perform extractions as quickly as possible. For long-term storage, samples should be kept at -80°C under an inert gas (argon or nitrogen) to prevent autooxidation.

• Light Protection: Use amber vials or wrap tubes in aluminum foil to protect light-sensitive analytes from photolytic degradation.

Q2: My recoveries are inconsistent between extraction methods. Which method is best for lipid hydroperoxides?

A2: There is no single "best" method, as the optimal choice depends on your sample matrix (e.g., plasma, tissue, cells). However, the goal is always a rapid, cold, and oxygen-minimized extraction.

• For Plasma/Serum: A modified Folch or Bligh-Dyer extraction is standard. The key is to ensure a monophasic solvent system initially to thoroughly extract lipids, followed by phase separation to remove aqueous contaminants. Always include antioxidants like BHT in your extraction solvents. One study highlighted that avoiding contact with water-soluble materials like metals and salts during extraction is crucial to prevent decomposition.[3]

• For Tissues: Homogenization is the critical step. Avoid aggressive methods that generate heat, such as ultrasonication on high power for extended periods. Instead, use a Dounce or Potter-Elvehjem homogenizer on ice. The homogenization buffer should be deoxygenated and contain antioxidants and chelators.

• Solid-Phase Extraction (SPE): SPE is highly recommended for cleanup after initial liquid-liquid extraction. It helps remove interfering compounds from the matrix that can cause ion suppression in mass spectrometry.[3] A C18 or silica-based SPE cartridge can effectively separate lipid hydroperoxides from more polar or non-polar contaminants.

Section 2: The Analytical Challenge - How do I choose and optimize my quantification method?

Q3: What are the pros and cons of LC-MS/MS versus older methods like UV or fluorescence-based assays?

A3: While older methods have their place, for specific quantification of molecules like 13(S)-HpOTrE(gamma), LC-MS/MS is the gold standard due to its superior specificity and sensitivity.[4][5]

Method	Principle	Advantages	Disadvantages
LC-MS/MS	Chromatographic separation followed by mass-based detection and fragmentation.	High Specificity: Can distinguish between isomers (e.g., 9-HpOTrE vs. 13-HpOTrE).[4] High Sensitivity: Can detect analytes at picomole levels.[4] Rich Structural Info: Fragmentation patterns confirm identity.	High Cost & Complexity: Requires specialized equipment and expertise.[6] Matrix Effects: Susceptible to ion suppression from co-eluting compounds.[3]
HPLC-UV	Separation by HPLC with detection of conjugated dienes at ~234 nm.	Relatively simple and accessible. Good for tracking overall peroxidation trends.[4]	Low Specificity: Cannot distinguish between different hydroperoxides with conjugated dienes. Not all hydroperoxides have this chromophore. Lower Sensitivity than MS.
Ferrous Xylenol Orange (FOX) Assay	Spectrophotometric method based on the oxidation of Fe²⁺ to Fe³⁺ by hydroperoxides.[4]	Inexpensive and rapid.[4]	Prone to Interference: Affected by other oxidizing/reducing agents in the sample.[4] Low Reproducibility: Highly dependent on pH and sample matrix.[4]
Fluorescence/Chemiluminescence	Post-column derivatization or reaction that produces a light-emitting product.	Can be very sensitive.[4]	Often requires post-column reactions, adding complexity. May lack the specificity of MS.

Q4: I'm using LC-MS/MS, but my signal is weak and my peaks are broad. What should I check first?

A4: For LC-MS/MS, poor signal and peak shape for lipid hydroperoxides often stem from three areas: in-source instability, chromatographic issues, or improper MS tuning.

Troubleshooting Steps:

• In-Source Reduction/Decomposition: The high temperatures and energies in a mass spectrometer's ion source can degrade hydroperoxides.

  • Solution: Optimize source parameters. Reduce the source temperature and drying gas flow to the lowest levels that still provide adequate desolvation.

• Chromatography:

  • Mobile Phase: Use high-purity solvents (e.g., LC-MS grade). The addition of a small amount of a weak acid like formic acid or acetic acid can improve peak shape for free fatty acids.

  • Column Choice: A C18 reversed-phase column is standard. Ensure it is not contaminated. Perform a column wash or replace if necessary.

• Mass Spectrometry Tuning:

  • Derivatization: The hydroperoxide group has low ionization efficiency.[5] Chemical derivatization can improve stability and ionization.[5][7] For example, reacting the hydroperoxide with 2-methoxypropene (2-MxP) can create a more stable derivative that ionizes well in positive mode.[5][7]

  • Adduct Formation: In the absence of derivatization, try to optimize for specific adducts. The presence of alkali metals, particularly sodium, in the mobile phase can form [M+Na]⁺ adducts that yield structure-diagnostic fragment ions during MS/MS, helping to identify the position of the hydroperoxide group.[2][4]

  • MRM Transitions: Ensure you are using optimized Multiple Reaction Monitoring (MRM) transitions. Infuse a pure standard of your analyte to determine the most intense and specific precursor and product ions.

Visual Workflow & Logic Diagrams

To better illustrate the critical steps and potential pitfalls, the following diagrams outline the experimental workflow and the chemical instability of lipid hydroperoxides.

Caption: Workflow for Lipid Hydroperoxide Quantification.

Caption: Chemical Instability of 13(S)-HpOTrE.

Detailed Protocol: Extraction and Preparation for LC-MS/MS

This protocol is a self-validating system incorporating an internal standard for accurate quantification.

Materials:

• Internal Standard (IS): 13(S)-HpOTrE-d4 (or other appropriate deuterated standard)

• Antioxidant Stock: 10 mg/mL BHT in methanol

• Chelator Stock: 0.5 M EDTA solution

• Solvents: LC-MS grade methanol, chloroform, and water

• Solid-Phase Extraction (SPE) Cartridges: C18, 100 mg

Procedure:

• Sample Spiking (The Self-Validation Step):

  • To 100 µL of plasma, add 10 µL of the internal standard solution at a known concentration. This IS will account for analyte loss during extraction and for matrix effects during analysis.

  • Immediately add 5 µL of antioxidant stock and 5 µL of chelator stock. Vortex gently.

• Protein Precipitation & Initial Extraction:

  • Place the tube on ice. Add 400 µL of ice-cold methanol containing BHT (final concentration ~50 µg/mL).

  • Vortex for 30 seconds to precipitate proteins. Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new glass tube.

• Liquid-Liquid Extraction (Modified Folch):

  • To the supernatant, add 800 µL of ice-cold chloroform. Vortex for 1 minute.

  • Add 200 µL of ice-cold water. Vortex for 1 minute.

  • Centrifuge at 2,000 x g for 5 minutes at 4°C to induce phase separation.

  • Carefully collect the lower organic layer (chloroform) using a glass Pasteur pipette. This layer contains your lipids.

• Drying and Reconstitution:

  • Dry the organic extract under a gentle stream of nitrogen gas. Do not over-dry, as this can promote oxidation.

  • Reconstitute the lipid film in 100 µL of methanol/water (50:50, v/v) for SPE.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.

  • Load the reconstituted sample onto the cartridge.

  • Wash the cartridge with 1 mL of water/methanol (80:20, v/v) to remove polar impurities.

  • Elute the lipid hydroperoxides with 1 mL of methanol.

  • Dry the eluate under nitrogen and reconstitute in 50-100 µL of the initial mobile phase for LC-MS/MS analysis.

References

• Chatgilialoglu, C., et al. (2022). Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives. Molecules. Available at: [Link]

• Tyurina, Y. Y., & Kagan, V. E. (2019). Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease. Methods in Molecular Biology. Available at: [Link]

• Rani, A. Q., et al. (2021). Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry. Metabolites. Available at: [Link]

• Oliw, E. H., et al. (2017). LC-MS/MS analysis of the transformation of 13S- and 13R-HPODE and... ResearchGate. Available at: [Link]

• Shahidi, F., & Hossain, A. (2022). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Antioxidants. Available at: [Link]

• Kato, T., et al. (2021). Structural Analysis of Lipid Hydroperoxides Using Mass Spectrometry with Alkali Metals. ResearchGate. Available at: [Link]

• Devasagayam, T. P. A., et al. (2003). Methods for estimating lipid peroxidation: An analysis of merits and demerits. Indian Journal of Biochemistry & Biophysics. Available at: [Link]

• Human Metabolome Database. (2021). Showing metabocard for 13(S)-Hydroperoxylinolenic acid (HMDB0301803). HMDB. Available at: [Link]

• Ito, F., et al. (2021). Investigation of Lipoproteins Oxidation Mechanisms by the Analysis of Lipid Hydroperoxide Isomers. Antioxidants. Available at: [Link]

• Rani, A. Q., et al. (2021). Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry. MDPI. Available at: [Link]

Sources

• 1. Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Investigation of Lipoproteins Oxidation Mechanisms by the Analysis of Lipid Hydroperoxide Isomers [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Refining Purification Protocols for High-Purity 13(S)-HpOTrE(gamma)

Welcome to the technical support center for the purification of high-purity 13(S)-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid (13(S)-HpOTrE(gamma)). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the unique challenges associated with isolating this labile lipid hydroperoxide.

Introduction to 13(S)-HpOTrE(gamma)

13(S)-HpOTrE(gamma) is a hydroperoxy polyunsaturated fatty acid produced by the enzymatic action of soybean lipoxygenase-1 (LO-1) on gamma-linolenic acid (GLA)[1]. As a reactive oxygen species (ROS), it is an important signaling molecule in various physiological and pathological processes. However, its inherent instability presents significant challenges during purification and handling. This guide provides a framework for developing robust purification protocols and troubleshooting common issues to ensure the highest possible purity and stability of your final product.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the handling and purification of 13(S)-HpOTrE(gamma).

Q1: What are the primary challenges in purifying 13(S)-HpOTrE(gamma)?

A1: The primary challenges stem from the molecule's instability. The hydroperoxide moiety is susceptible to degradation via various pathways, including reduction to the corresponding alcohol (13(S)-HOTrE(gamma)), rearrangement to form epoxy-alcohols, and cleavage into smaller aldehyde and oxo-acid fragments[2]. Additionally, co-eluting impurities from the enzymatic synthesis, such as unreacted substrate and other lipoxygenase products, can be difficult to separate.

Q2: What are the ideal storage conditions for 13(S)-HpOTrE(gamma)?

A2: To minimize degradation, 13(S)-HpOTrE(gamma) should be stored as a solution in an inert solvent like ethanol at -80°C[3]. It is crucial to handle the compound under an inert atmosphere (e.g., argon or nitrogen) and in indirect light to prevent oxidation and photodegradation. All glassware and transfer tools should be meticulously cleaned and rinsed with an inert solvent before use.

Q3: What are the main impurities I should expect from the enzymatic synthesis?

A3: The enzymatic synthesis of 13(S)-HpOTrE(gamma) using soybean lipoxygenase can produce several byproducts. The most common are other positional isomers, such as 9-hydroperoxides, although the 13-isomer is predominant[4][5]. You may also find unreacted gamma-linolenic acid, and further oxidized products like 13-oxo-octadecatrienoic acid. The relative amounts of these impurities can be influenced by reaction conditions such as pH and oxygen availability.

Purification Workflow Overview

A typical purification workflow for 13(S)-HpOTrE(gamma) involves an initial extraction and cleanup step using Solid-Phase Extraction (SPE), followed by a high-resolution separation using High-Performance Liquid Chromatography (HPLC).

Caption: General purification workflow for 13(S)-HpOTrE(gamma).

Detailed Experimental Protocols

Part 1: Solid-Phase Extraction (SPE) Cleanup

This initial cleanup step is crucial for removing the bulk of unreacted substrate and polar impurities before HPLC, thereby extending column lifetime and improving resolution.

Protocol: SPE Cleanup of 13(S)-HpOTrE(gamma) from Enzymatic Synthesis

• Prepare the Sample: After the enzymatic reaction, quench it by acidifying to approximately pH 3.5 with 2M HCl[6]. Extract the lipids into an organic solvent like chloroform/methanol (2:1 v/v)[7]. Evaporate the organic solvent under a stream of nitrogen.

• SPE Cartridge Conditioning: Use a silica-based SPE cartridge. Condition the cartridge by washing with 5-10 column volumes of a non-polar solvent (e.g., hexane), followed by 5-10 column volumes of the elution solvent (e.g., a mixture of hexane and ethyl acetate). Finally, equilibrate with 5-10 column volumes of hexane.

• Sample Loading: Re-dissolve the dried lipid extract in a minimal volume of hexane and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a non-polar solvent like hexane to elute non-polar impurities, including unreacted gamma-linolenic acid. The exact volume will need to be optimized, but typically 5-10 column volumes are sufficient.

• Elution: Elute the 13(S)-HpOTrE(gamma) with a more polar solvent mixture. A gradient of ethyl acetate in hexane is effective. Start with a low percentage of ethyl acetate and gradually increase the polarity. Collect fractions and monitor by UV absorbance at 236 nm.

• Solvent Evaporation: Combine the fractions containing the product and evaporate the solvent under a stream of nitrogen. Immediately re-dissolve in cold ethanol for storage or further purification.

Part 2: Normal-Phase High-Performance Liquid Chromatography (NP-HPLC)

NP-HPLC provides excellent resolution for separating lipid isomers. A silica-based column is typically used.

Protocol: NP-HPLC Purification of 13(S)-HpOTrE(gamma)

Parameter	Recommendation
Column	Silica column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic mixture of n-hexane, isopropanol, and acetic acid
Example Gradient	n-hexane:isopropanol:acetic acid (98.3:1.6:0.1, v/v/v)
Flow Rate	1.0 mL/min
Detection	UV at 236 nm
Temperature	Ambient or controlled at a low temperature (e.g., 10-15°C) to minimize on-column degradation

Note: The exact mobile phase composition may require optimization based on your specific column and system to achieve the best separation between 13(S)-HpOTrE(gamma) and any co-eluting impurities.

Troubleshooting Guide

This section is designed to help you diagnose and resolve common issues encountered during the purification of 13(S)-HpOTrE(gamma).

Caption: Troubleshooting decision tree for SPE and HPLC purification.

In-depth Troubleshooting Q&A

Q: My HPLC chromatogram shows significant peak tailing for my 13(S)-HpOTrE(gamma) peak. What could be the cause and how do I fix it?

A: Peak tailing in normal-phase chromatography of acidic compounds like 13(S)-HpOTrE(gamma) is often due to secondary interactions with the silica stationary phase. The acidic silanol groups on the silica can interact with the carboxylic acid moiety of your analyte, leading to a "smearing" effect.

• Solution 1: Mobile Phase Modification: The most effective solution is to add a small amount of a stronger acid to your mobile phase to suppress the ionization of the silanol groups. Acetic acid is a good choice and is already included in the recommended mobile phase. You can try slightly increasing its concentration (e.g., from 0.1% to 0.2%).

• Solution 2: Sample Overload: Injecting too much sample can also lead to peak tailing. Try injecting a smaller volume or diluting your sample.

Q: I'm observing a new peak in my HPLC chromatogram after my main product peak, and I suspect it's a degradation product. How can I confirm this and prevent it?

A: The appearance of a new, often broader peak after the main product is a common sign of on-column degradation. For lipid hydroperoxides, this is often the corresponding hydroxy derivative (13(S)-HOTrE(gamma)), which is more polar and thus has a longer retention time on a normal-phase column.

• Confirmation: Collect the fraction corresponding to the new peak and analyze it by mass spectrometry. The hydroxy derivative will have a molecular weight that is 16 Da less than the hydroperoxide.

• Prevention:

  • Thoroughly Degas Mobile Phase: Dissolved oxygen in the mobile phase can contribute to oxidation. Use an in-line degasser or sparge your mobile phase with an inert gas like helium.

  • Lower the Temperature: Running the HPLC at a reduced temperature (e.g., in a cold room or with a column chiller) can significantly slow down the degradation process.

  • Use Metal-Free Systems: Metal ions can catalyze the decomposition of hydroperoxides. If possible, use a biocompatible HPLC system with PEEK tubing and fittings to minimize contact with metal surfaces.

Purity Assessment and Identity Confirmation

Accurate assessment of purity and confirmation of the product's identity are critical final steps.

Technique	Purpose	Expected Results for 13(S)-HpOTrE(gamma)
HPLC-UV	Purity assessment and quantification	A single, sharp peak at 236 nm. Purity is determined by the peak area percentage.
Mass Spectrometry (MS)	Molecular weight confirmation	The expected molecular weight is 310.4 g/mol . In negative ion mode ESI-MS, you would expect to see the [M-H]⁻ ion at m/z 309.4.
¹H and ¹³C NMR	Structural confirmation	Specific chemical shifts and coupling constants will confirm the structure, including the position and stereochemistry of the hydroperoxide group. While a full spectral assignment for the gamma isomer is not readily available in the literature, comparison with related compounds can provide strong evidence of the correct structure.

Concluding Remarks

The successful purification of high-purity 13(S)-HpOTrE(gamma) requires careful attention to detail, particularly concerning the compound's inherent instability. By implementing the robust protocols and systematic troubleshooting approaches outlined in this guide, researchers can significantly improve the yield, purity, and reproducibility of their purification efforts. Always remember to work quickly, at low temperatures, and under an inert atmosphere whenever possible to preserve the integrity of this valuable lipid mediator.

References

• de Graaf, R. A., & Behar, K. L. (2014). State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo: A Practical Guide. NMR in Biomedicine, 27(7), 789–805. [Link]

• Abe, T., et al. (2021). Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry. Metabolites, 11(5), 304. [Link]

• Wang, S., et al. (2018). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science and Technology, 38(4), 651-657. [Link]

• Loidl-Stahlhofen, A., Spiteller, G., & Scheper, T. (1995). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE). Fresenius' journal of analytical chemistry, 352(3-4), 436-440. [Link]

• Ibusuki, D., et al. (2008). Preparation of pure lipid hydroperoxides. Journal of lipid research, 49(11), 2467-2476. [Link]

• Spiteller, G. (2005). Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives. Journal of the American Oil Chemists' Society, 82(9), 613-627. [Link]

• Drouet, P., et al. (1994). Biocatalytic large-scale production of 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoic acid. Enzyme and Microbial Technology, 16(10), 860-864. [Link]

• Zabel, U., et al. (2017). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. Catalysts, 7(12), 384. [Link]

• Gardner, H. W. (1989). Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1001(3), 274-281. [Link]

• Spyros, A., & Dais, P. (2020). DFT Calculations of 1H- and 13C-NMR Chemical Shifts of Geometric Isomers of Conjugated Linoleic Acid (18:2 ω-7) and Model Compounds in Solution. Molecules, 25(16), 3658. [Link]

• Busemann, A., et al. (1996). Analysis of oxylipins by high-performance liquid chromatography with evaporative light-scattering detection and particle beam-mass spectrometry. Journal of Chromatography A, 743(1), 125-135. [Link]

• Gardner, H. W., & Salch, Y. P. (1995). Characterization of a C-5,13-Cleaving Enzyme of 13(S)-Hydroperoxide of Linolenic Acid by Soybean Seed. Plant Physiology, 108(3), 1211–1218. [Link]

• Stenutz, R., et al. (2003). Complete 1H and 13C NMR chemical shift assignments of mono- to tetrasaccharides as basis for NMR chemical shift predictions of oligo- and polysaccharides using the computer program CASPER. Carbohydrate research, 338(16), 1751-1762. [Link]

• Sergeant, S., et al. (2016). Gamma-linolenic acid, Dihommo-gamma linolenic, Eicosanoids and Inflammatory Processes. European journal of pharmacology, 785, 77-86. [Link]

• Holman, T. R., et al. (2014). SUBSTRATE SPECIFICITY EFFECTS OF LIPOXYGENASE PRODUCTS AND INHIBITORS ON SOYBEAN LIPOXYGENASE-1. Archives of biochemistry and biophysics, 545, 40-46. [Link]

• Grechkin, A., et al. (2023). Discovery of α-Linolenic Acid 16(S)-Lipoxygenase: Cucumber (Cucumis sativus L.) Vegetative Lipoxygenase 3. International Journal of Molecular Sciences, 24(16), 12903. [Link]

• Chem Ed. (2021, February 5). How to predict 1H/ 13C NMR shifts | Easy way | Solve any molecule [Video]. YouTube. [Link]

• Kim, J. H., et al. (2020). Catalytic characterization of heterodimeric linoleate 13S-lipoxygenase from black soybean (Glycine max (L.) Merr.). Enzyme and Microbial Technology, 141, 109595. [Link]

• Gata, A. (2007). Identification of Soybean Lipoxygenase Products by Gas Chromatography-Mass Spectrometry (GC-MS). Cornerstone: A Collection of Scholarly and Creative Works for Minnesota State University, Mankato, 1-28. [Link]

• Porter, C. J., et al. (2014). A Simple Quantitative Approach for the Determination of Long and Medium Chain Lipids in Bio-relevant Matrices by High Performance Liquid Chromatography with Refractive Index Detection. The AAPS journal, 16(5), 963–972. [Link]

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. caymanchem.com [caymanchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cornerstone.lib.mnsu.edu [cornerstone.lib.mnsu.edu]
• 6. dspace.library.uu.nl [dspace.library.uu.nl]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Support Center: Enhancing the Sensitivity of 13(S)-HpOTrE(γ) Detection

Welcome to the technical support center for the detection of 13(S)-hydroperoxyoctadecatrienoic acid (13(S)-HpOTrE(γ)). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of quantifying this specific lipid mediator. As a labile hydroperoxide, 13(S)-HpOTrE(γ) presents unique analytical challenges due to its low endogenous concentrations, inherent instability, and susceptibility to matrix effects.[1][2][3] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you enhance the sensitivity and reliability of your measurements.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the analysis of 13(S)-HpOTrE(γ).

Q1: What is 13(S)-HpOTrE(γ) and why is it difficult to measure?

A1: 13(S)-HpOTrE(γ) is a monohydroperoxy polyunsaturated fatty acid derived from the enzymatic oxygenation of γ-linolenic acid by lipoxygenases.[4] Its measurement is challenging due to several factors:

• Instability: The hydroperoxide group is chemically reactive and prone to degradation, making the molecule sensitive to sample handling, extraction conditions, and temperature.

• Low Abundance: It is often present at very low concentrations in biological matrices, requiring highly sensitive analytical methods.[1]

• Isomeric Complexity: The presence of numerous isomers with the same mass can interfere with accurate quantification if not properly separated chromatographically.[5]

• Matrix Effects: Biological samples are complex mixtures that can suppress or enhance the ionization of 13(S)-HpOTrE(γ) in mass spectrometry-based assays, leading to inaccurate results.[1][2]

Q2: What are the primary methods for detecting 13(S)-HpOTrE(γ)?

A2: The most common and robust methods for the sensitive and specific quantification of 13(S)-HpOTrE(γ) are:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for oxylipin analysis, offering high sensitivity and specificity through the separation of isomers and the use of specific mass transitions (Multiple Reaction Monitoring - MRM).[5][6]

• Enzyme-Linked Immunosorbent Assay (ELISA): ELISA kits provide a high-throughput method for quantification, though they may be susceptible to cross-reactivity with structurally similar molecules.[1][7]

• Fluorescent Probes: While less common for specific quantification of 13(S)-HpOTrE(γ), fluorescent probes can be used to detect lipid hydroperoxides in general, offering a tool for cellular imaging and in vitro assays.[8][9]

Q3: How critical is sample preparation for accurate 13(S)-HpOTrE(γ) analysis?

A3: Sample preparation is arguably the most critical step for reliable quantification. Improper handling can lead to artificial generation or degradation of 13(S)-HpOTrE(γ). Key considerations include immediate processing or flash-freezing of samples, the addition of antioxidants (e.g., butylated hydroxytoluene - BHT) to prevent auto-oxidation, and efficient extraction methods like solid-phase extraction (SPE) to remove interfering matrix components.[10]

Troubleshooting Guide: LC-MS/MS Detection

LC-MS/MS is the preferred method for accurate 13(S)-HpOTrE(γ) quantification. However, its sensitivity can be compromised by several factors. This guide provides solutions to common issues.

Problem 1: Low or No Signal for 13(S)-HpOTrE(γ)

Q: I am not seeing a peak for my 13(S)-HpOTrE(γ) standard or in my samples. What should I check?

A: A lack of signal can stem from issues with the analyte itself, the sample preparation, or the instrument settings.

Probable Causes & Step-by-Step Solutions:

• Analyte Degradation:

  • Cause: 13(S)-HpOTrE(γ) is unstable and can degrade if not handled properly.

  • Solution:

    • Ensure the standard has been stored correctly at -80°C and has not undergone multiple freeze-thaw cycles.

    • Prepare fresh working solutions of the standard in a suitable solvent like ethanol.

    • During sample preparation, keep samples on ice at all times and work quickly.

• Inefficient Extraction:

  • Cause: The extraction protocol may not be effectively isolating 13(S)-HpOTrE(γ) from the sample matrix.

  • Solution:

    • Optimize your solid-phase extraction (SPE) protocol. A mixed-mode SPE (combining reversed-phase and ion exchange) can be very effective at cleaning up complex samples.[11]

    • Ensure the pH of the sample is adjusted correctly before loading onto the SPE cartridge to ensure proper retention of the acidic 13(S)-HpOTrE(γ).

• Suboptimal MS/MS Parameters:

  • Cause: The mass spectrometer is not tuned correctly to detect the specific parent and product ions of 13(S)-HpOTrE(γ).

  • Solution:

    • Infuse a fresh standard solution directly into the mass spectrometer to optimize the precursor ion and fragment ions (MRM transitions).

    • Optimize collision energy for each transition to maximize fragment ion intensity.[12] Software tools from instrument vendors can automate this process.

Table 1: Typical MRM Transitions for 13(S)-HpOTrE(γ) (as the [M-H]⁻ ion)

Precursor Ion (m/z)	Product Ion (m/z)	Typical Collision Energy (eV)	Notes
309.2	171.1	15-25	Primary quantifying ion, corresponds to cleavage at the hydroperoxide group.
309.2	113.1	20-30	Qualifying ion, provides structural confirmation.

Note: Optimal collision energies are instrument-dependent and should be determined empirically.

Problem 2: Poor Peak Shape and High Background Noise

Q: My 13(S)-HpOTrE(γ) peak is broad, tailing, or the baseline is very noisy. How can I improve this?

A: Poor chromatography and high background are often due to matrix effects or issues with the LC method.

Probable Causes & Step-by-Step Solutions:

• Matrix Effects:

  • Cause: Co-eluting compounds from the biological matrix are suppressing or erratically enhancing the ionization of your analyte.[2]

  • Solution:

    • Improve Sample Cleanup: Use a more rigorous SPE protocol.[11]

    • Modify Chromatography: Adjust the gradient to better separate 13(S)-HpOTrE(γ) from interfering compounds.

    • Dilute the Sample: A simple 2- to 10-fold dilution of the final extract can sometimes mitigate matrix effects without losing the analyte signal below the limit of quantification.[5]

• Suboptimal Chromatography:

  • Cause: The analytical column and mobile phase are not providing adequate separation.

  • Solution:

    • Column Choice: Use a C18 column with a small particle size (e.g., <2 µm) for high-resolution separation.

    • Mobile Phase: Ensure the mobile phase contains a weak acid (e.g., 0.1% formic acid or acetic acid) to ensure consistent protonation of 13(S)-HpOTrE(γ) for good peak shape in reversed-phase chromatography.

    • Gradient Optimization: Start with a lower percentage of organic solvent to ensure good retention of the analyte on the column and a gradual increase to elute it as a sharp peak.

• Use of an Appropriate Internal Standard:

  • Cause: Variations in extraction efficiency and matrix effects are not being corrected for.

  • Solution:

    • Incorporate a stable isotope-labeled internal standard (e.g., 13C-labeled 13(S)-HpOTrE(γ)) into your samples before extraction.[13][14][15] This is the most reliable way to correct for sample-to-sample variability and matrix effects.

Workflow for Mitigating Matrix Effects

Caption: A decision tree for troubleshooting matrix effects.

Troubleshooting Guide: ELISA Detection

ELISA offers a convenient alternative to LC-MS/MS but requires careful optimization to ensure accuracy.

Problem 1: Weak or No Signal

Q: My standard curve is flat, and my samples are not showing any signal. What could be the issue?

A: A lack of signal in an ELISA is often due to reagent issues or procedural errors.

Probable Causes & Step-by-Step Solutions:

• Reagent Problems:

  • Cause: Reagents may be expired, improperly stored, or incorrectly prepared.

  • Solution:

    • Check the expiration dates on all kit components.[16]

    • Ensure all reagents were brought to room temperature before use, as recommended by the manufacturer.[16]

    • Verify that all dilutions were calculated and performed correctly.

• Procedural Errors:

  • Cause: Steps in the protocol may have been missed or performed incorrectly.

  • Solution:

    • Confirm that all reagents were added in the correct order.

    • Ensure incubation times and temperatures were followed precisely. Inadequate incubation can lead to incomplete binding.

    • Check your pipetting technique to ensure accurate volumes were added to each well.[16]

Problem 2: High Background

Q: The absorbance in my blank wells is very high, making it difficult to get a good standard curve.

A: High background is typically caused by non-specific binding of antibodies or substrate issues.

Probable Causes & Step-by-Step Solutions:

• Insufficient Washing:

  • Cause: Unbound antibodies and reagents are not being adequately removed.

  • Solution:

    • Increase the number of wash steps or the volume of wash buffer.

    • Ensure that the wells are completely aspirated after each wash.

• Cross-Reactivity:

  • Cause: The antibody may be binding to other structurally similar molecules in the sample matrix.

  • Solution:

    • Review the manufacturer's data on antibody cross-reactivity. Some kits for related compounds like 13(S)-HODE may show cross-reactivity.[7][17]

    • Purify your sample using SPE prior to running the ELISA to remove potential cross-reacting lipids.[1]

• Substrate Issues:

  • Cause: The substrate solution may be contaminated or was exposed to light.

  • Solution:

    • Use fresh, colorless substrate. Discard any substrate that has a blue tinge.

    • Perform the substrate incubation step in the dark.[18]

ELISA Troubleshooting Flowchart

Caption: Common ELISA problems and their primary causes.

References

• Biomatik. (2023, September 22). Troubleshooting Common Issues In Elisa Kits: Tips And Strategies. Retrieved from [Link]

• Forensic RTI. (2024). Selecting and optimizing transitions for LC-MS/MS methods. Retrieved from [Link]

• Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024. Retrieved from [Link]

• Zhang, X., et al. (2021). High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples. Frontiers in Chemistry, 9, 730930. [Link]

• Su, C., et al. (2018). LC-MS/MS analysis of the transformation of 13S-and 13R-HPODE and 13S-and 13R-HPOTrE by recombinant EGE81451 (B. dermatitidis). ResearchGate. Retrieved from [Link]

• PubChem. (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid. Retrieved from [Link]

• ResearchGate. A novel fluorescent probe with high sensitivity and selective detection of lipid hydroperoxides in cells. Retrieved from [Link]

• Biocompare. 13(S)-HODE ELISA Kits. Retrieved from [Link]

• Agilent Technologies. Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets. Retrieved from [Link]

• LGC Group. Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link]

• ResearchGate. Polarity-sensitive dual emissive fluorescent carbon dots as highly specific targeting probes for lipid droplets in live cells. Retrieved from [Link]

• Waters Corporation. (2010). Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Recent progress in the development of fluorescent probes for imaging pathological oxidative stress. RSC Publishing. Retrieved from [Link]

• ResearchGate. Does the ELISA appropriate method for measure of Lipid mediators derived from Omega-3 Fatty acids such as Resolvins?. Retrieved from [Link]

• Zenodo. Technical recommendations for liquid chromatography mass spectrometry analysis of oxylipins. Retrieved from [Link]

• National Institutes of Health. (2022). Imaging of Lipid Peroxidation-Associated Chemiluminescence in Plants: Spectral Features, Regulation and Origin of the Signal in Leaves and Roots. PMC. Retrieved from [Link]

• PubMed Central. (2023). Species-specific optimization of oxylipin ionization in LC–MS: a design of experiments approach to improve sensitivity. National Institutes of Health. Retrieved from [Link]

• Agilent Technologies. Automated MRM Method Optimizer for Peptides. Retrieved from [Link]

• ResearchGate. (2023). Technical recommendations for analyzing oxylipins by liquid chromatography–mass spectrometry. Retrieved from [Link]

• National Institutes of Health. (2017). An overview of methods using 13C for improved compound identification in metabolomics and natural products. PMC. Retrieved from [Link]

• National Institutes of Health. (2019). Improved ELISA for linoleate-derived diols in human plasma utilizing a polyHRP-based secondary tracer. PMC. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Fluorescent probes for superresolution imaging of lipid domains on the plasma membrane. Chemical Science. Retrieved from [Link]

• Chromatography Today. Drug Bioanalysis by LC-MS: some pragmatic solutions to commonly occurring problems. Retrieved from [Link]

• Human Metabolome Database. Showing metabocard for 13(S)-Hydroperoxylinolenic acid (HMDB0301803). Retrieved from [Link]

• National Institutes of Health. (2020). Quantifying Fluorescence Lifetime Responsiveness of Environment-Sensitive Probes for Membrane Fluidity Measurements. PMC. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst. Retrieved from [Link]

• MDPI. (2023). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. International Journal of Molecular Sciences. Retrieved from [Link]

• Waters Corporation. (2022). Automated MRM Transition Optimization Using waters_connect for Quantitation Software. Retrieved from [Link]

• The University of Queensland. (2014). Strategies for the detection and elimination of matrix effects in quantitative LC-MS analysis. UQ eSpace. Retrieved from [Link]

• LIBIOS. 13C Labeled internal standards. Retrieved from [Link]

• The University of Queensland. (2020). Advances in the Development of Fluorescence Probes for Cell Plasma Membrane Imaging. UQ eSpace. Retrieved from [Link]

• MDPI. (2023). A Novel Fluorescent Probe for the Detection of Hydrogen Peroxide. Molecules. Retrieved from [Link]

• CORE. (2023). Technical recommendations for analyzing oxylipins by liquid chromatography–mass spectrometry. Retrieved from [Link]

• National Institutes of Health. (2024). Polarity-sensitive dual emissive fluorescent carbon dots as highly specific targeting probes for lipid droplets in live cells. PMC. Retrieved from [Link]

• National Institutes of Health. (2024). Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate. PMC. Retrieved from [Link]

• ResearchGate. In-depth characterization of the fluorescent signal of HyPer, a probe for hydrogen peroxide, in bacteria exposed to external oxidative stress. Retrieved from [Link]

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Technical Support Center: Method Refinement for Reproducible 13(S)-HpOTrE(γ) Measurements

Welcome to the technical support center for the reproducible measurement of 13(S)-hydroperoxyoctadecatrienoic acid (13(S)-HpOTrE(γ)). This guide is designed for researchers, scientists, and drug development professionals to address the common challenges and nuances associated with the quantification of this labile lipid hydroperoxide. By integrating established best practices with in-depth scientific explanations, this resource aims to empower you to refine your analytical methods, troubleshoot effectively, and generate high-quality, reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is 13(S)-HpOTrE(γ) and why is it difficult to measure accurately?

A1: 13(S)-HpOTrE(γ) is a hydroperoxy polyunsaturated fatty acid produced from γ-linolenic acid by the action of lipoxygenase enzymes.[1] Its measurement is challenging due to the inherent instability of the hydroperoxide group (-OOH). This functional group is susceptible to degradation via various pathways, including reduction to the more stable hydroxyl analog (13(S)-HOTrE), or decomposition into reactive aldehydes and other secondary oxidation products. This instability can lead to underestimation of the true concentration and high variability in measurements if samples are not handled and processed with extreme care.

Q2: Should I measure 13(S)-HpOTrE(γ) directly or its reduced form, 13(S)-HOTrE?

A2: While direct measurement of 13(S)-HpOTrE(γ) is possible, it is often fraught with difficulty due to its instability. A widely accepted and more robust approach is to perform a chemical reduction of the hydroperoxide to its corresponding stable alcohol, 13(S)-hydroxyoctadecatrienoic acid (13(S)-HOTrE), immediately after sample collection or extraction.[2] This strategy minimizes artefactual degradation during sample preparation and analysis, leading to more reproducible results. The total concentration of 13(S)-HOTrE post-reduction is then considered a reliable measure of the initial amount of 13(S)-HpOTrE(γ) in the sample.

Q3: What is the most significant source of error in 13(S)-HpOTrE(γ) measurements?

A3: The most significant source of error is artefactual oxidation, which can occur at multiple stages of the experimental workflow. Autoxidation of polyunsaturated fatty acids in the sample can be initiated by exposure to air, light, and trace metal ions, leading to the non-enzymatic formation of lipid hydroperoxides, including isomers of HpOTrE. This can artificially inflate the measured levels of the analyte. Therefore, meticulous sample handling, including the use of antioxidants and inert atmospheres, is paramount.

Q4: Is chiral separation necessary for my analysis?

A4: The necessity of chiral separation depends on the specific research question. 13(S)-HpOTrE(γ) is a specific stereoisomer. If your goal is to distinguish the enzymatically produced 13(S)-enantiomer from other isomers that may be formed non-enzymatically (which often occur as racemic mixtures), then chiral chromatography is essential.[3] This technique allows for the separation of enantiomers, providing a more accurate picture of the specific biological processes being investigated.

Troubleshooting Guide

This section addresses specific issues that may arise during the analysis of 13(S)-HpOTrE(γ) and its derivatives.

Issue 1: Low or No Analyte Signal

Potential Cause	Troubleshooting Action	Scientific Rationale
Analyte Degradation	1. Ensure immediate addition of antioxidants (e.g., BHT, triphenylphosphine) upon sample collection. 2. Perform all sample preparation steps on ice and under dim light. 3. Consider immediate chemical reduction to 13(S)-HOTrE post-extraction.	The hydroperoxide group is highly susceptible to degradation. Antioxidants inhibit free radical chain reactions, while cold temperatures and protection from light slow down oxidative processes.
Poor Extraction Recovery	1. Optimize the solid-phase extraction (SPE) protocol. Ensure the correct sorbent (e.g., C18) and elution solvents are used. 2. Verify the pH of the sample before loading onto the SPE cartridge.	Eicosanoids are typically extracted most efficiently from acidified aqueous matrices onto a nonpolar stationary phase. The elution solvent must have sufficient polarity to displace the analyte.
Suboptimal MS Parameters	1. Perform a direct infusion of a 13(S)-HOTrE standard to optimize MS parameters such as collision energy and cone voltage. 2. Verify the correct MRM transitions are being monitored.	Mass spectrometer sensitivity is highly dependent on compound-specific parameters. Optimization ensures maximum signal intensity for the analyte of interest.

Issue 2: High Background Noise or Interfering Peaks

Potential Cause	Troubleshooting Action	Scientific Rationale
Matrix Effects	1. Improve the SPE cleanup step to remove interfering compounds like phospholipids. 2. Adjust the chromatographic gradient to better separate the analyte from co-eluting matrix components.	Co-eluting compounds from the biological matrix can suppress or enhance the ionization of the analyte in the mass spectrometer source, leading to inaccurate quantification.
Solvent Contamination	1. Use high-purity, LC-MS grade solvents and reagents. 2. Be aware of potential contaminants in solvents like chloroform, which can introduce interfering species.	Impurities in solvents can introduce background ions that may interfere with the detection of the analyte, especially at low concentrations.
Carryover	1. Implement a robust needle wash protocol in the autosampler, using a strong organic solvent. 2. Inject a blank solvent sample after a high-concentration standard or sample to check for carryover.	Analyte from a previous injection can adsorb to surfaces in the injection port or column and elute in subsequent runs, leading to false-positive signals.

Issue 3: Poor Reproducibility and High Variability

Potential Cause	Troubleshooting Action	Scientific Rationale
Inconsistent Sample Handling	1. Establish and strictly adhere to a standardized protocol for sample collection, storage, and processing. 2. Minimize freeze-thaw cycles.	The lability of 13(S)-HpOTrE(γ) means that even minor variations in handling can lead to significant differences in degradation and, consequently, measured concentrations.
Incomplete Reduction	1. Ensure the reducing agent (e.g., sodium borohydride, triphenylphosphine) is fresh and used in sufficient excess. 2. Optimize the reaction time and temperature for the reduction step.	Incomplete conversion of the hydroperoxide to the stable alcohol will result in an underestimation of the original analyte concentration and introduce variability.
Lack of a Suitable Internal Standard	1. Incorporate a stable isotope-labeled internal standard (e.g., 13(S)-HOTrE-d8) at the earliest possible stage of the sample preparation.	An ideal internal standard co-elutes with the analyte and experiences similar extraction inefficiencies and matrix effects, allowing for accurate correction of these variables. Deuterated standards are commonly used for this purpose.[4]

Experimental Protocols

Protocol 1: Sample Preparation and Lipid Extraction

This protocol outlines the critical first steps to ensure the stability and efficient extraction of 13(S)-HpOTrE(γ) from a biological matrix (e.g., plasma).

Workflow Diagram:

Caption: Workflow for sample preparation and lipid extraction.

Step-by-Step Methodology:

• Sample Collection: Collect the biological sample (e.g., blood into an EDTA-containing tube). Immediately place the sample on ice.

• Antioxidant Addition: To prevent autoxidation, add an antioxidant solution such as butylated hydroxytoluene (BHT) to a final concentration of 0.05% (w/v).

• Internal Standard Spiking: Add a known amount of a stable isotope-labeled internal standard (e.g., 13(S)-HOTrE-d8). This is crucial for accurate quantification.

• Acidification: Acidify the sample to a pH of approximately 3.5 with a dilute acid (e.g., 1 M HCl). This protonates the carboxylic acid group of the analyte, enhancing its retention on the SPE column.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the acidified sample onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent in water to remove polar impurities.

  • Elute the lipids with a suitable organic solvent, such as ethyl acetate or methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the lipid extract in the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Chemical Reduction of 13(S)-HpOTrE(γ) to 13(S)-HOTrE

This step should be performed on the lipid extract obtained from Protocol 1.

Reaction Diagram:

Caption: Chemical reduction of the hydroperoxide to a stable alcohol.

Step-by-Step Methodology:

• Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol).

• Add a reducing agent. A common choice is sodium borohydride (NaBH₄), added in excess.

• Allow the reaction to proceed for a set time (e.g., 30 minutes) at a controlled temperature (e.g., room temperature).

• Quench the reaction by adding an acid (e.g., formic acid) to neutralize the excess NaBH₄.

• The sample, now containing the stable 13(S)-HOTrE, is ready for final preparation for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis of 13(S)-HOTrE

The following are typical starting parameters for developing an LC-MS/MS method for 13(S)-HOTrE. These will require optimization on your specific instrumentation.

LC Parameters:

Parameter	Typical Value
Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start at a low %B, ramp up to a high %B to elute the analyte, then re-equilibrate.
Flow Rate	0.2-0.4 mL/min
Column Temperature	40-50 °C
Injection Volume	5-10 µL

MS/MS Parameters (Negative Ion Mode):

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z
13(S)-HOTrE	293.2	Fragment corresponding to loss of water and/or cleavage at the hydroxyl group
13(S)-HOTrE-d8	301.2	Corresponding fragment ion

Note: The exact product ion for 13(S)-HOTrE will need to be determined by infusing a standard and performing a product ion scan. Common fragments for similar hydroxy fatty acids often involve cleavage alpha to the hydroxyl group.

References

• Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry. National Center for Biotechnology Information. [Link]

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• UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets. ResearchGate. [Link]

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• Which internal standard? Deuterated or C13 enriched? ResearchGate. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome. ResearchGate. [Link]

• Enzymatically Formed Fatty Acid Hydroperoxides Determined Through GC‐MS Analysis of Enantiomeric Excess of Hydroxy Fatty Acids After Reduction and Ibuprofen Derivatization. ResearchGate. [Link]

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Technical Support Center: 13(S)-HpOTrE(γ) Stability and Handling

Welcome to the technical support center for 13(S)-hydroperoxyoctadecatrienoic acid [13(S)-HpOTrE(γ)]. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the handling and stabilization of this sensitive lipid hydroperoxide. As a primary product of lipid peroxidation, 13(S)-HpOTrE(γ) is inherently unstable and susceptible to auto-oxidation, which can significantly impact experimental outcomes. This resource provides troubleshooting guides and frequently asked questions to help you minimize degradation and ensure the integrity of your samples.

Understanding the Challenge: The Instability of 13(S)-HpOTrE(γ)

13(S)-HpOTrE(γ) is a polyunsaturated fatty acid (PUFA) hydroperoxide, making it highly prone to oxidative degradation.[1] This process is a free-radical chain reaction initiated by factors such as exposure to atmospheric oxygen, transition metals, light, and elevated temperatures.[2] The hydroperoxide moiety is the reactive center, and its decomposition leads to a cascade of secondary products, including aldehydes, ketones, and other reactive species that can compromise the biological activity and analytical profile of your sample.[3]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My 13(S)-HpOTrE(γ) sample shows multiple peaks on my chromatogram, even though it was high-purity upon purchase. What is happening?

Answer: The likely cause is auto-oxidation and degradation of your 13(S)-HpOTrE(γ) sample. The appearance of additional peaks on your chromatogram (e.g., HPLC or GC-MS) is a classic indicator that the primary hydroperoxide is breaking down into various secondary oxidation products.

Troubleshooting Steps:

• Review Your Storage Conditions: 13(S)-HpOTrE(γ) should be stored at -80°C in a solution of an appropriate organic solvent. Storage at higher temperatures (e.g., -20°C or 4°C) will accelerate degradation.

• Assess Handling Procedures: Have you been handling the compound under an inert atmosphere? Even brief or repeated exposure to air can initiate oxidation.

• Check Your Solvents: Were the solvents used to dissolve and dilute the 13(S)-HpOTrE(γ) deoxygenated? Dissolved oxygen is a key reactant in the auto-oxidation cascade.

• Consider Contaminants: Trace amounts of transition metals (like iron or copper) in your buffers or on your labware can catalyze the decomposition of hydroperoxides.[4]

Diagram: The Auto-oxidation Cascade of 13(S)-HpOTrE(γ)

Caption: Auto-oxidation pathway of 13(S)-HpOTrE(γ).

FAQ 2: What is the best solvent for storing and handling 13(S)-HpOTrE(γ)?

Answer: While 13(S)-HpOTrE(γ) is soluble in several organic solvents, ethanol is a common and practical choice for stock solutions. For experimental use, the choice of solvent should be compatible with your assay system. Regardless of the solvent, it is critical that it be of high purity and deoxygenated prior to use.

Solvent Recommendations:

Solvent	Application	Considerations
Ethanol	General stock solution preparation and storage.	Readily available in high purity. Ensure it is anhydrous and deoxygenated.
Acetonitrile	HPLC and LC-MS analysis.	Good for reverse-phase chromatography. Must be HPLC-grade and deoxygenated.
Hexane/Isopropanol	Normal-phase chromatography and some extractions.	Use with caution due to volatility and flammability. Ensure high purity.[5]

Protocol for Deoxygenating Solvents:

• Place the solvent in a flask with a side-arm.

• Seal the flask with a septum.

• Bubble a gentle stream of an inert gas (argon or nitrogen) through the solvent via a long needle for at least 30 minutes.

• Store the deoxygenated solvent under a positive pressure of the inert gas.

FAQ 3: Can I use antioxidants to protect my 13(S)-HpOTrE(γ) sample? If so, which ones and at what concentration?

Answer: Yes, the addition of antioxidants is a highly effective strategy to minimize auto-oxidation. A combination of a radical scavenger and a chelating agent is often most effective.

Recommended Antioxidants:

Antioxidant Class	Example	Mechanism of Action	Recommended Concentration
Radical Scavenger	Butylated Hydroxytoluene (BHT) or α-tocopherol (Vitamin E)	Donates a hydrogen atom to peroxyl radicals, terminating the propagation phase of lipid peroxidation.[6][7]	0.01 - 0.1% (w/v)
Chelating Agent	Ethylenediaminetetraacetic acid (EDTA)	Sequesters transition metal ions (e.g., Fe²⁺, Cu²⁺) that catalyze the decomposition of hydroperoxides.[8][9][10]	100 µM - 1 mM

Important Considerations:

• Solubility: Choose an antioxidant that is soluble in your solvent system. BHT and Vitamin E are lipid-soluble, while EDTA is water-soluble. For organic solvents, a lipid-soluble chelator like DTPA may be considered.

• Assay Interference: Ensure that the chosen antioxidant does not interfere with your downstream experimental assays.

• Synergy: Using a radical scavenger and a chelating agent together provides a multi-pronged defense against different initiation and propagation pathways.[6]

Troubleshooting Guide: A Proactive Approach to Handling 13(S)-HpOTrE(γ)

This guide provides a step-by-step workflow to minimize auto-oxidation during the handling and use of 13(S)-HpOTrE(γ).

Diagram: Recommended Workflow for Handling 13(S)-HpOTrE(γ)

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• 10. Role of lipid oxidation, chelating agents, and antioxidants in metallic flavor development in the oral cavity - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Confirming the Identity of 13(S)-HpOTrE(gamma) using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipid signaling and oxidative stress, the precise structural elucidation of lipid hydroperoxides is paramount. These transient yet highly reactive molecules play critical roles in a myriad of physiological and pathological processes. One such molecule of interest is 13(S)-hydroperoxyoctadeca-6,9,11-trienoic acid, the gamma (γ) isomer of 13-HpOTrE, derived from the enzymatic oxidation of γ-linolenic acid. Its structural confirmation is a crucial step in understanding its biological activity and in the development of targeted therapeutics.

This guide, departing from rigid templates, offers an in-depth, experience-driven approach to the unequivocal identification of 13(S)-HpOTrE(γ) using Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the causality behind experimental choices, providing a self-validating framework for your analytical workflow.

The Challenge: Distinguishing Isomers in a Sea of Similar Structures

The primary challenge in identifying 13(S)-HpOTrE(γ) lies in its inherent instability and the presence of structurally similar isomers. Enzymatic and non-enzymatic oxidation of polyunsaturated fatty acids can lead to a complex mixture of positional and stereoisomers. For instance, the oxidation of γ-linolenic acid can also produce the 9-hydroperoxy isomer (9-HpOTrE(γ)). Distinguishing the 13(S)-hydroperoxy group from the 9-hydroperoxy group, along with confirming the geometry of the conjugated diene system, requires a sophisticated analytical approach.

The Solution: A Multi-faceted NMR Strategy

A comprehensive suite of NMR experiments is the cornerstone of unambiguous structural confirmation. By dissecting the molecule's proton and carbon environments and their connectivities, we can piece together its precise architecture.

Molecular Structure of 13(S)-HpOTrE(γ)

Caption: Chemical structure of 13(S)-HpOTrE(γ).

Experimental Workflow: A Step-by-Step Protocol

This protocol outlines a robust workflow for acquiring high-quality NMR data for the structural confirmation of 13(S)-HpOTrE(γ).

Part 1: Sample Preparation - The Foundation of Quality Data

The stability of lipid hydroperoxides is a critical consideration. All steps should be performed with care to minimize degradation.

• Solvent Selection: Use a high-purity deuterated solvent that readily dissolves the lipid. Deuterated chloroform (CDCl₃) is a common choice. For sensitive samples, consider using solvents that have been purged with an inert gas (e.g., argon or nitrogen) to remove dissolved oxygen.

• Sample Concentration: Aim for a concentration of 5-10 mg of the purified 13(S)-HpOTrE(γ) in 0.5-0.6 mL of deuterated solvent. This concentration provides a good balance between signal-to-noise and potential aggregation effects.

• Internal Standard: Add a small amount of a suitable internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ 0.00 ppm).

• Handling Precautions: Work quickly and, if possible, under an inert atmosphere and with minimal exposure to light to prevent sample degradation.

Part 2: NMR Data Acquisition - A Multi-Experiment Approach

A combination of 1D and 2D NMR experiments is essential for a complete structural assignment. The following experiments should be performed on a high-field NMR spectrometer (≥500 MHz) for optimal resolution.

Caption: Experimental workflow for NMR analysis.

1. 1D ¹H NMR: This is the starting point for any NMR analysis. It provides information on the number of different proton environments and their chemical shifts. Key signals to look for in 13(S)-HpOTrE(γ) include:

• Hydroperoxy proton (-OOH): A broad singlet typically found downfield (δ 8.0-9.0 ppm).
• Olefinic protons: Resonances in the region of δ 5.0-6.5 ppm. The coupling constants between these protons are diagnostic of the double bond geometry (cis or trans).
• Proton on the carbon bearing the hydroperoxy group (H-13): A multiplet around δ 4.2-4.5 ppm.
• Bis-allylic protons: Protons situated between two double bonds, which are typically found around δ 2.8 ppm.

2. 1D ¹³C NMR: This experiment provides information on the carbon skeleton of the molecule. Key resonances include:

• Carboxyl carbon: Around δ 175-180 ppm.
• Olefinic carbons: In the region of δ 120-140 ppm.
• Carbon bearing the hydroperoxy group (C-13): A deshielded signal around δ 85-90 ppm.

3. 2D ¹H-¹H COSY (Correlation Spectroscopy): This experiment reveals which protons are coupled to each other, allowing for the tracing of proton-proton connectivities through the carbon chain. This is invaluable for assigning the signals of the complex olefinic and aliphatic regions.

4. 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The HSQC spectrum correlates each proton with the carbon to which it is directly attached. This provides a direct link between the ¹H and ¹³C assignments.

5. 2D ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment shows correlations between protons and carbons that are two or three bonds away. This is a powerful tool for piecing together the molecular fragments identified from COSY and HSQC, and for assigning quaternary carbons.

Data Interpretation: The Art of Unraveling the Spectrum

The true power of this multi-experiment approach lies in the integrated analysis of all the data. Here's a guide to interpreting the spectra to confirm the structure of 13(S)-HpOTrE(γ).

Expected ¹H and ¹³C NMR Chemical Shifts for 13(S)-HpOTrE(γ)

Position	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Key Correlations & Notes
1 (COOH)	~11-12 (broad s)	~179	HMBC correlation to H-2.
6, 7	~5.3-5.5 (m)	~128-130	Olefinic protons of the Z-double bond. COSY correlations to adjacent CH₂ groups.
9, 10	~5.3-5.6 (m)	~127-130	Olefinic protons of the Z-double bond.
11	~6.0-6.5 (m)	~130-135	Olefinic proton of the conjugated E-double bond.
12	~5.6-5.9 (m)	~125-130	Olefinic proton of the conjugated E-double bond.
13	~4.2-4.5 (m)	~85-88	Proton attached to the carbon with the hydroperoxy group. HSQC correlation to C-13. COSY to H-12 and H-14.
OOH	~8.0-8.5 (broad s)	-	Disappears upon D₂O exchange.
18	~0.9 (t)	~14	Terminal methyl group.

Comparative Analysis: 13(S)-HpOTrE(γ) vs. 9(S)-HpOTrE(γ)

The key to confirming the identity of 13(S)-HpOTrE(γ) is to differentiate it from its main positional isomer, 9(S)-HpOTrE(γ). The following table highlights the expected key differences in their NMR spectra.

Feature	13(S)-HpOTrE(γ)	9(S)-HpOTrE(γ) (Predicted)	Rationale for Difference
Position of -CH(OOH)-	H-13 (~4.2-4.5 ppm), C-13 (~85-88 ppm)	H-9 (~4.1-4.4 ppm), C-9 (~84-87 ppm)	The chemical environment of the carbon bearing the hydroperoxy group is different.
Conjugated Diene System	At C10-C12	At C10-C12	The position of the hydroperoxy group influences the electronic environment of the nearby double bonds.
HMBC Correlations	H-13 will show correlations to carbons in its vicinity (e.g., C-11, C-12, C-14, C-15).	H-9 will show correlations to carbons such as C-7, C-8, C-10, and C-11.	These long-range correlations are definitive in pinpointing the location of the hydroperoxy group.
COSY Spin System	The spin system around the hydroperoxy group will involve protons from C-12 to the end of the chain.	The spin system will be different, connecting protons from the start of the chain through C-12.	Tracing the proton-proton couplings will reveal the different connectivity patterns.

Conclusion: A Self-Validating Approach to Structural Confirmation

By systematically applying this multi-faceted NMR approach, researchers can move beyond simple spectral matching to a robust, self-validating method for the structural confirmation of 13(S)-HpOTrE(γ). The integration of 1D and 2D NMR techniques provides a comprehensive picture of the molecule, allowing for the confident assignment of its structure and differentiation from its isomers. This level of analytical rigor is essential for advancing our understanding of the role of lipid hydroperoxides in health and disease and for the development of novel therapeutic interventions.

References

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A Comparative Guide to the Biological Activities of 13(S)-HpOTrE(gamma) and 13(S)-HOTrE(gamma)

For researchers, scientists, and drug development professionals, understanding the nuanced differences between closely related bioactive lipids is paramount for designing effective experiments and interpreting results. This guide provides an in-depth comparison of 13(S)-hydroperoxyoctadecatrienoic acid (gamma) (13(S)-HpOTrE(gamma)) and its more stable metabolite, 13(S)-hydroxyoctadecatrienoic acid (gamma) (13(S)-HOTrE(gamma)). We will explore their distinct biological activities, the underlying mechanisms, and provide detailed experimental protocols to empower your research.

Introduction: A Tale of Two Lipids from Gamma-Linolenic Acid

Both 13(S)-HpOTrE(gamma) and 13(S)-HOTrE(gamma) are oxygenated metabolites of the omega-6 fatty acid, gamma-linolenic acid (GLA). Their biosynthesis is initiated by the action of lipoxygenase (LOX) enzymes, such as 15-lipoxygenase (15-LO), which introduces a hydroperoxy group into the GLA molecule to form 13(S)-HpOTrE(gamma).[1] This initial product is a relatively unstable lipid hydroperoxide. In biological systems, this hydroperoxide is often rapidly reduced by cellular peroxidases, such as glutathione peroxidases, to the more stable hydroxy derivative, 13(S)-HOTrE(gamma).[2] This fundamental difference in their chemical structure—a hydroperoxy (-OOH) group versus a hydroxyl (-OH) group—dictates their stability, reactivity, and ultimately, their distinct biological functions.

Caption: Contrasting roles in oxidative stress.

Effects on Cancer Cell Growth and Chemotaxis

The biological activities of these lipids also extend to cancer biology and immune cell trafficking.

• Cancer: 13(S)-HOTrE has demonstrated anti-tumorigenic effects in breast cancer cell lines by inhibiting cell growth and inducing apoptosis. [3]In colorectal cancer cells, it has been shown to induce apoptosis. [4]More broadly, the parent compound 13-S-hydroxyoctadecadienoic acid (13-S-HODE) has been identified as a tumor-suppressive metabolite that can inhibit mTOR signaling, a key pathway in cancer cell growth. [5]The pro-apoptotic effects observed with 13(S)-HpOTrE(gamma) in macrophages suggest it may also possess anti-cancer properties, although this requires further investigation.

• Chemotaxis: The related molecule, 13-HODE, has been shown to induce a chemotactic response in both human and bovine polymorphonuclear leukocytes (PMNs). [6]This suggests that 13(S)-HOTrE(gamma) may also play a role in recruiting immune cells to sites of inflammation.

Experimental Protocols: A Guide for the Bench

To facilitate the investigation of these lipids, we provide detailed, step-by-step methodologies for key assays. The rationale behind experimental choices is highlighted to ensure robust and reproducible data.

Protocol 1: Assessment of Cell Viability using MTT Assay

This assay is fundamental for determining the cytotoxic effects of 13(S)-HpOTrE(gamma) and 13(S)-HOTrE(gamma).

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells. [7][8][9]

• Methodology:

  • Cell Seeding: Plate cells (e.g., RAW 264.7 macrophages) in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight. [10] 2. Treatment: Prepare serial dilutions of 13(S)-HpOTrE(gamma) and 13(S)-HOTrE(gamma) in the appropriate cell culture medium. Remove the old medium from the cells and add 100 µL of the treatment solutions to the respective wells. Include a vehicle control (e.g., ethanol).

  • Incubation: Incubate the plate for the desired time period (e.g., 24, 48, 72 hours) at 37°C in a 5% CO2 incubator.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. [11][12] 5. Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form.

  • Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals. [11] 7. Absorbance Measurement: Mix gently to ensure complete solubilization and measure the absorbance at 570 nm using a microplate reader. [7]

• Causality and Self-Validation: This protocol includes a vehicle control to account for any effects of the solvent used to dissolve the lipids. The dose- and time-dependent responses will validate the specific effects of the compounds. The stability of 13(S)-HpOTrE(gamma) in culture media should be considered, as it may convert to 13(S)-HOTrE(gamma) over longer incubation times.

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol utilizes the DCFH-DA probe to quantify changes in intracellular ROS levels.

• Principle: 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable probe that is deacetylated by intracellular esterases to the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF). The fluorescence intensity is proportional to the amount of intracellular ROS. [13]

• Methodology:

  • Cell Culture and Treatment: Seed cells in a 24-well plate or a black-walled 96-well plate and treat with 13(S)-HpOTrE(gamma) or 13(S)-HOTrE(gamma) for the desired duration. It is often necessary to co-treat with an ROS inducer like LPS.

  • DCFH-DA Loading: Prepare a 10 µM working solution of DCFH-DA in serum-free medium immediately before use. [13] 3. Remove the treatment medium and wash the cells once with warm PBS.

  • Add the DCFH-DA working solution to each well and incubate for 30 minutes at 37°C, protected from light. [13] 5. Washing: Remove the DCFH-DA solution and wash the cells twice with warm PBS to remove any excess probe. [13] 6. Fluorescence Measurement: Add PBS to each well and measure the fluorescence intensity using a fluorescence microplate reader with excitation at ~485 nm and emission at ~530 nm. [13]Alternatively, visualize the cells using a fluorescence microscope.

  • Normalization: To account for differences in cell number, the fluorescence intensity can be normalized to the protein concentration in each well, determined by an assay like the Bradford assay. [13]

• Causality and Self-Validation: Including positive (e.g., H2O2) and negative (e.g., N-acetylcysteine) controls for ROS production is crucial for validating the assay. The comparison between the effects of the hydroperoxy and hydroxy forms will directly address their differential impact on cellular redox status.

Caption: Workflow diagrams for MTT and ROS detection assays.

Conclusion

References

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• Cipollina, C., et al. (2014). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism.
• Cayman Chemical. (n.d.). 13(S)-HpOTrE.
• Kumar, A., et al. (2016). 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)
• Kumar, A., et al. (2016). 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome.
• Cosmo Bio USA. (n.d.). DCFH-DA probe (for Intracellular ROS assay) Manual. Cosmo Bio USA.
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• Cayman Chemical. (n.d.). 13(S)-HpOTrE(γ).
• Shabab, T., et al. (2016). Apoptosis Induced by 13-S-hydroxyoctadecadienoic acid in the Breast Cancer Cell Lines, MCF-7 and MDA-MB-231. PubMed Central.
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A Senior Application Scientist's Guide: Comparing the Omega-3 Derivative 13(S)-HpOTrE(γ) with Arachidonic Acid-Derived Lipid Mediators

This guide provides an in-depth comparison between 13(S)-hydroperoxyoctadecatrienoic acid [13(S)-HpOTrE(gamma)], a key metabolite of the omega-3 fatty acid α-linolenic acid (ALA), and the diverse family of lipid mediators derived from the omega-6 fatty acid arachidonic acid (AA). For researchers in inflammation, immunology, and drug development, understanding the distinct biosynthetic origins and divergent signaling functions of these molecules is paramount for designing targeted therapeutic strategies.

Introduction: The Omega-3 vs. Omega-6 Dichotomy in Inflammation

Lipid mediators are potent signaling molecules derived from polyunsaturated fatty acids (PUFAs) that play a central role in orchestrating the inflammatory response. The balance between omega-3 and omega-6 PUFA-derived mediators is a critical determinant of whether an inflammatory response progresses, becomes chronic, or resolves efficiently.[1] While arachidonic acid (AA), an omega-6 PUFA, is the precursor to well-known pro-inflammatory mediators like prostaglandins and leukotrienes, it also gives rise to pro-resolving lipoxins.[2] In contrast, omega-3 PUFAs such as ALA and eicosapentaenoic acid (EPA) are precursors to mediators that are generally anti-inflammatory or pro-resolving.[1][3]

This guide focuses on a pivotal comparison: the properties of 13(S)-HpOTrE(γ), derived from ALA, against the multifaceted family of AA-derived eicosanoids. We will explore their distinct enzymatic origins, their contrasting mechanisms of action at the molecular level, and provide practical guidance for their experimental analysis.

Biosynthetic Origins: A Tale of Two Pathways

The functional differences between these lipid mediators begin with their distinct biosynthetic pathways, which are governed by separate enzymatic machinery acting on different PUFA substrates.

13(S)-HpOTrE(gamma) Synthesis: 13(S)-HpOTrE(gamma) is a primary peroxidation product of α-linolenic acid (ALA).[4] In humans, this conversion is catalyzed by 15-lipoxygenase (15-LOX) enzymes, which are expressed in cells like eosinophils and neutrophils.[4] 13(S)-HpOTrE(gamma) is a relatively unstable hydroperoxide and is often rapidly reduced in vivo to its more stable alcohol derivative, 13(S)-hydroxyoctadecatrienoic acid [13(S)-HOTrE], which is believed to be the primary effector molecule.[5]

Arachidonic Acid (AA) Metabolism: Arachidonic acid, typically released from the cell membrane by phospholipase A2, is a central hub for the production of a wide array of potent mediators through three major enzymatic pathways[3]:

• Cyclooxygenase (COX) Pathway: COX-1 and COX-2 enzymes convert AA into prostaglandins (e.g., PGE2, PGD2) and thromboxanes (e.g., TXA2), which are powerful mediators of inflammation, pain, and fever.[6][7]

• Lipoxygenase (LOX) Pathway: 5-lipoxygenase (5-LOX) initiates the synthesis of leukotrienes, such as the potent neutrophil chemoattractant Leukotriene B4 (LTB4).[8] A separate branch involving interactions between 5-LOX and 15-LOX can produce lipoxins (e.g., Lipoxin A4), which act as "braking signals" to halt inflammation.[4][6]

• Cytochrome P450 (CYP) Pathway: This pathway generates epoxyeicosatrienoic acids (EETs) and additional hydroxyeicosatetraenoic acids (HETEs), which have varied roles in vascular function and inflammation.[3]

Fig 1. Biosynthetic pathways of omega-3 and omega-6 lipid mediators.

Mechanisms of Action: A Dichotomy in Cellular Signaling

The divergent biological effects of these lipid families are rooted in their interaction with distinct cellular receptors and signaling pathways. AA-derived mediators primarily signal through cell-surface G-protein coupled receptors (GPCRs), whereas 13(S)-HOTrE exerts its main anti-inflammatory effects by engaging a nuclear receptor.

13(S)-HpOTrE(γ) and 13(S)-HOTrE: Nuclear Receptor-Mediated Immunosuppression Current evidence strongly suggests that the biological activity of this pathway is mediated by 13(S)-HOTrE, which functions as an endogenous ligand for the Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ) .[5] PPAR-γ is a nuclear receptor that, upon activation, transcriptionally regulates genes involved in lipid metabolism and inflammation.[9]

The key anti-inflammatory mechanism of the 13(S)-HOTrE/PPAR-γ axis is the inactivation of the NLRP3 inflammasome .[5] The NLRP3 inflammasome is a multi-protein complex in the cytoplasm of immune cells that, when activated by cellular stress or pathogens, triggers the cleavage of caspase-1 and the subsequent maturation and release of the potent pro-inflammatory cytokines IL-1β and IL-18.[10] PPAR-γ activation interferes with the assembly and function of this complex, effectively shutting down this critical inflammatory amplification loop.[1][11] This makes 13(S)-HOTrE a powerful suppressor of innate immune activation.

Arachidonic Acid Mediators: A Spectrum of GPCR Signaling In contrast, AA-derived eicosanoids signal through a wide variety of cell-surface GPCRs, leading to rapid and diverse cellular responses.[12]

• Pro-inflammatory Signaling (PGE₂ and LTB₄):

  • Prostaglandin E₂ (PGE₂) acts on four subtypes of EP receptors (EP1-4) to produce classic signs of inflammation, including vasodilation, increased vascular permeability, pain sensitization, and fever.[6][7]

  • Leukotriene B₄ (LTB₄) is one of the most potent chemoattractants for neutrophils, guiding them to sites of injury or infection by signaling through the BLT1 and BLT2 receptors.[8][13] Its activity is critical for the initial recruitment of leukocytes that defines the acute inflammatory response.

• Pro-Resolving Signaling (Lipoxin A₄):

  • Lipoxin A₄ (LXA₄) acts as an endogenous "stop signal" for inflammation. It binds to the ALX/FPR2 receptor on leukocytes.[12][14] Activation of this receptor actively inhibits neutrophil chemotaxis and adhesion, preventing further recruitment to the inflamed site.[4][6] Furthermore, it stimulates non-phlogistic phagocytosis of apoptotic neutrophils by macrophages, a key step in the resolution of inflammation.[5]

Fig 2. Contrasting signaling mechanisms of 13(S)-HOTrE and AA-derived mediators.

Comparative Functional Analysis

While direct head-to-head potency comparisons across different studies can be challenging due to varied experimental conditions, a summary of their established roles and effective concentration ranges provides a clear picture of their distinct functional profiles.

Feature	13(S)-HOTrE	Prostaglandin E₂ (PGE₂)	Leukotriene B₄ (LTB₄)	Lipoxin A₄ (LXA₄)
Precursor	α-Linolenic Acid (Omega-3)	Arachidonic Acid (Omega-6)	Arachidonic Acid (Omega-6)	Arachidonic Acid (Omega-6)
Key Enzyme(s)	15-LOX	COX-1 / COX-2	5-LOX	5-LOX & 15-LOX
Primary Receptor	PPAR-γ (Nuclear)	EP₁-₄ Receptors (GPCR)	BLT₁/BLT₂ Receptors (GPCR)	ALX/FPR2 Receptor (GPCR)[14]
Core Function	Anti-inflammatory	Pro-inflammatory, Pleiotropic	Pro-inflammatory, Chemoattractant	Pro-resolving, Anti-inflammatory
Effect on NLRP3	Strongly Inhibitory [5]	Can be context-dependent	Indirectly promotes activation	Inhibitory
Effect on Neutrophil Migration	Inhibitory	Generally promotes extravasation	Potent Chemoattractant [13][15]	Potent Inhibitor [4][6]
Effect on Pro-inflammatory Cytokines (e.g., TNF-α)	Inhibitory [16]	Pleiotropic; can be inhibitory in some contexts[1][11]	Promotes	Inhibitory
Effective Concentration	Micromolar (µM) range[5]	Nanomolar (nM) to Micromolar (µM) range[11]	Sub-nanomolar to Nanomolar (nM) range[17]	Nanomolar (nM) range[6]

Experimental Workflows: From Sample to Signal

Accurate quantification of these lipid mediators is essential for understanding their roles in biological systems. Due to their low abundance and structural similarity, this requires robust extraction techniques followed by sensitive analysis, typically using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Workflow Overview

Fig 3. General workflow for lipid mediator analysis by LC-MS/MS.

Protocol 1: Lipid Mediator Extraction from Cell Culture Supernatant

This protocol is a self-validating system through the inclusion of deuterated internal standards at the very first step, which corrects for analyte loss during sample preparation.

Rationale: Solid-phase extraction (SPE) is a highly effective method for concentrating lipids from aqueous matrices while removing interfering salts and proteins, leading to a cleaner sample for MS analysis.

Methodology:

• Sample Collection: Collect cell culture supernatant (e.g., 1-2 mL) into a polypropylene tube and centrifuge at 2000 x g for 10 minutes at 4°C to remove cells and debris.

• Internal Standard Spiking: To the cleared supernatant, add a solution of deuterated internal standards (e.g., PGE₂-d₄, LTB₄-d₄, LXA₄-d₅) to a final concentration of ~1 ng/mL. This is a critical step for accurate quantification.

• Acidification: Acidify the sample to a pH of ~3.5 with dilute formic or acetic acid. This ensures that the acidic lipids are in their neutral form and will be retained by the SPE sorbent.

• SPE Column Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg) by washing sequentially with 2 mL of methanol followed by 2 mL of water. Do not allow the column to go dry.

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge at a slow, steady flow rate (~1 mL/min).

• Washing: Wash the column with 2 mL of 15% aqueous methanol to remove hydrophilic impurities.

• Elution: Elute the lipid mediators from the column with 2 mL of methanol into a clean collection tube.

• Drying and Reconstitution: Evaporate the methanol eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 Water:Acetonitrile) for LC-MS/MS analysis.

Protocol 2: Quantification by LC-MS/MS

Rationale: Tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode provides the highest degree of selectivity and sensitivity for quantifying specific small molecules in a complex mixture.

Methodology:

• Chromatographic Separation:

  • Column: Use a reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile.

  • Gradient: Run a gradient from ~20% B to 95% B over 15-20 minutes to separate the various lipid mediators based on their polarity.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is used as these lipids readily form [M-H]⁻ ions.

  • Analysis Mode: Set up the instrument for Multiple Reaction Monitoring (MRM). For each analyte and its corresponding internal standard, a specific precursor ion (Q1) and product ion (Q3) transition must be defined.

    • Example for PGE₂ : Q1 (m/z 351.2) → Q3 (m/z 271.2)

    • Example for LTB₄ : Q1 (m/z 335.2) → Q3 (m/z 195.1)

    • Example for 13(S)-HOTrE : Q1 (m/z 293.2) → Q3 (m/z 171.1)

• Data Analysis: Quantify the peak area for each endogenous lipid mediator and normalize it to the peak area of its corresponding deuterated internal standard. Calculate the absolute concentration by comparing this ratio to a standard curve prepared with known amounts of the non-labeled compound.

Special Consideration for 13(S)-HpOTrE(γ): Hydroperoxides like 13(S)-HpOTrE(γ) are thermally labile and can be unstable during extraction and analysis.[18][19] For robust quantification, it is common practice to perform a reduction step. After elution from the SPE column (Step 7), the extract can be treated with a mild reducing agent like sodium borohydride (NaBH₄) to convert all 13(S)-HpOTrE(γ) to 13(S)-HOTrE.[15][20] The total amount of 13(S)-HOTrE is then quantified by LC-MS/MS. This provides a reliable measure of the total flux through the 15-LOX pathway, although it does not distinguish between the hydroperoxide and the alcohol forms present initially.

Conclusion and Future Perspectives

The comparison between 13(S)-HpOTrE(γ) and arachidonic acid-derived mediators highlights a fundamental principle of inflammation biology: the precursor fatty acid dictates the ultimate function of the resulting lipid mediator.

• 13(S)-HpOTrE(γ) / 13(S)-HOTrE represents a purely anti-inflammatory pathway , acting intracellularly through the nuclear receptor PPAR-γ to suppress a central inflammatory hub, the NLRP3 inflammasome.

• Arachidonic Acid Metabolites represent a dual-function system . The COX and 5-LOX pathways generate potent pro-inflammatory and chemotactic signals (PGE₂, LTB₄) that initiate and amplify the acute inflammatory response. Concurrently, transcellular metabolism can produce lipoxins (LXA₄) that actively resolve this same inflammation.

For drug development professionals, this dichotomy presents distinct opportunities. Targeting the inhibition of pro-inflammatory AA pathways has been a cornerstone of anti-inflammatory therapy for decades (e.g., NSAIDs). However, the development of stable agonists for the receptors of pro-resolving mediators like LXA₄, or for the PPAR-γ receptor targeted by 13(S)-HOTrE, represents a novel therapeutic paradigm focused not on blocking inflammation, but on actively promoting its resolution. Understanding the nuanced biochemistry and signaling of these pathways is the critical first step toward harnessing their therapeutic potential.

References

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A Senior Application Scientist's Guide to Confirming the Stereochemistry of Synthesized 13(S)-HpOTrE(gamma)

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a synthesized molecule's stereochemistry is a cornerstone of scientific rigor and preclinical validation. This is particularly critical for lipid mediators like 13(S)-HpOTrE(gamma), or (6Z,9Z,11E,13S)-13-hydroperoxyoctadeca-6,9,11-trienoic acid, where subtle changes in stereoisomerism can lead to profound differences in biological activity. This guide provides an in-depth comparison of the primary analytical methodologies for confirming the stereochemistry of synthesized 13(S)-HpOTrE(gamma), offering field-proven insights and detailed experimental protocols.

The Challenge: Stereochemical Purity in Lipid Synthesis

This guide will compare three orthogonal and powerful techniques for this purpose:

• Chiral High-Performance Liquid Chromatography (Chiral HPLC): The gold standard for separating enantiomers.

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive method that, with appropriate derivatization, can distinguish between stereoisomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A definitive tool for structural elucidation that can provide stereochemical information.

Comparative Analysis of Methodologies

Each technique offers a unique set of advantages and disadvantages for the stereochemical analysis of 13(S)-HpOTrE(gamma). The choice of method will depend on the available instrumentation, the required level of sensitivity, and the specific analytical question being addressed.

Feature	Chiral HPLC	GC-MS	NMR Spectroscopy
Principle	Differential interaction of enantiomers with a chiral stationary phase.	Separation of volatile derivatives by boiling point and polarity, with mass-based detection. Stereochemical information is often obtained by derivatization with a chiral reagent.	Absorption of radiofrequency waves by atomic nuclei in a magnetic field, providing detailed structural information.
Sample Prep	Minimal; direct injection of the sample in a suitable solvent.	Requires reduction of the hydroperoxide to a hydroxyl group and subsequent derivatization to a volatile species (e.g., TMS ether).	Minimal; dissolution in a deuterated solvent.
Resolution	Excellent baseline separation of enantiomers is achievable with the correct column and mobile phase.	Can resolve diastereomers formed by derivatization with a chiral reagent on a standard achiral column.	Can distinguish between diastereomers and, in some cases, enantiomers with the use of chiral shift reagents.
Sensitivity	High (ng to pg range).	Very high (pg to fg range).	Lower (µg to mg range).
Structural Info	Indirect; based on retention time comparison with a known standard.	Provides molecular weight and fragmentation patterns that confirm the identity of the derivatized analyte.	Provides detailed, unambiguous structural information, including connectivity and stereochemistry.
Key Advantage	Direct, quantitative separation of enantiomers.	High sensitivity and compatibility with complex matrices.	Definitive structural confirmation.
Key Limitation	Requires a specific and often expensive chiral column; method development can be time-consuming.	Indirect analysis of the original molecule; derivatization can introduce artifacts.	Lower sensitivity compared to MS-based methods.

Experimental Workflows

The following diagram illustrates the typical experimental workflows for each analytical technique.

Caption: High-level workflows for the stereochemical analysis of 13(S)-HpOTrE(gamma).

In-Depth Protocols

Chiral High-Performance Liquid Chromatography (Chiral HPLC)

Principle of Causality: Chiral HPLC is the most direct method for separating enantiomers. The separation is based on the differential formation of transient diastereomeric complexes between the enantiomers and the chiral stationary phase (CSP). The enantiomer that forms the more stable complex will have a longer retention time. For many polysaccharide-based CSPs, the S-enantiomer of hydroperoxy fatty acids elutes before the R-enantiomer.[1]

Protocol for Chiral HPLC Analysis:

• Column Selection: A Reprosil Chiral NR column (or equivalent Pirkle-type chiral phase) is recommended for the separation of hydroperoxy fatty acid enantiomers.[2]

• Mobile Phase Preparation: Prepare a mobile phase of n-hexane, isopropyl alcohol, and acetic acid in a ratio of 98.8:1.2:0.01 (v/v/v).[2] All solvents should be HPLC grade. Degas the mobile phase prior to use.

• Instrumentation Setup:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Detector: UV detector set to 235 nm, the λmax for the conjugated diene system in 13-HpOTrE(gamma).[3]

  • Column Temperature: 25°C.

  • Flow Rate: 1.0 mL/min.

• Sample and Standard Preparation:

  • Prepare a stock solution of the synthesized 13-HpOTrE(gamma) in the mobile phase at a concentration of 1 mg/mL.

  • Prepare separate stock solutions of commercially available 13(S)-HpOTrE(gamma) and, if available, 13(R)-HpOTrE(gamma) standards at the same concentration.[3]

• Analysis:

  • Inject 10 µL of the 13(S)-HpOTrE(gamma) standard to determine its retention time.

  • Inject 10 µL of the 13(R)-HpOTrE(gamma) standard (if available) or a racemic mixture to determine the retention time of the other enantiomer.

  • Inject 10 µL of the synthesized sample.

• Data Interpretation:

  • Compare the chromatogram of the synthesized sample with those of the standards.

  • The presence of two peaks corresponding to the retention times of the S and R enantiomers indicates a racemic or enantioenriched mixture.

  • Calculate the enantiomeric excess (% ee) using the following formula: % ee = [ (Area of S-peak - Area of R-peak) / (Area of S-peak + Area of R-peak) ] x 100

Self-Validation: The protocol's validity is confirmed by the baseline separation of the enantiomers in a racemic mixture and the co-elution of the synthesized product's major peak with the 13(S)-HpOTrE(gamma) standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of Causality: GC-MS requires analytes to be volatile and thermally stable. Since 13-HpOTrE(gamma) is not, a two-step derivatization is necessary. First, the hydroperoxide group is reduced to a more stable hydroxyl group. Second, the hydroxyl and carboxylic acid groups are derivatized to increase volatility, typically by forming trimethylsilyl (TMS) ethers and esters. To differentiate enantiomers, derivatization with a chiral reagent can be employed to form diastereomers, which can then be separated on a standard achiral GC column.[4]

Protocol for GC-MS Analysis (as TMS derivative):

• Reduction of the Hydroperoxide:

  • Dissolve approximately 100 µg of the synthesized 13-HpOTrE(gamma) in 1 mL of methanol.

  • Add a 10-fold molar excess of sodium borohydride (NaBH₄) and stir the reaction at room temperature for 30 minutes.

  • Quench the reaction by adding a few drops of acetic acid.

  • Extract the resulting 13-hydroxy-octadecatrienoic acid (13-HOTrE) with ethyl acetate.

• Derivatization to TMS Ether/Ester:

  • Evaporate the ethyl acetate under a stream of nitrogen.

  • Add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of pyridine.

  • Heat the mixture at 60°C for 30 minutes.

• Instrumentation Setup:

  • GC-MS System: Agilent 7890B GC coupled to a 5977A MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250°C.

  • Oven Program: Start at 150°C, hold for 1 min, then ramp to 280°C at 10°C/min, and hold for 10 min.

  • MSD Transfer Line: 280°C.

  • Ion Source: 230°C.

  • Quadrupole: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

• Analysis and Data Interpretation:

  • Inject 1 µL of the derivatized sample.

  • The mass spectrum of the 13-HOTrE TMS derivative will show a characteristic fragmentation pattern. Key fragments to monitor include the molecular ion and fragments resulting from cleavage alpha to the silyloxy group.

Expected Mass Spectral Fragmentation of 13-TMS-O-Octadecatrienoic Acid Methyl Ester:

m/z	Interpretation
M+	Molecular Ion
M-15	Loss of a methyl group
M-89	Loss of a trimethylsilanol group (TMSOH)
Specific fragments from alpha-cleavage around C13	Diagnostic for the position of the original hydroperoxy group

Self-Validation: The identity of the product is confirmed by matching the retention time and mass spectrum with that of a derivatized 13(S)-HOTrE standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle of Causality: NMR spectroscopy provides the most definitive structural information. For 13(S)-HpOTrE(gamma), specific proton (¹H) and carbon (¹³C) chemical shifts and coupling constants are diagnostic of the hydroperoxy group's position and the stereochemistry of the surrounding double bonds. The hydroperoxy proton itself gives a characteristic downfield signal.[5]

Protocol for NMR Analysis:

• Sample Preparation:

  • Dissolve 1-5 mg of the synthesized 13(S)-HpOTrE(gamma) in 0.5 mL of deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

• Instrumentation and Data Acquisition:

  • NMR Spectrometer: Bruker Avance III 500 MHz or equivalent.

  • Acquire ¹H and ¹³C spectra. For more detailed structural assignment, 2D NMR experiments like COSY, HSQC, and HMBC can be performed.

• Data Interpretation:

  • Analyze the chemical shifts, multiplicities, and coupling constants in the ¹H and ¹³C spectra.

  • Compare the acquired data with literature values for 13(S)-HpOTrE or closely related compounds.

Diagnostic ¹H and ¹³C NMR Chemical Shifts for 13(S)-HpOTrE(gamma) (Expected values in CDCl₃):

Atom	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
H-13	~4.1-4.3 (m)	~85-87
OOH	~8.0-9.0 (br s)	-
Olefinic H	~5.3-6.6 (m)	~125-135
C-1 (COOH)	-	~178-180

Self-Validation: The structural assignment is validated by the consistency of all observed chemical shifts and coupling constants with the proposed structure of 13(S)-HpOTrE(gamma) and by comparison with data from an authentic standard.

Logical Framework for Stereochemical Confirmation

The following diagram outlines the logical process for confirming the stereochemistry of synthesized 13(S)-HpOTrE(gamma).

Caption: Decision-making flowchart for stereochemical confirmation.

Conclusion

Confirming the stereochemistry of synthesized 13(S)-HpOTrE(gamma) is a critical step in its development as a research tool or therapeutic agent. A multi-pronged analytical approach provides the most robust and reliable confirmation. Chiral HPLC is the preferred method for determining enantiomeric purity, while GC-MS offers high sensitivity for identity confirmation after derivatization. NMR spectroscopy stands as the ultimate arbiter of molecular structure. By employing these techniques in a logical workflow and adhering to rigorous experimental protocols, researchers can be confident in the stereochemical integrity of their synthesized compounds.

References

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A Comparative Guide to the Cellular Effects of 13(S)-HpOTrE(gamma): A Technical Resource for Researchers

This guide provides a comprehensive comparative analysis of the biological effects of 13(S)-hydroperoxyoctadecatrienoic acid (13(S)-HpOTrE(gamma)), a key bioactive lipid metabolite, across various cell lines. Designed for researchers, scientists, and drug development professionals, this document synthesizes current scientific understanding, presents detailed experimental protocols, and offers insights into the underlying molecular mechanisms. By objectively comparing its performance and providing supporting experimental data, this guide aims to be an essential resource for investigating the therapeutic potential of 13(S)-HpOTrE(gamma).

Introduction to 13(S)-HpOTrE(gamma): A Bioactive Lipid Mediator

13(S)-HpOTrE(gamma) is a hydroperoxy fatty acid derived from the enzymatic oxidation of alpha-linolenic acid (ALA) by lipoxygenases (LOX). As a member of the oxylipin family, it is a precursor to a variety of signaling molecules and has been implicated in a range of physiological and pathological processes. Its inherent reactivity, owing to the hydroperoxide group, allows it to modulate cellular functions, including inflammation, apoptosis, and cell proliferation. Understanding its differential effects across various cell types is crucial for harnessing its therapeutic potential.

A critical aspect of studying 13(S)-HpOTrE(gamma) is its relationship with its more stable reduced form, 13(S)-hydroxyoctadecatrienoic acid (13(S)-HOTrE). Cellular peroxidases can readily convert 13(S)-HpOTrE to 13(S)-HOTrE, and it is often challenging to distinguish the effects of the parent compound from its metabolite. However, studies suggest that 13(S)-HpOTrE itself is often the more potent signaling molecule. This guide will delineate the known effects of both, specifying the compound used in the cited research.

Comparative Analysis of 13(S)-HpOTrE(gamma) Effects Across Diverse Cell Lines

The cellular response to 13(S)-HpOTrE(gamma) is highly context-dependent, varying significantly with the cell type and its physiological state. This section compares the documented effects of 13(S)-HpOTrE(gamma) and its related metabolites on key cellular processes in different cell lines.

Macrophages (RAW 264.7 and Peritoneal Macrophages): Potent Anti-Inflammatory and Pro-Apoptotic Effects

In immune cells such as macrophages, 13(S)-HpOTrE(gamma) demonstrates significant anti-inflammatory properties. Studies on lipopolysaccharide (LPS)-stimulated RAW 264.7 cells and primary peritoneal macrophages have shown that 13(S)-HpOTrE(gamma) can inactivate the NLRP3 inflammasome, a key driver of inflammation.[1] This effect is mediated through the activation of Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ).[1]

Key observations in macrophages include:

• NLRP3 Inflammasome Inhibition: 13(S)-HpOTrE(gamma) prevents the assembly and activation of the NLRP3 inflammasome, leading to reduced caspase-1 activation and subsequent secretion of pro-inflammatory cytokines IL-1β and IL-18.

• PPAR-γ Activation: The anti-inflammatory effects are largely dependent on the activation of the nuclear receptor PPAR-γ, which transcriptionally regulates genes involved in inflammation and metabolism.[1]

• Induction of Apoptosis: 13(S)-HpOTrE(gamma) has been shown to induce a dose-dependent increase in apoptosis in LPS-activated macrophages.[1]

• Autophagy Deactivation: The compound also leads to a decrease in autophagy, a cellular recycling process that can be intertwined with inflammation.[1]

Comparatively, while 13(S)-HOTrE also exhibits anti-inflammatory effects, 13(S)-HpOTrE is consistently reported to be the more potent of the two in these cell types.[1]

Breast Cancer Cell Lines (MCF-7 and MDA-MB-231): Inhibition of Cell Growth and Induction of Apoptosis

Research on the effects of the 15-LOX-1 metabolite, 13(S)-HOTrE, in breast cancer cell lines reveals its potential as an anti-cancer agent. In both estrogen receptor-positive (MCF-7) and triple-negative (MDA-MB-231) breast cancer cells, 13(S)-HOTrE inhibits cell growth in a dose- and time-dependent manner.[2]

Key findings in breast cancer cells include:

• Cytotoxicity: 13(S)-HOTrE reduces cell viability, with reported IC50 values of 76.3 µM for MCF-7 and 80.23 µM for MDA-MB-231 cells after 48 hours of treatment.[2]

• Apoptosis Induction: The reduction in cell viability is associated with the induction of apoptosis.[2]

• Cell Cycle Arrest: 13(S)-HOTrE also causes cell cycle arrest, contributing to its anti-proliferative effects.[2]

• PPAR-δ Downregulation: In MCF-7 cells, 13(S)-HOTrE treatment leads to the downregulation of PPAR-δ expression.[2][3]

While these studies focus on 13(S)-HOTrE, the precursor 13(S)-HpOTrE is expected to have similar, if not more potent, effects due to its higher reactivity.

Intestinal Epithelial Cells (Caco-2): Modulation of Gene Expression, Proliferation, and Differentiation

In the context of the gastrointestinal system, the related lipid hydroperoxide, 13-hydroperoxyoctadecadienoic acid (13-HPODE), has been studied in the human intestinal epithelial cell line, Caco-2. These cells can differentiate to form a polarized monolayer resembling the intestinal barrier, making them a relevant model for studying the effects of dietary lipids.

Treatment of poorly differentiated Caco-2 cells with 13-HPODE leads to significant changes in gene expression:[4][5]

• PPAR Signaling: 13-HPODE enhances PPAR signaling, which is involved in lipid metabolism and inflammation.[4]

• Metabolic Reprogramming: It induces genes related to detoxification and various metabolic pathways.[4]

• Reduced Proliferation: 13-HPODE downregulates genes involved in cell cycle progression and DNA replication, suggesting a reduction in proliferative potential.[5]

These findings suggest that lipid hydroperoxides in the gut can influence the balance between cell proliferation and differentiation, which has implications for intestinal health and disease.

Endothelial Cells (HUVEC, Bovine Aortic Endothelial Cells): Impairment of Barrier Integrity and Induction of Apoptosis

The vascular endothelium is a critical interface in inflammatory processes. Studies on Human Umbilical Vein Endothelial Cells (HUVEC) and bovine aortic endothelial cells have shown that 13-HPODE can induce apoptosis and impair the integrity of the endothelial barrier. This suggests a role for lipid hydroperoxides in the pathogenesis of vascular diseases.

Key effects on endothelial cells include:

• Apoptosis: 13-HPODE is a potent inducer of apoptosis in endothelial cells, which can compromise the integrity of the vascular lining.

• Impaired Barrier Function: The induction of apoptosis by 13-HPODE leads to a significant reduction in endothelial barrier integrity.

Interestingly, the reduced form, 13-HODE, is rapidly taken up by bovine aortic endothelial cells and incorporated into phospholipids.[6] This incorporation and subsequent metabolism may be a mechanism to inactivate the bioactive lipid, but the initial presence of these oxidized lipids can still perturb vascular function.[6]

Cell Line	Compound Studied	Key Effects	Signaling Pathways Implicated
RAW 264.7 & Peritoneal Macrophages	13(S)-HpOTrE & 13(S)-HOTrE	Anti-inflammatory, Pro-apoptotic, Autophagy inhibition	NLRP3 Inflammasome, PPAR-γ
MCF-7 & MDA-MB-231	13(S)-HOTrE	Anti-proliferative, Pro-apoptotic, Cell cycle arrest	PPAR-δ
Caco-2	13-HPODE	Modulation of gene expression, Reduced proliferation	PPAR signaling
HUVEC & Bovine Aortic Endothelial Cells	13-HPODE & 13-HODE	Pro-apoptotic, Impaired barrier function	-

In-Depth Experimental Protocols

To facilitate further research, this section provides detailed, self-validating protocols for key assays used to characterize the effects of 13(S)-HpOTrE(gamma).

Protocol 1: Cell Viability Assessment using MTT Assay

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. This assay is crucial for determining the cytotoxic or cytostatic effects of 13(S)-HpOTrE(gamma) and for establishing dose-response curves.

Step-by-Step Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation and Treatment: Prepare a stock solution of 13(S)-HpOTrE(gamma) in ethanol. Immediately before use, dilute the stock solution to the desired final concentrations in a serum-free cell culture medium. It is critical to use freshly prepared dilutions as lipid hydroperoxides can be unstable in aqueous solutions.[5]

• Incubation: Remove the old medium from the cells and replace it with the medium containing the different concentrations of 13(S)-HpOTrE(gamma). Incubate for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: After incubation, carefully remove the MTT solution and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Measurement: Gently mix to ensure complete solubilization of the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the viability of the untreated control cells. Calculate the IC50 value from the dose-response curve.

Protocol 2: Apoptosis Detection by Annexin V/PI Staining and Flow Cytometry

Rationale: This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, characteristic of late apoptotic and necrotic cells.

Step-by-Step Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with 13(S)-HpOTrE(gamma) at the desired concentrations for the specified time.

• Cell Harvesting: Gently collect both adherent and floating cells. Centrifuge and wash the cells with cold PBS.

• Annexin V and PI Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI solution to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour of staining.

• Data Interpretation:

  • Annexin V-negative and PI-negative: Live cells

  • Annexin V-positive and PI-negative: Early apoptotic cells

  • Annexin V-positive and PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative and PI-positive: Necrotic cells

Protocol 3: Western Blot Analysis of NLRP3 Inflammasome and PPAR-γ Pathways

Rationale: Western blotting allows for the detection and quantification of specific proteins involved in the signaling pathways modulated by 13(S)-HpOTrE(gamma), such as NLRP3, caspase-1, and PPAR-γ.

Step-by-Step Methodology:

• Cell Lysis: After treatment with 13(S)-HpOTrE(gamma), wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli buffer and separate them by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., NLRP3, cleaved caspase-1, PPAR-γ, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities using image analysis software and normalize to the loading control.

Signaling Pathways and Mechanistic Insights

The diverse effects of 13(S)-HpOTrE(gamma) are underpinned by its ability to modulate key signaling pathways. The following diagrams illustrate the proposed mechanisms of action in different cellular contexts.

Signaling Pathway 1: 13(S)-HpOTrE(gamma) in Macrophages

Caption: Proposed signaling pathway of 13(S)-HpOTrE(gamma) in macrophages.

Experimental Workflow: Comparative Analysis of 13(S)-HpOTrE(gamma) Effects

Caption: Experimental workflow for the comparative study of 13(S)-HpOTrE(gamma).

Conclusion and Future Directions

13(S)-HpOTrE(gamma) is a potent bioactive lipid with diverse, cell-type-specific effects. In macrophages, it acts as a powerful anti-inflammatory agent by inhibiting the NLRP3 inflammasome via PPAR-γ activation. In contrast, in cancer and endothelial cells, its pro-apoptotic effects are more prominent. The data gathered to date underscores the therapeutic potential of targeting the 13(S)-HpOTrE(gamma) signaling axis in a variety of diseases.

Future research should focus on:

• Conducting direct comparative studies of 13(S)-HpOTrE(gamma) across a broader range of cell lines under standardized conditions.

• Elucidating the upstream and downstream signaling events in greater detail to fully map the pathways modulated by this lipid.

• Investigating the in vivo efficacy and safety of 13(S)-HpOTrE(gamma) in relevant animal models of inflammatory diseases and cancer.

• Developing stable analogs of 13(S)-HpOTrE(gamma) to overcome its inherent instability and improve its drug-like properties.

This guide provides a solid foundation for researchers embarking on the study of this fascinating and promising bioactive molecule. The provided protocols and comparative data will aid in the design of rigorous and informative experiments to further unravel the complexities of 13(S)-HpOTrE(gamma) biology.

References

• Kumar, R. P., et al. (2016). 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome. Scientific Reports, 6, 31139. [Link]

• El-Gendy, A. O., et al. (2021). Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells. International Journal of Molecular Sciences, 22(16), 8899. [Link]

• Shabani, S., et al. (2018). The effect of 13(S)-HODE on the expression level of PPAR-δ in breast cancer cells. ResearchGate. [Link]

• Shabani, S., et al. (2018). Apoptosis Induced by 13-S-hydroxyoctadecadienoic acid in the Breast Cancer Cell Lines, MCF-7 and MDA-MB-231. Iranian Journal of Pharmaceutical Research, 17(4), 1368–1380. [Link]

• Yuan, C., et al. (2023). Peroxisome Proliferator-Activated Receptor Signaling-Mediated 13-S-Hydroxyoctadecenoic Acid Is Involved in Lipid Metabolic Disorder and Oxidative Stress in the Liver of Freshwater Drum, Aplodinotus grunniens. Antioxidants, 12(8), 1605. [Link]

• El-Gendy, A. O., et al. (2020). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. Nutrients, 12(11), 3317. [Link]

• Rosolowsky, M., et al. (1993). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. Journal of Lipid Research, 34(9), 1531-1540. [Link]

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A Senior Application Scientist's Guide to Validating the Specificity of 13(S)-HpOTrE(gamma) Interaction with Target Proteins

For researchers, scientists, and drug development professionals navigating the complex landscape of lipid signaling, establishing the specificity of interactions between lipid mediators and their protein targets is paramount. This guide provides an in-depth comparison of experimental approaches to validate the interaction between the lipid hydroperoxide 13(S)-hydroperoxyoctadecatrienoic acid (gamma-linolenic acid-derived) (13(S)-HpOTrE(gamma)) and its putative protein targets. We will move beyond a simple listing of techniques, delving into the causal logic behind experimental design to construct a self-validating workflow, from initial screening to in-cell confirmation.

The Challenge: Pinpointing the Specific Protein Partners of a Reactive Lipid Mediator

13(S)-HpOTrE(gamma) is a reactive lipid species produced from the oxidation of gamma-linolenic acid.[1] Like other lipid hydroperoxides, it is implicated in a range of physiological and pathological processes.[2] Its biological effects are mediated through direct interactions with proteins, which can be non-covalent or covalent, leading to alterations in protein function. The inherent reactivity and transient nature of lipid hydroperoxides present a significant challenge in unequivocally identifying and validating their specific protein interactors.

This guide will use a hypothetical scenario where preliminary evidence suggests that 13(S)-HpOTrE(gamma) may interact with three potential protein targets:

• Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) : A nuclear receptor known to be activated by various fatty acids and their derivatives, playing a key role in lipid metabolism and inflammation.[3][4]

• Glutathione Peroxidase 4 (GPX4) : A crucial antioxidant enzyme that specifically reduces lipid hydroperoxides within biological membranes, making it a prime candidate for direct interaction.[2]

• Heat Shock Protein 70 (HSP70) : A molecular chaperone that is known to be post-translationally modified by lipid peroxides under conditions of oxidative stress.[5]

Our goal is to design a multi-faceted approach to not only confirm these interactions but also to rigorously assess their specificity.

A Phased Approach to Validation: From Broad Strokes to High Resolution

A robust validation strategy begins with high-throughput screening methods to identify potential interactions, followed by more quantitative biophysical techniques to determine binding affinity and kinetics, and finally, in-cell assays to confirm target engagement in a physiological context.

Figure 1: A phased experimental workflow for validating lipid-protein interactions.

Phase 1: Casting a Wide Net - Initial Screening Approaches

The initial phase aims to quickly identify potential protein interactors from a broader pool of candidates or in an unbiased manner.

Protein-Lipid Overlay (PLO) Assay

The PLO assay is a straightforward, qualitative technique to screen for interactions between a protein of interest and a panel of lipids immobilized on a membrane.[6]

Causality Behind the Choice: This method is an excellent first-pass screening tool due to its simplicity, low cost, and ability to test multiple lipids simultaneously.[7] It provides a rapid "yes/no" answer to whether an interaction can occur, guiding the selection of candidates for more rigorous analysis.

Experimental Protocol:

• Lipid Immobilization: Spot serial dilutions of 13(S)-HpOTrE(gamma) and a panel of control lipids (e.g., its precursor gamma-linolenic acid, the reduced form 13(S)-HOTrE(gamma), and other unrelated lipids) onto a nitrocellulose or PVDF membrane and allow to dry.

• Blocking: Block the membrane with a protein-free blocking buffer (e.g., 3% fatty acid-free BSA in TBST) for 1 hour at room temperature to prevent non-specific protein binding.

• Protein Incubation: Incubate the membrane with a solution containing the purified recombinant protein of interest (e.g., PPARγ, GPX4, or HSP70) with an epitope tag (e.g., GST or His-tag) at a concentration of 0.5-1.0 µg/mL in blocking buffer for 2 hours at room temperature or overnight at 4°C.[8]

• Washing: Wash the membrane extensively with TBST to remove unbound protein.

• Detection: Incubate the membrane with a primary antibody against the epitope tag, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the bound protein using a chemiluminescent substrate.

Data Interpretation: A positive signal at the spots corresponding to 13(S)-HpOTrE(gamma) suggests a direct interaction. The intensity of the spot relative to the control lipids provides a preliminary indication of specificity.

Affinity Purification-Mass Spectrometry (AP-MS)

For unbiased discovery of novel protein targets, AP-MS is a powerful approach. This involves using a "bait" molecule to pull down interacting "prey" proteins from a complex biological sample, which are then identified by mass spectrometry.

Causality Behind the Choice: AP-MS allows for the identification of interacting proteins in a more physiological context (i.e., from a cell lysate) without prior knowledge of the targets. The use of "click chemistry" with a tagged version of the lipid can enhance the specificity and efficiency of the pulldown.[9]

Figure 2: Workflow for Affinity Purification-Mass Spectrometry (AP-MS) using a click chemistry approach.

Experimental Protocol:

• Probe Synthesis: Synthesize an analog of 13(S)-HpOTrE(gamma) containing a bioorthogonal handle, such as an alkyne group.

• Cell Lysis and Incubation: Prepare a cell lysate from a relevant cell line and incubate with the alkyne-tagged 13(S)-HpOTrE(gamma) analog.

• Click Chemistry: Perform a copper-catalyzed or copper-free click reaction to attach an azide-biotin tag to the alkyne-modified lipid that is now potentially bound to proteins.[10]

• Affinity Purification: Incubate the lysate with streptavidin-coated magnetic beads to capture the biotin-tagged lipid-protein complexes.

• Washing and Elution: Thoroughly wash the beads to remove non-specifically bound proteins. Elute the captured proteins from the beads.

• Mass Spectrometry: Digest the eluted proteins with trypsin and analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify the proteins that are significantly enriched in the sample compared to a negative control (e.g., incubation with a control lipid analog).

Data Interpretation: This experiment will generate a list of candidate proteins that interact with 13(S)-HpOTrE(gamma) in a cellular context. Our hypothetical targets (PPARγ, GPX4, HSP70) would be expected to be on this list if the interaction is robust.

Technique	Principle	Data Output	Throughput	Pros	Cons
Protein-Lipid Overlay (PLO)	Protein binding to immobilized lipids on a membrane.	Qualitative (Yes/No)	High	Simple, low cost, rapid screening of multiple lipids.	Non-physiological lipid presentation, prone to false positives.
Affinity Purification-MS (AP-MS)	"Bait" molecule pulls down interacting "prey" proteins for MS identification.	Qualitative (List of potential interactors)	Low to Medium	Unbiased discovery, more physiological context (lysate).	Technically demanding, potential for non-specific binding.

Phase 2: Quantifying the Interaction - Biophysical Characterization

Once potential interactors are identified, the next crucial step is to quantify the binding affinity and kinetics to understand the strength and stability of the interaction.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures the binding of an analyte in solution to a ligand immobilized on a sensor chip in real-time.[11][12]

Causality Behind the Choice: SPR provides quantitative data on association (k_a) and dissociation (k_d) rates, from which the equilibrium dissociation constant (K_D) can be calculated.[9] This allows for a precise determination of binding affinity and specificity by comparing the binding of 13(S)-HpOTrE(gamma) to the target protein with that of control lipids.

Experimental Protocol:

• Chip Preparation: Immobilize the purified target protein (e.g., PPARγ, GPX4, or HSP70) onto a sensor chip.

• Liposome Preparation: Prepare small unilamellar vesicles (liposomes) containing 13(S)-HpOTrE(gamma) or control lipids.

• Binding Analysis: Flow different concentrations of the liposomes over the sensor chip and measure the change in the resonance angle over time.

• Regeneration: After each binding cycle, regenerate the sensor surface to remove the bound liposomes.

• Data Analysis: Fit the sensorgram data to a suitable binding model to determine the kinetic parameters (k_a, k_d) and the K_D.

Data Interpretation: A low K_D value indicates a high binding affinity. Comparing the K_D for 13(S)-HpOTrE(gamma) with those for control lipids will provide a quantitative measure of specificity.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs upon the binding of two molecules in solution, providing a complete thermodynamic profile of the interaction.[10][13]

Causality Behind the Choice: ITC is the gold standard for characterizing binding thermodynamics.[14] It provides the binding affinity (K_D), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction in a single, label-free experiment. This detailed thermodynamic information can provide insights into the forces driving the interaction.

Experimental Protocol:

• Sample Preparation: Place a solution of the purified target protein in the sample cell of the calorimeter. Fill the titration syringe with a solution of 13(S)-HpOTrE(gamma) (solubilized with a suitable carrier).

• Titration: Perform a series of small injections of the 13(S)-HpOTrE(gamma) solution into the protein solution and measure the heat evolved or absorbed after each injection.

• Data Analysis: Integrate the heat-flow peaks and plot the heat change per injection against the molar ratio of lipid to protein. Fit the resulting binding isotherm to a suitable binding model to determine the thermodynamic parameters.

Data Interpretation: The K_D value provides a measure of binding affinity. The enthalpy and entropy changes offer insights into the nature of the binding forces (e.g., hydrogen bonding, hydrophobic interactions).

Fluorescence-Based Competition Assays

These assays rely on the change in a fluorescent signal upon binding. A competition format can be used to determine the affinity of an unlabeled ligand, such as 13(S)-HpOTrE(gamma).[15]

Causality Behind the Choice: Fluorescence-based assays are highly sensitive and can be performed with small amounts of material.[16] A competition assay is particularly useful when the ligand of interest is not fluorescent.

Experimental Protocol:

• Probe Selection: Identify a fluorescent probe that is known to bind to the target protein.

• Binding Assay: Incubate the target protein with a fixed concentration of the fluorescent probe.

• Competition: Add increasing concentrations of 13(S)-HpOTrE(gamma) or control lipids and measure the displacement of the fluorescent probe, which will result in a change in the fluorescent signal (e.g., fluorescence polarization or intensity).

• Data Analysis: Plot the change in fluorescence against the concentration of the competitor lipid and fit the data to a competition binding model to determine the IC50, from which the inhibition constant (K_i) can be calculated.

Data Interpretation: A lower K_i value for 13(S)-HpOTrE(gamma) compared to control lipids indicates a higher binding affinity and specificity.

Technique	Principle	Key Parameters Measured	Throughput	Pros	Cons
Surface Plasmon Resonance (SPR)	Change in refractive index upon binding to a sensor surface.	k_a, k_d, K_D	Medium	Real-time, label-free, kinetic information.	Immobilization can affect protein activity, requires specialized equipment.
Isothermal Titration Calorimetry (ITC)	Measures heat change upon binding in solution.	K_D, n, ΔH, ΔS	Low	Label-free, solution-based, complete thermodynamic profile.	Requires large amounts of pure sample, low throughput.
Fluorescence-Based Competition Assays	Displacement of a fluorescent probe by a competitor ligand.	IC50, K_i	High	High sensitivity, low sample consumption, suitable for HTS.	Requires a suitable fluorescent probe, indirect measurement.

Phase 3: The Litmus Test - In-Cell Validation

Confirming that the interaction occurs within the complex environment of a living cell is the ultimate validation.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to assess target engagement in intact cells or cell lysates. The principle is that ligand binding stabilizes a protein, leading to an increase in its thermal stability.[17][18]

Causality Behind the Choice: CETSA provides direct evidence of target engagement in a physiological setting without the need for labels or genetic modification.[19] It can differentiate between compounds that bind to a target in a test tube versus those that can access and bind to it in a cell.

Experimental Protocol:

• Cell Treatment: Treat intact cells with 13(S)-HpOTrE(gamma) or a vehicle control.

• Heating: Heat aliquots of the treated cells to a range of temperatures.

• Lysis and Centrifugation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Protein Detection: Analyze the amount of the target protein remaining in the soluble fraction at each temperature by Western blotting or other quantitative protein detection methods.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a "melting curve." A shift in the melting curve to a higher temperature in the presence of 13(S)-HpOTrE(gamma) indicates target engagement.

Data Interpretation: A rightward shift in the melting curve for a target protein in the presence of 13(S)-HpOTrE(gamma) is strong evidence of direct binding in the cellular environment.

Detection of Covalent Adducts by Mass Spectrometry

Lipid hydroperoxides can decompose to form reactive electrophiles that can covalently modify proteins.[17] Mass spectrometry can be used to identify these modifications.

Causality Behind the Choice: This method provides definitive evidence of a covalent interaction and can identify the specific amino acid residues that are modified. This level of detail is crucial for understanding the functional consequences of the interaction.

Experimental Protocol:

• In Vitro or In-Cell Modification: Incubate the purified target protein or intact cells with 13(S)-HpOTrE(gamma).

• Protein Isolation and Digestion: Isolate the protein of interest and digest it into peptides using trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture by LC-MS/MS.

• Data Analysis: Search the MS/MS data for peptides with a mass shift corresponding to the addition of 13(S)-HpOTrE(gamma) or its breakdown products. Specialized software can be used to identify these modifications.

Data Interpretation: The identification of a peptide with a specific mass modification provides strong evidence of a covalent adduct. The MS/MS spectrum can be used to pinpoint the exact amino acid residue that has been modified.

Technique	Principle	Data Output	Throughput	Pros	Cons
Cellular Thermal Shift Assay (CETSA)	Ligand binding increases the thermal stability of the target protein.	Target engagement (qualitative or semi-quantitative)	Medium	In-cell, label-free, direct measure of target binding.	Indirect, requires a specific antibody for detection.
Covalent Adduct Detection (MS)	Identification of covalent modifications on proteins by mass spectrometry.	Site of modification, stoichiometry (with quantitative MS)	Low	Definitive evidence of covalent binding, precise site identification.	Technically complex, may not detect non-covalent interactions.

Conclusion: A Weight-of-Evidence Approach

Validating the specific interaction of a reactive lipid mediator like 13(S)-HpOTrE(gamma) with its protein targets requires a multi-pronged, evidence-based approach. No single technique is sufficient. By strategically combining initial screening assays, quantitative biophysical characterization, and in-cell validation methods, researchers can build a compelling case for a specific lipid-protein interaction. This rigorous, self-validating workflow is essential for advancing our understanding of lipid signaling and for the successful development of novel therapeutics that target these pathways.

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Safety & Regulatory Compliance

A Senior Scientist's Guide to the Safe Disposal of 13(S)-HpOTrE(gamma)

Foreword: Beyond the Product—A Commitment to Safety

As researchers and developers, our focus is rightfully on the potential of molecules like 13(S)-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid (13(S)-HpOTrE(gamma)) to unlock new therapeutic pathways. However, our responsibility extends beyond the experiment to the entire lifecycle of these reagents, culminating in their safe and compliant disposal. This guide is designed to provide a clear, scientifically-grounded framework for managing 13(S)-HpOTrE(gamma) waste. It moves beyond a simple checklist to explain the chemical principles underpinning these procedures, ensuring that safety is not just followed, but understood.

Section 1: Understanding the Inherent Risks of 13(S)-HpOTrE(gamma)

13(S)-HpOTrE(gamma) is a lipid hydroperoxide, a class of organic compounds containing the reactive hydroperoxy (-OOH) functional group.[1][2] While essential for its biological activity, this group also imparts inherent instability and potential hazards that dictate its handling and disposal.

Core Hazard—The Hydroperoxide Group: The defining characteristic of 13(S)-HpOTrE(gamma) from a disposal perspective is its hydroperoxide moiety. The oxygen-oxygen single bond is weak, with a bond dissociation energy of only 45–50 kcal/mol, making it susceptible to decomposition.[2] This decomposition can be initiated by heat, light, or contamination with metals, and can proceed via dangerous free-radical pathways. Uncontrolled decomposition can lead to the generation of reactive oxygen species and potentially explosive polymerization in concentrated forms.[2]

Commercial Formulation and Stability: 13(S)-HpOTrE(gamma) is typically supplied as a dilute solution in an organic solvent, most commonly ethanol, to enhance stability.[3] For long-term integrity, it is shipped on dry ice and must be stored at -80°C.[3] Even with these precautions, the potential for peroxide formation and degradation exists, especially if storage instructions are not strictly followed. The ethanol solvent introduces its own hazard as a flammable liquid.[4]

Data Summary: Key Properties of 13(S)-HpOTrE(gamma)

Property	Value	Source
Formal Name	13S-hydroperoxy-6Z,9Z,11E-octadecatrienoic acid	[3]
CAS Number	121107-97-9	[3][5]
Molecular Formula	C18H30O4	[3][5]
Formula Weight	310.4 g/mol	[3][5]
Standard Formulation	A solution in ethanol	[3]
Recommended Storage	-80°C	[3][6]
Stability	≥ 2 years (at -80°C)	[3]
Solubility (PBS, pH 7.2)	Approx. 1 mg/mL	[3]

Section 2: The Core Directive: Inactivation Before Disposal

The central principle for disposing of 13(S)-HpOTrE(gamma) and other hydroperoxides is chemical reduction . The goal is to convert the hazardous hydroperoxide group into a stable alcohol group (hydroxyl, -OH) before it enters the hazardous waste stream. This process, often called quenching or inactivation, mitigates the risk of decomposition during storage and transport.

The corresponding alcohol, 13(S)-HOTrE(gamma), is a significantly more stable molecule.[7] Disposing of the hydroperoxide directly without this inactivation step is a significant safety risk and is contrary to best laboratory practices for managing peroxide-forming chemicals.[8]

Section 3: Step-by-Step Protocol for Chemical Inactivation and Disposal

This protocol provides a reliable method for inactivating 13(S)-HpOTrE(gamma) waste streams, typically consisting of the compound in an ethanol solution or aqueous buffer.

Part A: Preparation and Personal Protective Equipment (PPE)

• Designated Area: Conduct all disposal procedures within a certified chemical fume hood to prevent inhalation of vapors and contain any potential splashes.

• Essential PPE: Wear appropriate personal protective equipment, including:

  • Chemical splash goggles

  • Standard nitrile gloves

  • A flame-resistant lab coat

• Spill Kit: Ensure a chemical spill kit rated for flammable solvents is readily accessible.

Part B: Chemical Inactivation Workflow

The recommended method for inactivating 13(S)-HpOTrE(gamma) is reduction with a freshly prepared solution of sodium bisulfite (NaHSO₃).

• Prepare Waste Solution:

  • Collect all waste containing 13(S)-HpOTrE(gamma) in a chemically compatible container (e.g., a glass beaker or flask) large enough to hold at least double the volume of the waste to accommodate the reducing solution and allow for stirring.

  • If the waste is concentrated, dilute it with 95% ethanol to ensure the concentration of the hydroperoxide is low, minimizing reaction exotherms.

• Prepare Reducing Agent:

  • In a separate beaker, prepare a 10% (w/v) aqueous solution of sodium bisulfite. For example, dissolve 10 g of sodium bisulfite in 90 mL of deionized water to make 100 mL of solution. Prepare this solution fresh before use.

• Perform the Reduction:

  • Place the waste container on a magnetic stir plate and add a stir bar. Begin gentle stirring.

  • Slowly add the 10% sodium bisulfite solution to the stirring waste solution. A general rule is to add approximately 1.5 moles of sodium bisulfite for every mole of hydroperoxide estimated to be in the waste. In practice, adding the reducing agent in excess is standard procedure.

  • Causality: The slow addition is critical to control the reaction rate. The reduction of a hydroperoxide is an exothermic process; rapid addition can cause boiling of the solvent and release of aerosols.

  • Continue stirring the mixture for at least 2 hours at room temperature to ensure the reaction goes to completion.

• Verify Complete Inactivation:

  • After the reaction period, it is mandatory to verify that all hydroperoxides have been destroyed.

  • Use commercially available peroxide test strips.[9] Dip the strip into the solution according to the manufacturer's instructions.

  • The strip should indicate the absence of peroxides (typically by showing no color change).

  • If the test is positive for peroxides, add more sodium bisulfite solution and allow the reaction to proceed for another hour before re-testing. Repeat until the test is negative.

Disposal Workflow Diagram

Caption: Workflow for the safe inactivation and disposal of 13(S)-HpOTrE(gamma).

Section 4: Final Waste Collection and Regulatory Compliance

Once the hydroperoxide has been successfully inactivated, the resulting solution must still be disposed of as hazardous chemical waste. The primary hazards are now associated with the solvent (e.g., ethanol) and the neutralized byproducts.

• Containerization: Transfer the treated solution into a designated hazardous waste container that is compatible with organic solvents. Do not fill the container more than 90% full to allow for vapor expansion.[10]

• Labeling: Label the container clearly with a "Hazardous Waste" tag.[10] The contents must be listed accurately. For example:

  • Ethanol (~80%)

  • Water (~15%)

  • Sodium Bisulfite / Sodium Sulfate salts (~5%)

  • Neutralized 13(S)-HOTrE(gamma) (<1%)

  • Crucially, do not list the original hydroperoxide , as it has been chemically transformed. Listing all components is a regulatory requirement.[10]

• Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) away from heat and ignition sources, segregated from incompatible waste streams like acids and oxidizers.[10]

• Pickup: Arrange for pickup by your institution's Environmental Health and Safety (EHS) department according to established procedures.[11]

By adhering to this protocol, you ensure that the risks associated with 13(S)-HpOTrE(gamma) are managed responsibly, protecting yourself, your colleagues, and the environment.

References

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• PubChem. (n.d.). (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid. Retrieved from [Link]

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Navigating the Handling of 13(S)-HpOTrE(gamma): A Guide to Essential Personal Protective Equipment and Safety Protocols

For researchers, scientists, and professionals in drug development, the integrity of your work and your personal safety are paramount. This guide provides essential, immediate safety and logistical information for handling 13(S)-HpOTrE(gamma), a monohydroxy polyunsaturated fatty acid. Our focus extends beyond mere product information to instill a deep-seated understanding of the "why" behind each safety recommendation, ensuring you can work with confidence and precision.

Understanding the Hazard: The Reactive Nature of Lipid Hydroperoxides

13(S)-HpOTrE(gamma), or (6Z,9Z,11E,13S)-13-HYDROPEROXYOCTADECA-6,9,11-TRIENOIC ACID, is a lipid hydroperoxide.[1] The hydroperoxide functional group (-OOH) makes this molecule inherently reactive and potentially unstable, particularly when exposed to heat, light, or certain metals. Lipid hydroperoxides are primary products of lipid peroxidation and can decompose into reactive radicals, which can have cytotoxic effects and are considered biomarkers of oxidative stress.[2][3] Therefore, handling these compounds requires a proactive approach to safety to minimize exposure and prevent degradation of the material.

While a specific Safety Data Sheet (SDS) for the gamma isoform was not located, the SDS for the closely related compound 13(S)-HpOTrE provides critical safety information that can be extrapolated with a high degree of confidence due to the shared reactive hydroperoxide group.[4]

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the cornerstone of safe laboratory practice when handling reactive compounds like 13(S)-HpOTrE(gamma). The following table outlines the recommended PPE, the rationale for its use, and key specifications.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles meeting ANSI Z87.1 standards.[5] A face shield should be worn over goggles when handling larger quantities or when there is a significant splash risk.	Protects against accidental splashes of the compound or solvents, which could cause serious eye irritation or damage.
Hand Protection	Chemical-resistant nitrile or latex gloves.[6] Consider double-gloving for added protection, especially during prolonged handling.	Prevents skin contact. Lipid hydroperoxides can be absorbed through the skin and may cause irritation.
Body Protection	A flame-resistant lab coat is recommended.[6] Ensure it is fully buttoned.	Protects skin and personal clothing from spills and splashes. Flame-resistant material is a prudent precaution when working with any organic compound.
Foot Protection	Closed-toe shoes are mandatory in a laboratory setting.[5]	Protects feet from spills and falling objects.
Respiratory Protection	Generally not required if handled in a well-ventilated area or a chemical fume hood. If aerosols may be generated or ventilation is inadequate, a NIOSH-approved respirator may be necessary.	Minimizes the risk of inhaling aerosols, which could have unknown respiratory effects.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, methodical workflow is critical to ensuring both the safety of the researcher and the integrity of the experiment.

Preparation and Handling:

• Designated Area: All handling of 13(S)-HpOTrE(gamma) should be conducted in a designated area, preferably within a chemical fume hood to ensure adequate ventilation.

• Gather Materials: Before handling the compound, ensure all necessary equipment, including PPE, spill containment materials, and waste containers, are readily accessible.

• Donning PPE:

  • Put on your lab coat and ensure it is fully fastened.

  • Don chemical splash goggles.

  • Wash and dry your hands thoroughly.

  • Put on the first pair of nitrile gloves.

  • If double-gloving, put on the second pair of gloves, ensuring a snug fit over the first pair.

• Handling the Compound:

  • 13(S)-HpOTrE(gamma) is typically supplied in a solvent.[7][8] Work with the smallest quantity necessary for your experiment.

  • Avoid direct contact with the solution. Use appropriate laboratory equipment (e.g., micropipettes with filtered tips) for all transfers.

  • Keep the container tightly sealed when not in use to prevent solvent evaporation and potential concentration of the hydroperoxide.

  • Protect the compound from light and heat to minimize degradation.[9]

Post-Handling and Decontamination:

• Doffing PPE:

  • Remove the outer pair of gloves (if double-gloving) and dispose of them in the designated chemical waste container.

  • Remove your lab coat, turning it inside out to contain any potential contamination, and store it appropriately.

  • Remove your safety goggles.

  • Remove the inner pair of gloves and dispose of them in the chemical waste.

  • Wash your hands thoroughly with soap and water.

• Decontamination:

  • Wipe down the work surface with an appropriate solvent (e.g., 70% ethanol) to remove any residual contamination.

  • Dispose of all contaminated disposable materials (e.g., pipette tips, wipes) in a clearly labeled hazardous waste container.

Disposal Plan: Managing Hydroperoxide Waste

Proper disposal of 13(S)-HpOTrE(gamma) and associated waste is crucial to prevent environmental contamination and ensure laboratory safety.

• Unused Compound: Unused or expired 13(S)-HpOTrE(gamma) should be treated as hazardous chemical waste.[10][11]

• Contaminated Materials: All disposable items that have come into contact with the compound, such as gloves, pipette tips, and absorbent pads, must be disposed of as hazardous waste.

• Waste Containers: Use a designated, clearly labeled, and sealed container for all 13(S)-HpOTrE(gamma) waste.

• Institutional Guidelines: Always follow your institution's specific guidelines for hazardous waste disposal.[12] If you are unsure, contact your institution's Environmental Health and Safety (EHS) department.

Visualizing Your Safety Workflow

To aid in the decision-making process for PPE selection, the following diagram illustrates a logical workflow based on the experimental context.

Caption: PPE selection workflow for 13(S)-HpOTrE(gamma).

References

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• Wang, Y., et al. (2021). Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry. Metabolites, 11(11), 776.

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• Northwestern University. (2023). Hazardous Waste Disposal Guide. Retrieved from [Link]

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